Fluroxypyr-meptyl

• CAS: 81406-37-3

Core Science & Biosynthesis

Fluroxypyr-meptyl chemical and physical properties

An In-Depth Technical Guide to the Chemical and Physical Properties of Fluroxypyr-meptyl

Introduction

Fluroxypyr-meptyl is the 1-methylheptyl ester form of fluroxypyr (B1673483), a systemic, post-emergence herbicide.[1][2] Belonging to the synthetic auxin class of herbicides, it is utilized to control broadleaf weeds in various agricultural settings, including cereals, corn, pastures, and orchards.[1][3] After application, fluroxypyr-meptyl is absorbed by the plant and hydrolyzed to its herbicidally active form, fluroxypyr acid.[1] This acid mimics the plant growth hormone auxin, leading to characteristic responses such as leaf curling and distorted growth, ultimately resulting in the death of susceptible plants.[1] This guide provides a comprehensive overview of the core chemical and physical properties of fluroxypyr-meptyl, detailed experimental protocols for their determination, and visualizations of relevant biological and analytical workflows.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of fluroxypyr-meptyl are summarized in the table below. These properties are crucial for understanding its environmental fate, behavior, and analytical determination.

Property	Value	References
IUPAC Name	octan-2-yl 2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]acetate	[4]
CAS Number	81406-37-3	[4][5]
Molecular Formula	C₁₅H₂₁Cl₂FN₂O₃	[4][5]
Molecular Weight	367.24 g/mol	[5][6]
Appearance	White to off-white or slightly yellow crystalline solid	[7][8]
Melting Point	56 - 60 °C	[8]
Boiling Point	Decomposes before boiling; 431.9 °C at 760 mmHg (Predicted)	[9][10]
Water Solubility	0.136 mg/L (at 20 °C, pH 7)	[9]
Vapor Pressure	0.01 mPa (at 20 °C)	[9]
Octanol-Water Partition Coefficient (Log P)	5.04	[9]

Experimental Protocols for Property Determination

The determination of the physicochemical properties of a compound like fluroxypyr-meptyl is guided by standardized international protocols, such as those published by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure data quality and comparability across different laboratories.

Melting Point/Melting Range (OECD Guideline 102)

This method determines the temperature at which a substance transitions from a solid to a liquid state.[11][12]

• Principle : A small, representative sample of the substance is heated at a controlled rate, and the temperatures at which melting begins and is complete are recorded.[13] For crystalline solids, this is a sharp point, while for impure substances, it occurs over a range.[11]

• Apparatus : A common method involves using a capillary tube to hold the sample, which is then placed in a heated block or liquid bath apparatus equipped with a calibrated temperature measuring device.[11][12] Differential Scanning Calorimetry (DSC) or Differential Thermal Analysis (DTA) can also be used.[11]

• Methodology (Capillary Method) :

  • A small amount of the dry, powdered fluroxypyr-meptyl is packed into a thin-walled capillary tube, sealed at one end.

  • The tube is placed in the heating block of a melting point apparatus.

  • The temperature is raised at a steady, slow rate (e.g., 1-2 °C per minute) near the expected melting point.

  • The temperature at which the first signs of liquid appear is recorded as the start of the melting range.

  • The temperature at which the last solid particle disappears is recorded as the end of the melting range. At least two measurements are performed.[14]

Boiling Point (OECD Guideline 103)

This guideline describes methods for determining the temperature at which a liquid's vapor pressure equals the atmospheric pressure.[4][15][16] Since fluroxypyr-meptyl decomposes before boiling, this value is often predicted or determined under vacuum.

• Principle : Methods like ebulliometry, dynamic vapor pressure measurement, or distillation are used to find the boiling temperature.[4][15] The measurement is typically corrected to standard atmospheric pressure (101.325 kPa).[15]

• Apparatus : An ebulliometer, a dynamic vapor pressure apparatus, or standard distillation glassware can be used.[15]

• Methodology (Dynamic Method) :

  • The substance is placed in a vessel, and the pressure in the apparatus is gradually reduced while the substance is stirred and maintained at a constant temperature.

  • The pressure at which boiling begins is recorded.

  • This procedure is repeated at several different temperatures.

  • The boiling points at these pressures are recorded, and a vapor pressure-temperature curve is plotted. The normal boiling point is then extrapolated from this curve.

Water Solubility (OECD Guideline 105)

This test determines the saturation mass concentration of a substance in water at a given temperature.[8][10][17]

• Principle : A saturated solution of the test substance in water is prepared, and the concentration of the substance in the aqueous phase is determined by a suitable analytical method.[10] For substances with low solubility like fluroxypyr-meptyl, the Flask Method is appropriate.[13][18]

• Apparatus : Temperature-controlled shaker or stirrer, centrifuge, and an appropriate analytical instrument (e.g., HPLC-UV, LC-MS).

• Methodology (Flask Method) :

  • An excess amount of fluroxypyr-meptyl is added to a flask containing a known volume of purified water.

  • The flask is agitated in a constant temperature bath (e.g., 20 °C) for a sufficient period to reach equilibrium (preliminary tests determine this time, often 24-48 hours).[13][17]

  • After equilibration, the mixture is centrifuged or filtered to separate the undissolved solid from the aqueous solution.

  • The concentration of fluroxypyr-meptyl in the clear aqueous phase is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

  • The determination is performed at least in duplicate.[19]

Vapor Pressure (OECD Guideline 104)

This guideline provides methods to determine the saturation pressure of a substance above its solid or liquid phase.[5][7][20]

• Principle : Various methods are available depending on the expected vapor pressure range. For a substance with low volatility like fluroxypyr-meptyl, the gas saturation method or effusion methods are suitable.[5][21]

• Apparatus : A temperature-controlled chamber, a system for passing a known volume of inert gas, trapping system (e.g., sorbent tubes), and an analytical instrument (e.g., GC or LC-MS).

• Methodology (Gas Saturation Method) :

  • A stream of inert gas (e.g., nitrogen) is passed at a low, controlled flow rate through or over a sample of fluroxypyr-meptyl, which is maintained at a constant temperature.

  • The gas becomes saturated with the vapor of the substance.

  • The vapor is then trapped from the gas stream using a suitable sorbent.

  • The amount of trapped substance is quantified by a sensitive analytical method.

  • The vapor pressure is calculated from the mass of substance collected, the volume of gas passed through, and the substance's molecular weight, using the ideal gas law. Measurements are made at a minimum of two temperatures.[5][20]

Partition Coefficient (n-octanol/water) (OECD Guideline 117)

This method determines the n-octanol/water partition coefficient (Pₒₗ) using High-Performance Liquid Chromatography (HPLC).[6][9][22]

• Principle : The logarithm of the retention time of a substance on a reversed-phase HPLC column is linearly correlated with its log Pₒₗ.[9][23] The system is calibrated using reference substances with known log Pₒₗ values.

• Apparatus : An HPLC system with a pump, injection valve, a reversed-phase column (e.g., C18), and a UV detector.

• Methodology :

  • A set of 5 to 8 reference compounds with known log Pₒₗ values, bracketing the expected log Pₒₗ of fluroxypyr-meptyl, are selected.

  • The HPLC system is operated under isocratic conditions (constant mobile phase composition, e.g., methanol/water).[9]

  • The retention times of the reference compounds are determined.

  • A calibration graph is constructed by plotting the logarithm of the retention factor (k) versus the known log Pₒₗ values of the reference compounds.

  • Fluroxypyr-meptyl is then injected under the same conditions, and its retention time is measured in duplicate.[9]

  • The log Pₒₗ of fluroxypyr-meptyl is determined by interpolation from the calibration curve.[23]

Signaling Pathways and Experimental Workflows

Signaling Pathway: Fluroxypyr-meptyl Induced Apoptosis

Recent research has shown that fluroxypyr-meptyl can induce apoptosis (programmed cell death) in bovine mammary gland epithelial cells. This process is mediated through the modulation of the PI3K (Phosphoinositide 3-kinase) and MAPK (Mitogen-activated protein kinase) signaling pathways, as well as the induction of endoplasmic reticulum (ER) stress.[24]

References

• 1. consilab.de [consilab.de]
• 2. oecd.org [oecd.org]
• 3. Fluroxypyr (Ref: DOW 43304-H) [sitem.herts.ac.uk]
• 4. laboratuar.com [laboratuar.com]
• 5. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 6. OECD 117 - Partition Coefficient, HPLC Method - Situ Biosciences [situbiosciences.com]
• 7. laboratuar.com [laboratuar.com]
• 8. oecd.org [oecd.org]
• 9. OECD Test 117: Partition coefficient (n-octanol/water) by HPLC method - Analytice [analytice.com]
• 10. laboratuar.com [laboratuar.com]
• 11. laboratuar.com [laboratuar.com]
• 12. Test No. 102: Melting Point/ Melting Range | OECD [oecd.org]
• 13. Physical chemical testing studies | Essem Compliance [essem-compliance.com]
• 14. OECD n°102: Melting point/Melting interval - Analytice [analytice.com]
• 15. oecd.org [oecd.org]
• 16. oecd.org [oecd.org]
• 17. oecd.org [oecd.org]
• 18. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 19. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 20. oecd.org [oecd.org]
• 21. catalog.labcorp.com [catalog.labcorp.com]
• 22. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 23. oecd.org [oecd.org]
• 24. Fluroxypyr-1-methylheptyl ester causes apoptosis of bovine mammary gland epithelial cells by regulating PI3K and MAPK signaling pathways and endoplasmic reticulum stress - PubMed [pubmed.ncbi.nlm.nih.gov]

The Core Mechanism of Fluroxypyr-Meptyl: A Synthetic Auxin Herbicide

An In-depth Technical Guide for Researchers and Scientists

Introduction

Fluroxypyr-meptyl is a widely used systemic, post-emergence herbicide effective against a range of broadleaf weeds.[1][2] It belongs to the synthetic auxin class of herbicides, which mimic the action of the natural plant hormone indole-3-acetic acid (IAA), but at supra-physiological concentrations, leading to uncontrolled and disorganized growth, and ultimately, plant death.[3] Fluroxypyr-meptyl itself is a pro-herbicide; it is applied in its ester form (meptyl ester) to facilitate foliar uptake.[1][4] Inside the plant, it is rapidly hydrolyzed to its biologically active form, fluroxypyr (B1673483) acid, which is then translocated to the meristematic tissues where it exerts its herbicidal effects.[1][5][6] This guide provides a detailed technical overview of the molecular mechanism of action of fluroxypyr as a synthetic auxin, focusing on its interaction with the core auxin signaling pathway.

Molecular Mechanism of Action

The herbicidal action of fluroxypyr is initiated by its perception by the cell's natural auxin signaling machinery. This process can be broken down into several key steps:

1. Activation of the Pro-herbicide: Fluroxypyr is applied as fluroxypyr-meptyl, an ester form that enhances its ability to penetrate the waxy cuticle of plant leaves.[1][6] Once inside the plant tissues, endogenous esterase enzymes cleave the meptyl ester group, releasing the active fluroxypyr acid.[1][5][6] The free carboxyl group on fluroxypyr acid is crucial for its interaction with the auxin receptor complex.[5][7]

2. The Auxin Co-Receptor Complex: The nuclear auxin signaling pathway is centered around a co-receptor system composed of two main protein families: the TRANSPORT INHIBITOR RESPONSE1/AUXIN SIGNALING F-BOX (TIR1/AFB) proteins and the AUXIN/INDOLE-3-ACETIC ACID INDUCIBLE (Aux/IAA) transcriptional repressors.[8][9][10] The TIR1/AFB proteins are F-box proteins that function as the substrate-recognition component of an SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex.[9][11]

3. Fluroxypyr as a "Molecular Glue": In the absence of auxin, Aux/IAA proteins bind to and inhibit AUXIN RESPONSE FACTOR (ARF) transcription factors, preventing the expression of auxin-responsive genes.[8][9] Fluroxypyr acid, mimicking IAA, acts as a "molecular glue" that promotes and stabilizes the interaction between a TIR1/AFB protein and an Aux/IAA repressor.[9] This creates a stable TIR1/AFB-Fluroxypyr-Aux/IAA ternary complex.[11]

4. Ubiquitination and Degradation of Aux/IAA Repressors: The formation of this complex targets the Aux/IAA protein for polyubiquitination by the SCF(TIR1/AFB) complex.[11][12] This marking destines the Aux/IAA repressor for degradation by the 26S proteasome.[8][12][13]

5. Activation of Auxin Response Factors (ARFs): With the degradation of the Aux/IAA repressors, the ARF transcription factors are released from inhibition.[8][13] These active ARFs can then bind to specific DNA sequences, known as Auxin Response Elements (AuxREs), located in the promoters of early auxin-responsive genes.[9]

6. Deregulation of Gene Expression and Physiological Effects: The activation of ARFs leads to a massive and sustained transcriptional reprogramming, inducing the expression of genes involved in cell elongation, division, and differentiation.[8] This uncontrolled expression leads to a cascade of physiological disruptions, including epinastic curling of leaves, stem twisting, and ultimately, the death of the plant due to metabolic exhaustion and disruption of normal growth processes.[1][3]

Quantitative Data

The efficacy of synthetic auxins is related to their binding affinity for the TIR1/AFB co-receptors. Fluroxypyr has been shown to bind effectively to TIR1 and AFB5, with dissociation kinetics similar to the natural auxin, IAA.[14]

Compound	Receptor	Off-rate (k_d, s⁻¹)	Reference
IAA	TIR1	1.1 x 10⁻³	[14]
Fluroxypyr	TIR1	0.93 x 10⁻³	[14]
IAA	AFB5	3.0 x 10⁻²	[14]
Fluroxypyr	AFB5	3.3 x 10⁻²	[14]

The activation of the auxin signaling pathway by fluroxypyr leads to changes in the expression of numerous genes. While a comprehensive list is extensive, key gene families known to be upregulated include the Aux/IAA genes themselves (in a negative feedback loop), GH3 genes (involved in auxin conjugation), and SMALL AUXIN-UP RNAs (SAURs), which are implicated in cell expansion.

Gene Family	Function	Typical Response to Synthetic Auxins
Aux/IAA	Transcriptional repressors of ARFs	Rapid and transient upregulation
GH3	Conjugation of excess auxin to amino acids	Upregulation
SAURs	Regulation of cell expansion and elongation	Rapid upregulation
ARFs	Transcription factors	Generally stable expression

Experimental Protocols

1. Protocol: In Vitro Auxin Binding Assay using Surface Plasmon Resonance (SPR)

This protocol outlines a method to quantify the binding kinetics of fluroxypyr to the TIR1/AFB-Aux/IAA co-receptor complex.

• Objective: To determine the association (k_a) and dissociation (k_d) rates, and calculate the equilibrium dissociation constant (K_D) for the interaction between fluroxypyr and the purified co-receptor components.

• Materials:

  • Purified recombinant TIR1/AFB and Aux/IAA proteins.

  • SPR instrument and sensor chips (e.g., CM5).

  • Amine coupling kit for protein immobilization.

  • Fluroxypyr acid stock solution in a suitable solvent (e.g., DMSO).

  • Running buffer (e.g., HBS-EP+).

• Methodology:

  • Immobilization: Immobilize one of the protein components (e.g., TIR1/AFB) onto the surface of the SPR sensor chip via amine coupling according to the manufacturer's instructions.

  • Analyte Preparation: Prepare a dilution series of fluroxypyr acid and the partner Aux/IAA protein in the running buffer.

  • Binding Measurement: Inject the mixture of fluroxypyr and Aux/IAA protein (the analytes) over the immobilized TIR1/AFB surface at a constant flow rate. The binding is measured in real-time as a change in the refractive index at the sensor surface, recorded in response units (RU).

  • Dissociation Measurement: After the association phase, inject running buffer alone to monitor the dissociation of the complex.

  • Regeneration: After each cycle, regenerate the sensor surface using a mild acidic or basic solution to remove bound analytes.

  • Data Analysis: Fit the resulting sensorgrams (plots of RU versus time) to a suitable binding model (e.g., 1:1 Langmuir binding) to calculate the kinetic parameters (k_a, k_d) and the affinity (K_D).

2. Protocol: Gene Expression Analysis by qRT-PCR

This protocol describes how to measure changes in the expression of auxin-responsive genes in plant tissue following fluroxypyr treatment.

• Objective: To quantify the relative transcript abundance of target genes (e.g., Aux/IAA, GH3, SAURs) in response to fluroxypyr.

• Materials:

  • Plant seedlings (e.g., Arabidopsis thaliana).

  • Fluroxypyr treatment solution and a mock control (solvent only).

  • Liquid nitrogen.

  • RNA extraction kit.

  • DNase I.

  • cDNA synthesis kit.

  • qPCR instrument and SYBR Green master mix.

  • Gene-specific primers for target and reference genes.

• Methodology:

  • Treatment: Treat seedlings with a defined concentration of fluroxypyr or a mock solution for a specific time course (e.g., 0, 1, 3, 6 hours).

  • Harvesting: At each time point, harvest the plant tissue (e.g., whole seedlings or specific organs) and immediately freeze in liquid nitrogen.

  • RNA Extraction: Extract total RNA from the frozen tissue using a commercial kit.

  • DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

  • cDNA Synthesis: Synthesize first-strand cDNA from the purified RNA using a reverse transcriptase enzyme.

  • qPCR: Set up qPCR reactions containing cDNA, SYBR Green master mix, and gene-specific primers for the target genes and at least one stably expressed reference gene (e.g., Actin or Ubiquitin).

  • Data Analysis: Calculate the relative expression of the target genes using the ΔΔCt method, normalizing to the expression of the reference gene and relative to the mock-treated control.

Visualizations

Caption: Fluroxypyr-meptyl signaling pathway.

Caption: Experimental workflow for SPR-based auxin binding assay.

Caption: Logical flow from pro-herbicide to herbicidal effect.

References

• 1. Fluroxypyr-meptyl TC - HEBEN [hb-p.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. fs.usda.gov [fs.usda.gov]
• 5. Enhanced metabolic detoxification is associated with fluroxypyr resistance in Bassia scoparia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. Auxin Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. haseloff.plantsci.cam.ac.uk [haseloff.plantsci.cam.ac.uk]
• 11. files.core.ac.uk [files.core.ac.uk]
• 12. Unresolved roles of Aux/IAA proteins in auxin responses - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Defining Binding Efficiency and Specificity of Auxins for SCFTIR1/AFB-Aux/IAA Co-receptor Complex Formation - PMC [pmc.ncbi.nlm.nih.gov]

Fluroxypyr-meptyl molecular formula and structure

This technical guide provides a comprehensive overview of the chemical and biological properties of Fluroxypyr-meptyl, a widely used herbicide. The information is intended for researchers, scientists, and professionals in the fields of drug development, agriculture, and environmental science. This document details its molecular structure, physicochemical properties, synthesis and analysis protocols, and its mechanism of action as a synthetic auxin.

Molecular Identity and Structure

Fluroxypyr-meptyl is the 1-methylheptyl ester of fluroxypyr (B1673483). It is a member of the pyridine (B92270) carboxylic acid class of herbicides.[1] As a pro-herbicide, it is converted into its active form, fluroxypyr acid, within the target plant.[2]

• Molecular Formula: C₁₅H₂₁Cl₂FN₂O₃[1][2]

• IUPAC Name: octan-2-yl 2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]acetate[1]

• CAS Number: 81406-37-3[1]

• Canonical SMILES: CCCCCCC(C)OC(=O)COC1=NC(=C(C(=C1Cl)N)Cl)F[2]

Below is a two-dimensional diagram of the molecular structure of Fluroxypyr-meptyl.

Caption: 2D structure of Fluroxypyr-meptyl.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Fluroxypyr-meptyl.

Property	Value	Reference(s)
Molecular Weight	367.2 g/mol	[1][2]
Physical State	Off-white crystalline solid	[3]
Melting Point	56-57 °C (132.8-134.6 °F)	[4]
Boiling Point	431.9 °C at 760 mmHg	[4]
Density	1.268 g/cm³	[4]
Vapor Pressure	1.15 x 10⁻⁷ mmHg at 25°C	[4]
Water Solubility	0.09 mg/L	[3]
Solubility in Organic Solvents (at 20°C)	Acetone: 867 g/L Methanol (B129727): 469 g/L Ethyl Acetate: 792 g/L Dichloromethane: 896 g/L Toluene: 735 g/L Xylene: 642 g/L Hexane: 45 g/L	[3]
Solubility in DMSO (at 25°C)	90 mg/mL (with ultrasonic treatment)	[5]
LogP (Octanol-Water Partition Coefficient)	4.97	[4]

Mechanism of Action: Synthetic Auxin Pathway

Fluroxypyr-meptyl functions as a synthetic auxin herbicide. Following its absorption into the plant, primarily through the foliage, the meptyl ester is hydrolyzed to produce fluroxypyr acid, the herbicidally active form. This acid mimics the natural plant hormone auxin, leading to a disruption of normal growth processes.[1]

At the molecular level, natural auxin binds to the TIR1/AFB family of F-box proteins. This binding event facilitates the interaction between TIR1/AFB and Aux/IAA transcriptional repressor proteins. This interaction leads to the ubiquitination and subsequent degradation of the Aux/IAA repressors by the 26S proteasome. The degradation of Aux/IAA repressors liberates Auxin Response Factor (ARF) transcription factors, which can then bind to auxin-responsive elements in the promoters of specific genes, thereby activating their transcription. This leads to various growth responses.[6][7]

Synthetic auxins like fluroxypyr hijack this pathway, causing a continuous and unregulated activation of auxin-responsive genes. This leads to uncontrolled cell division and elongation, resulting in characteristic symptoms of auxin herbicide damage such as leaf and stem curling, and ultimately, plant death.[1][7]

The diagram below illustrates the auxin signaling pathway and the role of synthetic auxins.

Caption: Simplified auxin signaling pathway.

Experimental Protocols

Synthesis of Fluroxypyr-meptyl

The following protocol describes a method for the synthesis of Fluroxypyr-meptyl via transesterification.

Reactants:

• Methyl (4-amino-3,5-dichloro-6-fluoro-2-pyridinyloxy)acetate

• 1-methylheptanol (2-octanol)

• Tetrabutyl titanate (catalyst)

Procedure:

• Combine Methyl (4-amino-3,5-dichloro-6-fluoro-2-pyridinyloxy)acetate (5.02 moles) and 1-methylheptanol (14.6 moles) in a 5-liter flask equipped with a stirrer, a 30 cm Vigreaux column, a distillation head, and a thermometer.

• Heat the solution to approximately 130°C at 10 kPa pressure to remove any residual water.

• Introduce 1.3 g of tetrabutyl titanate catalyst to the mixture.

• Heat the mixture at approximately 150°C under 60 kPa pressure for 6 hours, distilling off the methanol as it is formed.

• Slowly reduce the pressure to about 3.3 kPa to remove excess 1-methylheptanol and other volatile components via distillation.

• The resulting residue is the Fluroxypyr-meptyl product.

This protocol is adapted from a documented synthesis route and should be performed by qualified personnel in a suitable laboratory setting.

Analytical Method: High-Performance Liquid Chromatography (HPLC)

This section outlines an HPLC method for the analysis of Fluroxypyr-meptyl.

Instrumentation and Conditions:

• Column: Primesep 100, 4.6 x 150 mm, 5 µm particle size, 100 Å pore size

• Mobile Phase: Acetonitrile (MeCN) / Water (H₂O) - 70/30 (v/v)

• Buffer: Sulfuric acid (H₂SO₄) - 0.2%

• Flow Rate: 1.0 mL/min

• Detection: UV at 220 nm

• Peak Retention Time: Approximately 3.82 minutes

This method provides a basis for the chromatographic separation and quantification of Fluroxypyr-meptyl. Method validation and optimization may be required for specific matrices and instrumentation.

The workflow for a typical analytical determination of Fluroxypyr-meptyl in an environmental sample is depicted below.

Caption: General analytical workflow for Fluroxypyr-meptyl.

References

• 1. Fluroxypyr-meptyl TC - HEBEN [hb-p.com]
• 2. Fluroxypyr-meptyl | C15H21Cl2FN2O3 | CID 54745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Fluroxypyr-meptyl｜lookchem [lookchem.com]
• 5. abmole.com [abmole.com]
• 6. haseloff.plantsci.cam.ac.uk [haseloff.plantsci.cam.ac.uk]
• 7. Auxin Herbicide Action: Lifting the Veil Step by Step - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Solubility and Mechanism of Action of Fluroxypyr-Meptyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of fluroxypyr-meptyl in various organic solvents, outlines a standardized experimental protocol for solubility determination, and illustrates its molecular mechanism of action as a synthetic auxin herbicide.

Fluroxypyr-Meptyl: An Overview

Fluroxypyr-meptyl is the 1-methylheptyl ester of fluroxypyr (B1673483), a systemic, post-emergence herbicide used to control broadleaf weeds.[1] As a pro-herbicide, it is converted into its herbicidally active form, fluroxypyr acid, within the plant.[1] Understanding its solubility in organic solvents is critical for formulation development, toxicological studies, and environmental fate assessment.

Solubility of Fluroxypyr-Meptyl in Organic Solvents

The solubility of fluroxypyr-meptyl varies across different organic solvents, a key consideration for its application and formulation. The following table summarizes the available quantitative data.

Organic Solvent	Solubility (g/L) at 20°C	Data Source Type
n-Heptane	62,300	Peer-Reviewed Data[2]
Methanol	3,300,000	Peer-Reviewed Data[2]
Acetone	2,500,000	Peer-Reviewed Data[2]
Ethyl Acetate	Not specified	Peer-Reviewed Data[2]
Isopropanol	9.2	Technical Datasheet[1]
Dichloromethane	0.1	Technical Datasheet[1]
Toluene	0.8	Technical Datasheet[1]
Xylene	0.3	Technical Datasheet[1]

Note: The data from the technical datasheet[1] may refer to the parent compound fluroxypyr and should be interpreted with caution for fluroxypyr-meptyl.

Experimental Protocol for Solubility Determination

A standardized method for determining the solubility of a chemical substance is crucial for data reproducibility and comparability. The following protocol is based on the principles outlined in the OECD Guidelines for the Testing of Chemicals, specifically the "Flask Method," which is suitable for substances with solubilities above 10⁻² g/L.[3] This method can be adapted for use with organic solvents.

Principle

A supersaturated solution of fluroxypyr-meptyl in the organic solvent of interest is prepared at an elevated temperature. The solution is then allowed to equilibrate at a constant test temperature, and the concentration of fluroxypyr-meptyl in the saturated solution is determined by a suitable analytical method.

Materials and Apparatus

• Fluroxypyr-meptyl (analytical standard)

• Organic solvents (high purity)

• Glass flasks with stoppers

• Constant temperature water bath or incubator

• Analytical balance

• Filtration device (e.g., syringe filters)

• Analytical instrument for concentration measurement (e.g., HPLC, GC)

Procedure

• Preparation of Supersaturated Solution: Add an excess amount of fluroxypyr-meptyl to a flask containing the chosen organic solvent. The amount should be more than what is expected to dissolve at the test temperature.

• Equilibration at Elevated Temperature: Seal the flask and place it in a water bath or incubator at a temperature slightly above the final test temperature. Agitate the mixture for a sufficient time to ensure maximum dissolution.

• Equilibration at Test Temperature: Transfer the flask to a constant temperature bath set at the desired test temperature (e.g., 20°C). Allow the solution to equilibrate with continuous agitation for a period determined in a preliminary test (typically 24-48 hours) to allow for the precipitation of the excess solute.

• Sample Collection and Preparation: Once equilibrium is reached, cease agitation and allow the undissolved material to settle. Carefully extract a sample of the supernatant using a syringe. Immediately filter the sample to remove any undissolved particles.

• Analysis: Analyze the concentration of fluroxypyr-meptyl in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

• Data Reporting: Report the solubility as the average of at least three replicate determinations, expressed in g/L, along with the test temperature.

Experimental Workflow

Workflow for determining fluroxypyr-meptyl solubility.

Molecular Mechanism of Action: Synthetic Auxin Pathway

Fluroxypyr-meptyl acts as a synthetic auxin, mimicking the effects of the natural plant hormone indole-3-acetic acid (IAA) at supra-optimal concentrations, leading to uncontrolled growth and ultimately, plant death.[4][5][6] The core of this mechanism involves the SCF-TIR1/AFB ubiquitin-ligase complex.[5][7][8]

Signaling Pathway

In the absence of auxin, Aux/IAA repressor proteins bind to Auxin Response Factors (ARFs), preventing them from activating the transcription of auxin-responsive genes.[9] When fluroxypyr-meptyl is hydrolyzed to its active form, the fluroxypyr acid acts as a "molecular glue," stabilizing the interaction between the TIR1/AFB F-box protein and the Aux/IAA repressors.[10] This targets the Aux/IAA proteins for ubiquitination and subsequent degradation by the 26S proteasome.[11] The degradation of the Aux/IAA repressors liberates the ARFs, allowing them to bind to auxin-responsive elements in the promoters of target genes and activate their transcription.[11] This leads to an overstimulation of auxin-related responses, disrupting normal plant growth and development.[8]

Signaling Pathway Diagram

Synthetic auxin (fluroxypyr) signaling pathway.

References

• 1. Fluroxypyr-Meptyl 95% TC [xingyuchemical.com.cn]
• 2. Fluroxypyr-meptyl [sitem.herts.ac.uk]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. Synthetic auxin herbicides: finding the lock and key to weed resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Auxin Herbicide Action: Lifting the Veil Step by Step - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]
• 7. files.core.ac.uk [files.core.ac.uk]
• 8. mdpi.com [mdpi.com]
• 9. Structural Aspects of Auxin Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. researchgate.net [researchgate.net]

Spectroscopic Characterization of Fluroxypyr-meptyl: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Fluroxypyr-meptyl, a widely used pyridine-based herbicide. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with generalized experimental protocols for these analytical techniques. This information is crucial for the identification, quantification, and structural elucidation of Fluroxypyr-meptyl in various matrices.

Molecular Structure and Properties

Fluroxypyr-meptyl is the 1-methylheptyl ester of fluroxypyr (B1673483). After foliar uptake, it is hydrolyzed to the herbicidally active fluroxypyr acid.

• Molecular Formula: C₁₅H₂₁Cl₂FN₂O₃[1]

• Molecular Weight: 367.2 g/mol [1]

• IUPAC Name: octan-2-yl 2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]acetate[1]

• CAS Number: 81406-37-3[1]

Spectroscopic Data

The following tables summarize the available spectroscopic data for Fluroxypyr-meptyl.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

¹³C NMR Spectral Data

The following table presents the available ¹³C NMR spectral data for Fluroxypyr-meptyl.[1]

Chemical Shift (ppm)	Assignment
Data not publicly available in detail	Pyridine (B92270) ring carbons, ester carbonyl carbon, carbons of the 1-methylheptyl chain, and the acetate (B1210297) methylene (B1212753) carbon.

¹H NMR Spectral Data

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. While a detailed peak list for Fluroxypyr-meptyl is not publicly available, the expected characteristic absorption bands based on its structure are listed below.

Wavenumber Range (cm⁻¹)	Functional Group	Vibration Type
3400 - 3200	N-H (amine)	Stretching
3000 - 2850	C-H (alkane)	Stretching
~1750	C=O (ester)	Stretching
1600 - 1450	C=C and C=N (aromatic pyridine ring)	Stretching
1300 - 1000	C-O (ester and ether)	Stretching
850 - 550	C-Cl	Stretching
~1200	C-F	Stretching

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, enabling molecular weight determination and structural elucidation.

GC-MS Data

The following table summarizes the major peaks observed in the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of Fluroxypyr-meptyl.[1]

m/z	Relative Intensity
255	Major Peak
254	High
181	High
161	Moderate
209	Moderate
211	Moderate
104	Moderate

MS-MS Data

Tandem mass spectrometry (MS-MS) data provides further structural information through fragmentation analysis.[1]

Precursor Ion (m/z)	Precursor Type	Collision Energy	Major Fragment Ions (m/z)
367.0986	[M+H]⁺	Not Specified	254.9, 236.9, 254

LC-MS Data

Liquid Chromatography-Mass Spectrometry (LC-MS) is another powerful technique for the analysis of Fluroxypyr-meptyl.[1]

Precursor Ion (m/z)	Adduct	Fragmentation Mode	Major Fragment Ions (m/z)
367.0986	[M+H]⁺	HCD	254.9734, 208.9679, 236.9629, 196.9679, 57.0699

Experimental Protocols

The following sections outline generalized experimental protocols for the spectroscopic analysis of Fluroxypyr-meptyl. These should be adapted and optimized for specific instrumentation and analytical requirements.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the Fluroxypyr-meptyl analytical standard in approximately 0.6-0.8 mL of a suitable deuterated solvent (e.g., Chloroform-d, Acetone-d₆).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR: Typical parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR: A proton-decoupled experiment is typically performed with a 45° pulse width and a longer relaxation delay (2-5 seconds).

Infrared (IR) Spectroscopy

• Sample Preparation: For a solid sample, the Attenuated Total Reflectance (ATR) technique is commonly used. A small amount of the sample is placed directly on the ATR crystal. Alternatively, a KBr pellet can be prepared by mixing a small amount of the sample with dry potassium bromide and pressing it into a thin disk.

• Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer over the mid-IR range (typically 4000-400 cm⁻¹).

• Background Correction: A background spectrum of the empty sample holder (or pure KBr pellet) should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (GC-MS or LC-MS)

• Sample Preparation: Prepare a dilute solution of Fluroxypyr-meptyl in a suitable solvent (e.g., acetonitrile (B52724), methanol, or ethyl acetate). The concentration will depend on the sensitivity of the instrument.

• Chromatographic Separation (if applicable):

  • GC: Use a suitable capillary column (e.g., DB-5ms) with a temperature program that allows for the separation of Fluroxypyr-meptyl from other components.

  • LC: Use a C18 reversed-phase column with a mobile phase gradient of water and acetonitrile or methanol, often with a small amount of formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• Mass Spectrometry:

  • Ionization: For GC-MS, Electron Ionization (EI) is common. For LC-MS, Electrospray Ionization (ESI) is typically used.

  • Mass Analysis: Acquire mass spectra in full scan mode to identify the molecular ion and fragmentation patterns. For quantitative analysis, Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) can be used for higher sensitivity and selectivity.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the structural elucidation and identification of an organic compound like Fluroxypyr-meptyl using a combination of spectroscopic techniques.

Caption: A logical workflow for the spectroscopic analysis of Fluroxypyr-meptyl.

This guide provides a foundational understanding of the spectroscopic characteristics of Fluroxypyr-meptyl. For definitive identification and quantification, it is always recommended to compare the obtained spectra with those of a certified reference standard under identical experimental conditions.

References

• 1. Fluroxypyr-meptyl | C15H21Cl2FN2O3 | CID 54745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 氟草烟-1-甲基庚基酯 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 3. Fluroxypyr-1-methylheptyl ester PESTANAL , analytical standard 81406-37-3 [sigmaaldrich.com]
• 4. 氟草烟-1-甲基庚基酯 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]

The Hydrolysis of Fluroxypyr-Meptyl to Fluroxypyr Acid: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical hydrolysis of fluroxypyr-meptyl into its herbicidally active form, fluroxypyr (B1673483) acid. The document outlines the critical role of environmental factors, particularly pH and temperature, in this transformation. It further details the experimental protocols for studying this process and the analytical methodologies for the quantification of both the parent ester and its acid metabolite.

Introduction

Fluroxypyr-meptyl is a selective, post-emergence herbicide widely used for the control of broadleaf weeds.[1] Its efficacy is dependent on its rapid hydrolysis to fluroxypyr acid within the target plant.[2] This conversion is a critical activation step, as the acid form is responsible for mimicking the plant hormone auxin, leading to uncontrolled growth and eventual death of the weed.[2] Understanding the kinetics and mechanisms of this hydrolysis is paramount for assessing the environmental fate, persistence, and biological activity of this class of herbicides.

The hydrolysis of fluroxypyr-meptyl is primarily an abiotic process influenced by pH and temperature.[3] Generally, the rate of hydrolysis increases significantly under alkaline conditions and at higher temperatures.[3]

Chemical Transformation and Degradation Pathway

The primary transformation is the hydrolysis of the meptyl ester bond of fluroxypyr-meptyl to yield fluroxypyr acid and 1-methylheptanol. Subsequently, fluroxypyr acid can undergo further microbial degradation in the environment to form key metabolites. The major degradation products identified are 4-amino-3,5-dichloro-6-fluoropyridin-2-ol (F-P) and 4-amino-3,5-dichloro-2-methoxypyridine (F-MP).[4]

References

• 1. OECD 111 - Phytosafe [phytosafe.com]
• 2. Enhanced metabolic detoxification is associated with fluroxypyr resistance in Bassia scoparia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Environmental Fate and Degradation of Fluroxypyr-meptyl in Soil and Water: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and degradation of Fluroxypyr-meptyl, a selective, post-emergent herbicide. Fluroxypyr-meptyl is primarily used to control broadleaf weeds in various agricultural and non-agricultural settings. Understanding its behavior in soil and water is crucial for assessing its environmental impact and ensuring its safe and effective use.

Chemical Identity and Properties

Fluroxypyr-meptyl is the 1-methylheptyl ester of fluroxypyr (B1673483). In the environment, it is rapidly hydrolyzed to its herbicidally active form, fluroxypyr acid.[1]

Property	Fluroxypyr-meptyl	Fluroxypyr
IUPAC Name	octan-2-yl 2-(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxyacetate	2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]acetic acid
CAS No.	81406-37-3	69377-81-7
Molecular Formula	C15H21Cl2FN2O3	C7H5Cl2FN2O3
Molecular Weight	367.2 g/mol	255.03 g/mol
Water Solubility	0.09 mg/L	91 mg/L (at 20°C)
Vapor Pressure	-	3.784 × 10-6 mPa (at 20°C)
Log Kow	-	-1.24
pKa	-	2.94

Environmental Fate and Degradation Pathways

Fluroxypyr-meptyl undergoes rapid degradation in the environment, primarily through hydrolysis to fluroxypyr acid. Fluroxypyr acid is then further degraded through microbial action and, to a lesser extent, photolysis.

Abiotic Degradation

Hydrolysis: The ester linkage in fluroxypyr-meptyl is susceptible to hydrolysis, which is a key initial step in its degradation. This process is influenced by pH, with faster degradation occurring under alkaline conditions.[2]

Photolysis: Direct photolysis of fluroxypyr in water is generally a slow process.[2][3] However, the presence of photosensitizers can significantly accelerate its photodecomposition.[4]

Biotic Degradation

Microbial degradation is the primary pathway for the dissipation of fluroxypyr in soil and water.[3][5] Soil microorganisms utilize fluroxypyr as a carbon source, leading to its mineralization to carbon dioxide.[5] The rate of microbial degradation is influenced by several factors, including soil type, moisture, temperature, and organic matter content.[6][7]

The major metabolites of fluroxypyr are 4-amino-3,5-dichloro-6-fluoropyridin-2-ol (fluroxypyr-pyridinol or F-P) and 4-amino-3,5-dichloro-6-fluoro-2-methoxypyridine (fluroxypyr-methoxypyridine or F-MP).[3][5][8] While F-P is typically degraded rapidly, F-MP can be more persistent in the soil.[8]

Degradation pathway of Fluroxypyr-meptyl in soil and water.

Quantitative Data on Environmental Fate

The following tables summarize key quantitative data on the degradation and mobility of fluroxypyr-meptyl and its primary metabolite, fluroxypyr.

Table 1: Half-life (DT50) of Fluroxypyr-meptyl and Fluroxypyr in Soil

Compound	Soil Type	Temperature (°C)	Half-life (days)	Reference
Fluroxypyr-meptyl	-	-	Short	[1]
Fluroxypyr	Laboratory Soil	23	5-9	[5]
Fluroxypyr	Various	-	36 (typical)	[9]
Fluroxypyr	Railway Ballast	-	28-78	[8]

Table 2: Half-life (DT50) of Fluroxypyr-meptyl and Fluroxypyr in Water

Compound	Condition	pH	Temperature (°C)	Half-life (days)	Reference
Fluroxypyr-meptyl	Hydrolysis	7	-	454	[2]
Fluroxypyr-meptyl	Hydrolysis	9	-	3.2	[2]
Fluroxypyr	Hydrolysis	9	20	185	[3][5]

Table 3: Soil Sorption Coefficients (Kd and Koc) for Fluroxypyr

Soil Type	Organic Carbon (%)	Clay (%)	pH	Kd (mL/g)	Koc (mL/g)	Reference
Various	-	-	-	-	50-136	[3]

Experimental Protocols

The following sections outline standardized methodologies for assessing the environmental fate of fluroxypyr-meptyl, based on OECD guidelines.

Hydrolysis as a Function of pH (OECD Guideline 111)

This test determines the rate of abiotic hydrolysis of a chemical in aqueous buffer solutions at various pH levels.[10]

• Preparation of Solutions: Prepare sterile, aqueous buffer solutions at pH 4, 7, and 9.

• Application of Test Substance: Add the test substance (fluroxypyr-meptyl or fluroxypyr) to the buffer solutions at a concentration not exceeding 0.01 M or half its water solubility.

• Incubation: Incubate the solutions in the dark at a constant temperature (e.g., 50°C for a preliminary test, and at least two other temperatures for a more detailed study).[11]

• Sampling and Analysis: At appropriate time intervals, take samples and analyze for the concentration of the parent compound and any hydrolysis products using a suitable analytical method (e.g., HPLC, GC-MS).

• Data Analysis: Determine the hydrolysis rate constant and the half-life at each pH and temperature.

Phototransformation of Chemicals in Water (OECD Guideline 316)

This guideline describes a tiered approach to assess the direct photolysis of chemicals in water.[12][13][14]

• Tier 1 (Screening): Theoretically estimate the maximum possible direct photolysis rate constant based on the chemical's UV-Vis absorption spectrum.

• Tier 2 (Experimental Study):

  • Irradiation: Irradiate an aqueous solution of the test substance with a light source simulating natural sunlight (e.g., a filtered xenon arc lamp).[13][15]

  • Dark Controls: Maintain parallel samples in the dark to account for non-photolytic degradation.[15]

  • Sampling and Analysis: At various time points, analyze the irradiated and dark control samples for the parent compound and major transformation products.

  • Data Analysis: Calculate the photolysis rate constant, half-life, and quantum yield.

Aerobic and Anaerobic Transformation in Soil (OECD Guideline 307)

This test evaluates the rate and pathway of aerobic and anaerobic degradation of a chemical in soil.[16][17][18][19]

• Soil Selection and Preparation: Use representative agricultural soils. Sieve the soil and adjust the moisture content.

• Application: Treat the soil samples with the test substance, typically radiolabeled for ease of tracking.

• Incubation: Incubate the samples in the dark under controlled temperature and moisture conditions. For anaerobic studies, establish and maintain anaerobic conditions.

• Trapping of Volatiles: Use traps to collect CO2 and other volatile degradation products.

• Sampling and Extraction: At intervals, remove soil samples and extract the residues using appropriate solvents.

• Analysis: Analyze the extracts for the parent compound and transformation products. Quantify the radioactivity in the soil, extracts, and volatile traps to establish a mass balance.

• Data Analysis: Determine the degradation rate (DT50 and DT90) of the parent compound and the formation and decline of major metabolites.

Adsorption - Desorption Using a Batch Equilibrium Method (OECD Guideline 106)

This method determines the soil adsorption/desorption characteristics of a chemical.[4][20][21][22][23]

• Soil and Solution Preparation: Use a range of soil types with varying properties (organic carbon, clay content, pH). Prepare a solution of the test substance in 0.01 M CaCl2.

• Adsorption Phase:

  • Add a known volume of the test substance solution to a known mass of soil in a centrifuge tube.

  • Equilibrate the slurry by shaking for a predetermined time at a constant temperature.

  • Separate the solid and liquid phases by centrifugation.

  • Analyze the concentration of the test substance in the aqueous phase.

• Desorption Phase:

  • Remove the supernatant from the adsorption phase and replace it with a fresh solution of 0.01 M CaCl2.

  • Resuspend the soil and equilibrate as before.

  • Separate the phases and analyze the aqueous phase for the desorbed test substance.

• Data Analysis: Calculate the adsorption (Kd) and desorption (Kdes) distribution coefficients. Normalize these values to the soil's organic carbon content to obtain the organic carbon-normalized adsorption (Koc) and desorption (Koc,des) coefficients.

References

• 1. Fluroxypyr-meptyl TC - HEBEN [hb-p.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Fluroxypyr | C7H5Cl2FN2O3 | CID 50465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. oecd.org [oecd.org]
• 5. Fluroxypyr-Meptyl 95% TC [xingyuchemical.com.cn]
• 6. researchgate.net [researchgate.net]
• 7. Fluroxypyr biodegradation in soils by multiple factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Degradation and leaching of fluroxypyr after application to railway tracks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. wsdot.wa.gov [wsdot.wa.gov]
• 10. catalog.labcorp.com [catalog.labcorp.com]
• 11. OECD 111: Hydrolysis as a Function of pH | ibacon GmbH [ibacon.com]
• 12. OECD 316: Phototransformation of Chemicals in Water - Direct Photolysis - Situ Biosciences [situbiosciences.com]
• 13. oecd.org [oecd.org]
• 14. oecd.org [oecd.org]
• 15. OECD 316: Phototransformation of Chemicals in Water – Direct Photolysis | ibacon GmbH [ibacon.com]
• 16. catalog.labcorp.com [catalog.labcorp.com]
• 17. oecd.org [oecd.org]
• 18. oecd.org [oecd.org]
• 19. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
• 20. catalog.labcorp.com [catalog.labcorp.com]
• 21. OECD 106: Adsorption – Desorption using a Batch Equilibrium Method | ibacon GmbH [ibacon.com]
• 22. OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences [situbiosciences.com]
• 23. APPENDIX C: MEASUREMENT OF SORPTION (Kd) - ECETOC [ecetoc.org]

Fluroxypyr-meptyl: A Technical Guide to its pKa and Environmental Significance

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties of fluroxypyr-meptyl, with a core focus on the pKa of its active form, fluroxypyr (B1673483), and the profound implications for its behavior and fate in the environment. This document synthesizes key data, outlines detailed experimental protocols, and presents visual workflows and pathways to support advanced research and environmental risk assessment.

Introduction: From Ester Prodrug to Active Herbicide

Fluroxypyr is a systemic herbicide widely used for the control of broadleaf weeds. It is commonly applied in the form of its 1-methylheptyl ester, fluroxypyr-meptyl. This ester form facilitates absorption into the plant tissue. Following uptake, fluroxypyr-meptyl is rapidly hydrolyzed to its biologically active form, fluroxypyr acid.[1] This conversion is critical, as the herbicidal activity and the environmental mobility and persistence are governed by the properties of the fluroxypyr acid.

The dissociation constant (pKa) of fluroxypyr acid is a pivotal parameter in environmental science. It dictates the ionic state of the molecule in various environmental compartments, which in turn influences its solubility, mobility, and bioavailability.

Quantitative Data Summary

The key physicochemical properties of fluroxypyr and its meptyl ester are summarized in the table below. The low pKa of fluroxypyr indicates that it is a relatively strong acid and will exist predominantly in its anionic form in most environmental matrices.

Property	Fluroxypyr	Fluroxypyr-meptyl	Reference
pKa	2.94	Not Applicable	[2][3][4]
Molecular Weight ( g/mol )	255.03	367.24	[2][5]
Water Solubility	91 mg/L (unspecified pH, 20°C)	Low (inferred)	[3]
LogP (Octanol-Water Partition Coefficient)	-1.24 (unspecified pH)	5.4	[3][5]
Vapor Pressure (mPa at 20°C)	3.784 x 10⁻⁶	0.01	[3][6]
Hydrolysis Half-life (DT₅₀)	185 days (pH 9, 20°C)	Rapidly hydrolyzed in soil and water	[2][7]
Soil Aerobic Metabolism Half-life (DT₅₀)	< 30 days	Rapidly converts to fluroxypyr	[8]

Experimental Protocols

Detailed methodologies for key experimental assessments are provided below. These protocols are based on established scientific principles and regulatory guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Determination of pKa (Fluroxypyr) by Potentiometric Titration (Adapted from OECD Guideline 112)

This method determines the acid dissociation constant by titrating a solution of the analyte with a strong base and monitoring the pH.[1][4][9][10][11]

Materials:

• Fluroxypyr analytical standard

• Calibrated pH meter and electrode

• Automated titrator or calibrated burette

• Standardized 0.1 M sodium hydroxide (B78521) (NaOH) solution (carbonate-free)

• Standardized 0.1 M hydrochloric acid (HCl) solution

• Potassium chloride (KCl) for ionic strength adjustment

• Deionized, CO₂-free water

• Thermostatically controlled reaction vessel

• Nitrogen gas supply

Procedure:

• Preparation of Test Solution: Accurately weigh a sufficient amount of fluroxypyr to prepare a solution of known concentration (e.g., 0.01 M) in CO₂-free deionized water. If solubility is limited, a co-solvent such as acetonitrile (B52724) may be used, and the apparent pKa determined.[3] Add KCl to maintain a constant ionic strength (e.g., 0.1 M).

• Calibration: Calibrate the pH meter using at least three standard buffer solutions (e.g., pH 4, 7, and 10) at the test temperature (e.g., 25°C).[12]

• Titration:

  • Transfer a known volume of the fluroxypyr solution to the thermostatted vessel.

  • Purge the solution with nitrogen for approximately 10-15 minutes to remove dissolved CO₂ and maintain an inert atmosphere.[12][13]

  • If the solution is not already acidic, add a known excess of 0.1 M HCl to fully protonate the fluroxypyr.

  • Begin titration with the standardized 0.1 M NaOH solution, adding small, precise increments.

  • Record the pH value after each addition, ensuring the reading stabilizes.[12]

  • Continue the titration past the equivalence point.

• Data Analysis:

  • Plot the recorded pH values against the volume of NaOH added to generate a titration curve.

  • Determine the equivalence point from the inflection point of the curve (or by calculating the first or second derivative).

  • The pH at the half-equivalence point is equal to the pKa of the acid.[12]

  • Perform at least three replicate titrations to ensure accuracy and reproducibility.

Caption: Workflow for pKa determination by potentiometric titration.

Environmental Fate: Aqueous Hydrolysis of Fluroxypyr-meptyl (Adapted from OECD Guideline 111)

This study determines the rate of abiotic hydrolysis of fluroxypyr-meptyl in aqueous solutions at different pH values.[14][15]

Materials:

• Fluroxypyr-meptyl analytical standard

• Sterile, aqueous buffer solutions (pH 4, 7, and 9)

• Sterile glass flasks with stoppers

• Temperature-controlled incubator/water bath

• Analytical instrumentation (e.g., HPLC-UV or LC-MS/MS) for quantification of fluroxypyr-meptyl and fluroxypyr

• Acetonitrile (HPLC grade)

• Formic acid

Procedure:

• Preliminary Test:

  • Prepare solutions of fluroxypyr-meptyl in each buffer (pH 4, 7, 9) at a concentration not exceeding 0.01 M or half its water solubility.

  • Incubate the solutions in the dark at 50°C for 5 days.[14]

  • Analyze the solutions at the end of the period. If less than 10% degradation is observed, the substance is considered hydrolytically stable, and further testing may not be required.

• Main Hydrolysis Study:

  • For pH values where degradation was observed, prepare fresh solutions.

  • Incubate the solutions in the dark at a constant, environmentally relevant temperature (e.g., 25°C).

  • At specified time intervals (e.g., 0, 2, 6, 24, 48, 96, and 168 hours), remove duplicate samples for analysis.

  • The study should continue until at least 90% of the fluroxypyr-meptyl has degraded or for 30 days, whichever is shorter.[14]

• Sample Analysis:

  • Quench the hydrolysis reaction if necessary (e.g., by acidification).

  • Extract the fluroxypyr-meptyl and the fluroxypyr acid from the aqueous sample, for example, using a solid-phase extraction (SPE) cartridge or liquid-liquid extraction with a suitable solvent like ethyl acetate.[16]

  • Analyze the extracts using a validated analytical method (e.g., LC-MS/MS) to determine the concentrations of the parent ester and the acid degradate.

• Data Analysis:

  • Plot the concentration of fluroxypyr-meptyl versus time for each pH.

  • Determine the rate constant (k) and the half-life (DT₅₀ = ln(2)/k) of hydrolysis assuming first-order kinetics.

References

• 1. OECD 112 - Phytosafe [phytosafe.com]
• 2. researchgate.net [researchgate.net]
• 3. epa.gov [epa.gov]
• 4. oecd.org [oecd.org]
• 5. scielo.br [scielo.br]
• 6. haseloff.plantsci.cam.ac.uk [haseloff.plantsci.cam.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. epa.gov [epa.gov]
• 9. OECD n°112: Dissociation constant in water - Analytice [analytice.com]
• 10. Auxin Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. OECD 112 - Dissociation Constants in Water - Situ Biosciences [situbiosciences.com]
• 12. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. dergipark.org.tr [dergipark.org.tr]
• 14. Hydrolysis and function of PH according to OECD test no. 111 - Analytice [analytice.com]
• 15. catalog.labcorp.com [catalog.labcorp.com]
• 16. epa.gov [epa.gov]

Toxicological Profile of Fluroxypyr-Meptyl on Non-Target Organisms: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Fluroxypyr-meptyl, a selective herbicide widely used for the control of broadleaf weeds, undergoes rapid transformation in the environment to its herbicidally active form, fluroxypyr (B1673483) acid. This guide provides a comprehensive overview of the toxicological effects of fluroxypyr-meptyl and its primary metabolite on a range of non-target organisms. The data presented herein, compiled from various regulatory assessments and scientific studies, reveals a toxicological profile characterized by low acute toxicity to most animal species, but with notable exceptions and concerns for chronic exposure in certain sensitive taxa, particularly aquatic invertebrates and both aquatic and terrestrial plants. This document is intended to serve as a critical resource for professionals engaged in environmental risk assessment and the development of safer chemical entities.

Environmental Fate and Metabolism

Fluroxypyr is commonly formulated as its 1-methylheptyl ester, fluroxypyr-meptyl. Following application, fluroxypyr-meptyl is rapidly hydrolyzed to fluroxypyr acid through abiotic and biotic processes in soil and water.[1] The acid is the herbicidally active form and the primary residue of concern for environmental exposure over time.[2] In soil, the half-life of fluroxypyr-meptyl is short, ranging from 0.3 to 1.1 days under aerobic conditions, while the aerobic aquatic half-life is approximately 1 day.[2] The resulting fluroxypyr acid is more persistent, with an aerobic soil metabolism half-life of less than 30 days and an aerobic aquatic half-life of about 3 days.[2] Fluroxypyr acid is mobile in soil and has the potential to leach into groundwater.[2]

Mechanism of Action

Fluroxypyr is a synthetic auxin herbicide.[1] It mimics the action of the natural plant growth hormone indole-3-acetic acid (IAA), leading to uncontrolled and disorganized plant growth in susceptible broadleaf species.[3] This results in characteristic symptoms such as leaf and stem curling, epinasty, and ultimately, plant death.[1] While this mode of action is specific to plants, high concentrations or prolonged exposure to fluroxypyr and its ester can elicit toxic effects in non-target organisms, as detailed in the subsequent sections.

Toxicological Profile: Aquatic Organisms

The toxicity of fluroxypyr-meptyl and fluroxypyr to aquatic organisms varies significantly among species. Generally, fluroxypyr-meptyl is more toxic to aquatic animals than its acid metabolite, fluroxypyr.[2]

Aquatic Vertebrates (Fish)

Fluroxypyr and its meptyl ester are classified as slightly toxic to practically non-toxic to fish on an acute basis.[4]

Table 1: Acute Toxicity of Fluroxypyr and its Meptyl Ester to Fish

Species	Test Substance	Exposure Duration	Endpoint	Value (mg/L)	Toxicity Category	Reference
Rainbow Trout (Oncorhynchus mykiss)	Fluroxypyr	96-hour	LC50	>100	Practically non-toxic	[4]
Rainbow Trout (Oncorhynchus mykiss)	Fluroxypyr-meptyl	96-hour	LC50	>solubility limit	Not Classified	[5]
Bluegill Sunfish (Lepomis macrochirus)	Fluroxypyr	96-hour	LC50	>14.3	Practically non-toxic	[4]
Golden Orfe (Leuciscus idus)	Fluroxypyr-meptyl	96-hour	LC50	>solubility limit	Not Classified	[5]
Sheepshead Minnow (Cyprinodon variegatus)	Fluroxypyr-meptyl	96-hour	LC50	>solubility limit	Not Classified	[2]

Aquatic Invertebrates

Aquatic invertebrates, particularly certain crustaceans and mollusks, exhibit greater sensitivity to fluroxypyr, especially under chronic exposure scenarios.[2]

Table 2: Toxicity of Fluroxypyr and its Meptyl Ester to Aquatic Invertebrates

Species	Test Substance	Exposure Duration	Endpoint	Value (mg/L)	Toxicity Category	Reference
Daphnia magna	Fluroxypyr	48-hour	EC50	>100	Practically non-toxic	[4]
Daphnia magna	Fluroxypyr-meptyl	48-hour	EC50	>solubility limit	Not Classified	[5]
Daphnia magna (Chronic)	Fluroxypyr acid	-	NOAEC	-	-	[2]
Eastern Oyster (Crassostrea virginica)	Fluroxypyr acid	96-hour	EC50	0.068	Highly toxic	[4]
Eastern Oyster (Crassostrea virginica)	Fluroxypyr-meptyl	96-hour	EC50	51	Slightly toxic	[4]
Grass Shrimp (Palaemonetes sp.)	Fluroxypyr-meptyl	96-hour	LC50	>120	Practically non-toxic	[4]

Aquatic Plants (Algae and Macrophytes)

As a herbicide, fluroxypyr is toxic to aquatic plants, particularly dicotyledonous species.[2]

Table 3: Toxicity of Fluroxypyr to Aquatic Plants

Species	Exposure Duration	Endpoint	Value (mg a.i./L)	Reference
Green Algae (Pseudokirchneriella subcapitata)	-	EC50	>100	[2]
Chlamydomonas reinhardtii	48-hour	Growth Inhibition	0.75-1.00	[3][6]
Submerged Macrophyte (Myriophyllum spicatum)	30-day	-	Toxic	[2]

Toxicological Profile: Terrestrial Organisms

Terrestrial Invertebrates

Bees: Fluroxypyr-meptyl is considered not toxic to honeybees on an acute contact and oral basis.[5]

Table 4: Acute Toxicity of Fluroxypyr-meptyl to Honeybees

Species	Exposure Route	Exposure Duration	Endpoint	Value (µ g/bee )	Reference
Honeybee (Apis mellifera)	Oral	48-hour	LD50	>100	[5]
Honeybee (Apis mellifera)	Contact	48-hour	LD50	>100	[5]

Earthworms: Fluroxypyr-meptyl has low toxicity to earthworms.

Table 5: Acute Toxicity of Fluroxypyr-meptyl to Earthworms

Species	Exposure Duration	Endpoint	Value (mg/kg soil)	Reference
Earthworm (Eisenia fetida)	14-day	LC50	>1000	[5]

Birds

Fluroxypyr and its meptyl ester are practically non-toxic to birds on an acute oral basis.[4] Chronic reproductive studies on mallards have established NOAEC and LOAEC values.[2]

Table 6: Toxicity of Fluroxypyr and its Meptyl Ester to Birds

Species	Test Substance	Endpoint	Value (mg/kg bw)	Toxicity Category	Reference
Bobwhite Quail (Colinus virginianus)	Fluroxypyr	Acute Oral LD50	>2000	Practically non-toxic	[4]
Bobwhite Quail (Colinus virginianus)	Fluroxypyr-meptyl	Acute Oral LD50	>2000	Practically non-toxic	[5]
Mallard Duck (Anas platyrhynchos)	Fluroxypyr	Acute Oral LD50	>2000	Practically non-toxic	[4]
Mallard Duck (Anas platyrhynchos)	Fluroxypyr-meptyl	Acute Oral LD50	>2000	Practically non-toxic	[5][7]
Mallard Duck (Anas platyrhynchos) (Reproductive)	Fluroxypyr-meptyl	NOAEC	250 mg a.i./kg-diet	-	[2]
Mallard Duck (Anas platyrhynchos) (Reproductive)	Fluroxypyr-meptyl	LOAEC	500 mg a.i./kg-diet	-	[2]

Mammals

Fluroxypyr has low acute toxicity to mammals via oral, dermal, and inhalation routes of exposure.[4] The primary target organ in sub-chronic and chronic studies is the kidney.[8]

Table 7: Acute Toxicity of Fluroxypyr and its Meptyl Ester to Mammals

Species	Test Substance	Route	Endpoint	Value	Reference
Rat	Fluroxypyr	Oral	LD50	>5000 mg/kg	[4]
Rat	Fluroxypyr-meptyl	Oral	LD50	>2000 mg/kg	[7]
Rat	Fluroxypyr	Dermal	LD50	>2000 mg/kg	[4]
Rat	Fluroxypyr-meptyl	Dermal	LD50	>2000 mg/kg	[7]
Rat	Fluroxypyr	Inhalation	LC50 (4-hr)	>2.96 mg/m³	[4]
Rat	Fluroxypyr-meptyl	Inhalation	LC50 (4-hr)	>3.39 mg/L	[7]

Chronic Toxicity: In two-year feeding studies with rats and mice, kidney abnormalities were observed at high doses.[4] A 28-day oral toxicity study in dogs identified a NOAEL of 50 mg/kg/day and a LOAEL of 150 mg/kg/day based on kidney effects.[8] There is no evidence of carcinogenicity, mutagenicity, or increased susceptibility to developmental or reproductive toxicity.[4][9]

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited are often proprietary and held within regulatory agency databases (e.g., U.S. EPA's MRID system). The available public-domain literature provides summaries of these studies. For researchers requiring comprehensive methodologies, it is recommended to consult the original study reports through appropriate regulatory channels. The general methodologies follow standardized OECD and EPA guidelines for toxicity testing.

Visualizations

Conceptual Workflow of Fluroxypyr-Meptyl Transformation and Impact

The following diagram illustrates the environmental transformation of fluroxypyr-meptyl and its differential impact on target and non-target organisms.

Caption: Transformation of fluroxypyr-meptyl and its differential toxicity.

Logical Relationships of Fluroxypyr/Fluroxypyr-Meptyl Toxicity to Non-Target Organisms

This diagram provides a hierarchical overview of the relative toxicity of fluroxypyr and its meptyl ester across different non-target organisms based on the available data.

Caption: Relative acute toxicity of fluroxypyr to non-target organisms.

Conclusion

The toxicological profile of fluroxypyr-meptyl is largely influenced by its rapid conversion to fluroxypyr acid. While acute toxicity to most non-target animals is low, chronic exposure poses a risk to sensitive aquatic invertebrates. As a herbicide, its toxicity to non-target terrestrial and aquatic plants, particularly dicots, is a primary ecological concern. The data compiled in this guide serves as a foundational resource for understanding the environmental risks associated with fluroxypyr-meptyl and for guiding future research and development of more ecologically compatible herbicides.

References

• 1. Fluroxypyr | C7H5Cl2FN2O3 | CID 50465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. researchgate.net [researchgate.net]
• 4. wsdot.wa.gov [wsdot.wa.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. Bioaccumulation and degradation of pesticide fluroxypyr are associated with toxic tolerance in green alga Chlamydomonas reinhardtii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sumichem.co.in [sumichem.co.in]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. downloads.regulations.gov [downloads.regulations.gov]

Fluroxypyr-meptyl: A Technical Guide to its Mode of Action in Disrupting Plant Growth

For Immediate Release

AUDIENCE: Researchers, Scientists, and Drug Development Professionals SUBJECT: An in-depth technical guide on the core mechanism of action of the synthetic auxin herbicide, fluroxypyr-meptyl.

Introduction

Fluroxypyr-meptyl is a selective, post-emergence herbicide widely utilized in agriculture, forestry, and turf management for the control of broadleaf weeds.[1][2] Belonging to the synthetic auxin class of herbicides (WSSA Group 4), it effectively mimics the natural plant hormone indole-3-acetic acid (IAA), leading to catastrophic disruption of normal growth processes in susceptible species.[3][4][5] This technical guide provides a detailed examination of the molecular and physiological mechanisms underlying fluroxypyr-meptyl's herbicidal activity, supported by quantitative data and established experimental protocols.

Fluroxypyr (B1673483) is typically formulated as the 1-methylheptyl ester (meptyl) to enhance its absorption and translocation within the plant.[3] Following uptake, it is hydrolyzed to its biologically active form, fluroxypyr acid, which is responsible for the characteristic auxin-type responses like leaf curling, epinasty, and ultimately, plant death.[6][7][8]

Physicochemical Properties of Fluroxypyr-meptyl

A clear understanding of the compound's properties is fundamental to its application and study.

Property	Value	Reference
Common Name	Fluroxypyr-meptyl	[6]
IUPAC Name	octan-2-yl 2-(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxyacetate	[6]
CAS Number	81406-37-3	[6]
Molecular Formula	C15H21Cl2FN2O3	[6]
Molecular Weight	367.2 g/mol	[6]
Physical Form	White, crystalline solid	[9]
Mode of Action	Synthetic Auxin (HRAC/WSSA Group 4)	[4]

Core Mechanism of Action

The herbicidal effect of fluroxypyr-meptyl is a multi-stage process involving uptake, metabolic activation, translocation, and molecular disruption of the auxin signaling pathway.

Uptake, Translocation, and Metabolic Activation

Fluroxypyr-meptyl is a pro-herbicide applied as a foliar spray. The ester formulation enhances its ability to penetrate the waxy cuticle of plant leaves.[6][10] Once inside the plant, esterase enzymes rapidly hydrolyze fluroxypyr-meptyl into the herbicidally active fluroxypyr acid.[6][8] This active form is then translocated systemically throughout the plant, primarily via the phloem, accumulating in meristematic tissues (growing points) where it exerts its effects.[2][11]

Metabolic activation and translocation pathway.

Molecular Mode of Action: Auxin Mimicry

Fluroxypyr acid mimics the natural plant hormone IAA.[8] In susceptible plants, it binds to the auxin receptor complex, which includes the F-box protein TIR1/AFB (Transport Inhibitor Response 1/Auxin Signaling F-Box).[5] This binding stabilizes the interaction between the receptor and Aux/IAA transcriptional repressor proteins.

The stabilized complex targets the Aux/IAA proteins for ubiquitination and subsequent degradation by the 26S proteasome. The removal of these repressor proteins allows Auxin Response Factors (ARFs) to activate the transcription of numerous auxin-responsive genes. The resulting over-stimulation of these genes leads to uncontrolled and disorganized cell division and elongation, disrupting key metabolic processes and ultimately causing plant death.[4][7]

Molecular disruption of the auxin signaling pathway.

Quantitative Data on Herbicidal Efficacy

The biological impact of fluroxypyr-meptyl is dose-dependent. The following tables summarize efficacy data from various studies.

Table 1: Efficacy on Weed Control in Oil Palm Plantations

This study tested various dose levels of fluroxypyr-meptyl for broadleaf weed control.

Dose Level (L/ha)	Average Weed Mortality (%)
0.1	Not specified, lower efficacy
0.3	Not specified, lower efficacy
0.5	Not specified, moderate efficacy
0.7	73.78
0.9	74.00
Data sourced from a study on oil palm plantations.[12][13][14]

Table 2: Effects on Growth Parameters of Spring Hybrid Millet (10 Days Post-Treatment)

This study investigated the physiological response of millet to varying fluroxypyr doses.

Treatment (L ai ha⁻¹)	Plant Height (% Change from Control)	Endogenous IAA (% Change from Control)	Endogenous ABA (% Change from Control)
0.5	+10.16	Not specified	Not specified
1.0 (Recommended Dose)	+12.62	Not specified	Not specified
2.0	+5.73	Not specified	Not specified
4.0	Not specified	+5.37	+35.53
Data sourced from a comprehensive evaluation on spring hybrid millet.[15]

Table 3: Effects on Rice Seedlings

This study explored the impact of fluroxypyr-meptyl on rice seedling growth and defense systems.

Treatment (mg/L)	Effect
0.04 - 0.12	Inhibition of growth, decreased chlorophyll, increased activity of antioxidant enzymes (SOD, POD) and detoxifying enzymes (GST, GT, ACE).
Data sourced from a study on the uptake and metabolism in rice seedlings.[16][17]

Experimental Protocols

Reproducible and standardized methodologies are crucial for studying the effects of herbicides like fluroxypyr-meptyl.

Protocol 1: Whole-Plant Dose-Response Bioassay

This protocol is designed to determine the dose-dependent efficacy of fluroxypyr-meptyl on a target weed species.

• Seed Germination & Plant Cultivation:

  • Collect seeds of a susceptible target weed population.[18]

  • Germinate seeds in petri dishes or trays with a suitable substrate.

  • Transplant seedlings at a similar growth stage (e.g., 2-4 true leaves) into individual pots containing a standardized soil mix.

  • Grow plants in a controlled environment (greenhouse or growth chamber) with defined temperature, humidity, and photoperiod until they reach the target growth stage for application (e.g., 4-6 leaf stage).[18]

• Herbicide Application:

  • Prepare a stock solution of a commercial formulation of fluroxypyr-meptyl.

  • Create a series of dilutions to achieve a range of application rates (e.g., 0, 0.125x, 0.25x, 0.5x, 1x, and 2x the recommended field rate).

  • Apply the herbicide solutions using a calibrated track sprayer to ensure uniform coverage. Include a non-treated control group.

• Data Collection and Analysis:

  • Maintain plants in the controlled environment post-treatment.

  • Assess plant injury at set time intervals (e.g., 7, 14, and 21 days after treatment).[18]

  • Evaluation can include visual injury ratings (0 = no effect, 100 = complete death), plant survival counts, and measurement of above-ground biomass (fresh or dry weight).

  • Analyze the data using appropriate statistical methods (e.g., probit or log-logistic regression) to calculate the dose required for 50% growth reduction (GR₅₀) or lethal dose (LD₅₀).

Protocol 2: Analysis of Uptake and Metabolism using Radiolabeling

This protocol uses a radiolabeled form of the herbicide to trace its fate within the plant.

• Plant Material and Radiolabeled Herbicide:

  • Cultivate plants as described in Protocol 1.

  • Synthesize or procure ¹⁴C-labeled fluroxypyr-meptyl.[19][20]

• Application:

  • Using a microsyringe, apply a precise amount of the ¹⁴C-fluroxypyr-meptyl solution to a specific leaf on each plant.[19]

• Sample Collection and Analysis:

  • Harvest plants at various time points after treatment (e.g., 6, 24, 48, 72 hours).

  • Uptake: Wash the treated leaf with a solvent (e.g., acetone/water) to remove unabsorbed herbicide. Analyze the radioactivity in the wash solution using Liquid Scintillation Counting (LSC). The amount of absorbed herbicide is the total applied minus the amount recovered in the wash.

  • Translocation: Dissect the plant into different parts (treated leaf, other leaves, stem, roots). Combust each plant part in a biological oxidizer to convert ¹⁴C to ¹⁴CO₂, which is then trapped and quantified by LSC. This determines the distribution of the herbicide throughout the plant.[19]

  • Metabolism: Extract metabolites from plant tissues using an appropriate solvent. Analyze the extracts using High-Performance Liquid Chromatography (HPLC) coupled with a radioactivity detector to separate and identify the parent compound and its metabolites.[20]

Workflow for herbicide efficacy and metabolism studies.

Conclusion

Fluroxypyr-meptyl's efficacy as a broadleaf herbicide stems from its function as a pro-herbicide that, once activated, acts as a potent mimic of the natural hormone auxin. Its molecular action hijacks the plant's own growth regulation machinery, leading to the degradation of transcriptional repressors and the subsequent over-activation of auxin-responsive genes. This results in uncontrolled, disorganized growth that is ultimately lethal to susceptible plants. The provided quantitative data and detailed experimental protocols offer a framework for researchers to further investigate its properties, assess its environmental impact, and develop novel herbicidal compounds.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Fluroxypyr | Weed Killer Manufacturer [weedcontrolproduct.com]
• 3. veeprho.com [veeprho.com]
• 4. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]
• 5. researchgate.net [researchgate.net]
• 6. Fluroxypyr-meptyl TC - HEBEN [hb-p.com]
• 7. Fluroxypyr | C7H5Cl2FN2O3 | CID 50465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. Fluroxypyr-Meptyl 95% TC [xingyuchemical.com.cn]
• 10. fs.usda.gov [fs.usda.gov]
• 11. 17.3 Herbicides that Mimic or Interfere with Auxin – Principles of Weed Control [ohiostate.pressbooks.pub]
• 12. jppipa.unram.ac.id [jppipa.unram.ac.id]
• 13. researchgate.net [researchgate.net]
• 14. jppipa.unram.ac.id [jppipa.unram.ac.id]
• 15. Comprehensive evaluation of fluroxypyr herbicide on physiological parameters of spring hybrid millet - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Uptake, translocation, accumulation, and metabolism of fluroxypyr-meptyl and oxidative stress induction in rice seedling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. medchemexpress.com [medchemexpress.com]
• 18. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. scielo.br [scielo.br]

Chirality and Enantiomers of Fluroxypyr-meptyl: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluroxypyr (B1673483) is a widely utilized herbicide effective against broadleaf weeds. While the fluroxypyr acid itself is achiral, its commercially prevalent ester form, fluroxypyr-meptyl, possesses a chiral center in the 1-methylheptyl ester moiety, leading to the existence of (R)- and (S)-enantiomers. This technical guide provides a comprehensive overview of the current scientific understanding of the chirality of fluroxypyr-meptyl, focusing on the stereoselective biological activity, environmental fate, and analytical separation of its enantiomers. Detailed experimental protocols and data are presented to serve as a valuable resource for researchers in agrochemistry, environmental science, and drug development.

Introduction to the Chirality of Fluroxypyr-meptyl

Fluroxypyr, a synthetic auxin herbicide, is a pyridine-based compound used to control a variety of economically important broadleaf weeds.[1] In its commercial formulations, it is most commonly applied as its 1-methylheptyl ester, fluroxypyr-meptyl.[2] The presence of a stereogenic center in the octan-2-ol portion of the ester gives rise to two enantiomers: (R)-fluroxypyr-meptyl and (S)-fluroxypyr-meptyl.[1] Although many chiral pesticides are still marketed as racemic mixtures, there is a growing body of evidence demonstrating that enantiomers can exhibit significant differences in their biological activity, toxicity, and environmental degradation. This has led to increased interest in studying the enantioselectivity of chiral herbicides like fluroxypyr-meptyl.

Enantioselective Biological Activity

The herbicidal activity of fluroxypyr-meptyl stems from its hydrolysis to fluroxypyr acid within the target plant.[3] Fluroxypyr acid mimics the natural plant hormone auxin, leading to uncontrolled growth and ultimately, the death of susceptible plants.[3] The differential activity of the enantiomers is a critical area of research, with implications for optimizing herbicidal efficacy and minimizing non-target effects.

Herbicidal Efficacy

Currently, there is a lack of publicly available, direct comparative studies on the herbicidal efficacy of the individual (R)- and (S)-enantiomers of fluroxypyr-meptyl on specific weed species. The commercial product is a racemic mixture, and field studies have focused on the efficacy of this mixture against a range of broadleaf weeds such as Galium aparine (cleavers) and Kochia scoparia.[3][4]

Toxicological Profile

Enantioselectivity has been observed in the toxicological profile of fluroxypyr-meptyl. A key study investigating the stereoselective degradation kinetics and toxicity in rat hepatocytes provides valuable quantitative data.

Parameter	(+)-FPMH	(-)-FPMH	Racemic FPMH	Fluroxypyr (FP)
Half-life (T1/2) in rat hepatocytes	Not explicitly stated, but shorter than (-)-FPMH	Approximately 2 times longer than (+)-FPMH	-	-
EC50 in rat hepatocytes	Higher than (-)-FPMH	Lower than (+)-FPMH	Intermediate	Most toxic
FPMH: Fluroxypyr-meptyl

This study demonstrated that the (-)-FPMH enantiomer exhibited higher toxicity to rat hepatocytes than the (+)-FPMH enantiomer, while the racemic mixture displayed intermediate toxicity.[5] Interestingly, the parent acid, fluroxypyr, was found to be the most toxic of all the tested compounds.[5] No chiral conversion between the enantiomers was observed during the incubation with hepatocytes.[5]

Enantioselective Environmental Fate

The environmental persistence and mobility of herbicides are crucial factors in assessing their overall environmental impact. For chiral herbicides, it is important to understand the enantioselective degradation and transport processes in various environmental compartments.

Degradation in Soil and Water

Fluroxypyr-meptyl is known to degrade in the environment, with its primary degradation product being fluroxypyr acid.[6] Studies on the degradation of racemic fluroxypyr-meptyl have been conducted in various matrices.

Matrix	Half-life (t1/2) of Racemic Fluroxypyr-meptyl	Notes
Rice Plant	1.25 - 4.13 days	Field trials.[7]
Soil	2.29 days	Field trials.[7]
Water	1.73 days	Field trials.[7]
Soil (Laboratory)	28 - 78 days (for fluroxypyr acid)	Degradation of the parent acid.[8]

While these studies provide valuable information on the overall persistence of the racemic mixture, there is a clear need for further research to elucidate the enantioselective degradation rates of (R)- and (S)-fluroxypyr-meptyl in soil and water. Such studies would provide a more accurate assessment of the environmental exposure to each enantiomer.

Experimental Protocols

Chiral Separation of Fluroxypyr-meptyl Enantiomers by HPLC

A validated method for the direct enantioseparation of fluroxypyr-meptyl has been developed using high-performance liquid chromatography (HPLC) with a chiral stationary phase (CSP).[9]

Experimental Workflow for Chiral HPLC Separation

Caption: Workflow for the chiral separation of Fluroxypyr-meptyl enantiomers.

Detailed Protocol:

• Chiral Stationary Phase (CSP): Cellulose-tris(3,5-dimethyl-phenylcarbamate) (CDMPC) coated on aminopropylated spherical silica (B1680970) gel.[9]

• Mobile Phase: A mixture of hexane and 2-propanol in a 99:1 volume ratio.[9]

• Flow Rate: 0.5 mL/min.[9]

• Detection: UV detector (wavelength not specified in the abstract, but typically in the range of 220-280 nm for pyridine-containing compounds).

• Results: This method achieved a separation factor (α) of 1.16 and a resolution factor (Rs) of 1.13, indicating a good separation of the enantiomers.[9]

Synthesis of Racemic Fluroxypyr-meptyl

The synthesis of racemic fluroxypyr-meptyl is typically achieved through the esterification of fluroxypyr with 2-octanol. A detailed procedure is provided in the literature.[10]

Synthesis Workflow

Caption: General workflow for the synthesis of racemic Fluroxypyr-meptyl.

Interaction with Biological Targets and Signaling Pathways

Fluroxypyr-meptyl, after being hydrolyzed to fluroxypyr acid, acts as a synthetic auxin.[3] The molecular mechanism of auxin action involves its binding to the TIR1/AFB family of F-box proteins, which then target Aux/IAA transcriptional repressors for degradation, leading to the activation of auxin-responsive genes.[11]

Simplified Auxin Signaling Pathway

Caption: Simplified model of the auxin signaling pathway affected by Fluroxypyr.

There is currently no specific research available that details the differential binding affinities of the (R)- and (S)-enantiomers of fluroxypyr-meptyl or fluroxypyr acid to the TIR1/AFB receptors. This represents a significant knowledge gap, as such studies would be crucial for understanding the molecular basis of any observed enantioselective herbicidal activity.

Future Perspectives and Research Needs

This technical guide highlights the current state of knowledge regarding the chirality of fluroxypyr-meptyl. While progress has been made, particularly in the analytical separation of its enantiomers, several key areas require further investigation:

• Enantioselective Herbicidal Efficacy: Quantitative studies are needed to determine the herbicidal activity of the individual (R)- and (S)-enantiomers against a range of important broadleaf weeds.

• Enantioselective Environmental Fate: The degradation, mobility, and persistence of the individual enantiomers in different soil types and aquatic environments need to be thoroughly investigated.

• Molecular Interactions: Research into the differential binding of the fluroxypyr enantiomers to the TIR1/AFB auxin receptors is essential to elucidate the molecular mechanism of their enantioselective action.

• Asymmetric Synthesis: The development of efficient and scalable methods for the stereoselective synthesis of the more active enantiomer would be a significant advancement, potentially leading to the development of more effective and environmentally benign herbicides.

Addressing these research needs will provide a more complete understanding of the stereochemical aspects of fluroxypyr-meptyl and could pave the way for the development of enantiomerically pure agrochemicals with improved efficacy and reduced environmental impact.

References

• 1. Fluroxypyr-meptyl [sitem.herts.ac.uk]
• 2. Fluroxypyr - Wikipedia [en.wikipedia.org]
• 3. Fluroxypyr-meptyl TC - HEBEN [hb-p.com]
• 4. Efficacy of Fluroxypyr Compared with Common Broadleaf Herbicides in the Wheat Fields [jpp.um.ac.ir]
• 5. HPLC Method for Analysis of Fluroxypyr-meptyl on Primesep 100 Column | SIELC Technologies [sielc.com]
• 6. Fluroxypyr biodegradation in soils by multiple factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Degradation and leaching of fluroxypyr after application to railway tracks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Separation of Fluroxypyr-meptyl Enantiomers by High Performance Liquid Chromatography [nyxxb.cn]
• 10. Synthesis routes of Fluroxypyr-meptyl [benchchem.com]
• 11. Complex regulation of the TIR1/AFB family of auxin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of Fluroxypyr-Meptyl Under Diverse pH and Temperature Regimes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of fluroxypyr-meptyl, a selective post-emergence herbicide, under various pH and temperature conditions. Understanding the degradation kinetics and pathways of this compound is critical for assessing its environmental fate, establishing pre-formulation strategies, and ensuring product efficacy and safety. This document summarizes key quantitative data, details experimental methodologies for stability assessment, and visualizes the degradation pathway.

Chemical Profile

Fluroxypyr-meptyl is the 1-methylheptyl ester of fluroxypyr (B1673483). It is the active ingredient in many commercial herbicides used to control broadleaf weeds. Following application, fluroxypyr-meptyl is rapidly hydrolyzed to its biologically active form, fluroxypyr acid.

Hydrolytic Stability of Fluroxypyr-Meptyl

The primary degradation pathway for fluroxypyr-meptyl in aqueous environments is hydrolysis, which is significantly influenced by pH. The ester linkage is susceptible to cleavage, yielding fluroxypyr acid and 1-methylheptanol.

Effect of pH

Fluroxypyr-meptyl exhibits varying stability across the pH spectrum. It is most stable in acidic conditions and its degradation rate increases significantly with rising pH. The degradation follows first-order kinetics.

Table 1: Hydrolytic Degradation Half-life (DT50) of Fluroxypyr-Meptyl at 25°C

pH	Half-life (DT50) in Water	Stability Classification
5	Stable	High
7	454 days	Moderate
9	3.2 days	Low

Data compiled from multiple sources.

Influence of Temperature on Stability

Temperature plays a crucial role in the degradation kinetics of both fluroxypyr-meptyl and its primary metabolite, fluroxypyr acid. Generally, an increase in temperature accelerates the rate of hydrolysis.

While specific temperature-dependent hydrolysis data for fluroxypyr-meptyl is not extensively available in the public domain, the stability of its hydrolytic product, fluroxypyr acid, has been studied at different temperatures. This provides an insight into the overall degradation process under varying thermal conditions. The hydrolysis of fluroxypyr is both pH and temperature-dependent, with accelerated degradation at higher temperatures and alkaline conditions[1].

Table 2: Hydrolytic Degradation Half-life (DT50) of Fluroxypyr Acid at Different pH and Temperatures

pH	Temperature (°C)	Half-life (DT50) in Water
4.5	25 ± 2	Stable
7.4	25 ± 2	14.9 days
9.0	25 ± 2	12.7 days
4.5	50 ± 2	Stable
7.4	50 ± 2	Accelerated Degradation
9.0	50 ± 2	Accelerated Degradation

Data for fluroxypyr acid hydrolysis.[1]

It is important to note that fluroxypyr-meptyl itself is reported to be stable at temperatures up to its melting point[2]. However, in aqueous solutions, hydrolysis is the dominant degradation pathway, and its rate is expected to increase with temperature.

Degradation Pathway of Fluroxypyr

The degradation of fluroxypyr-meptyl is a multi-step process. The initial and most rapid step is the hydrolysis of the ester to form fluroxypyr acid. Subsequently, fluroxypyr acid undergoes further microbial degradation in soil and water to form two primary metabolites: 4-amino-3,5-dichloro-6-fluoropyridin-2-ol (fluroxypyr-pyridinol or F-P) and 4-amino-3,5-dichloro-6-fluoro-2-methoxypyridine (fluroxypyr-methoxypyridine or F-MP)[2].

Degradation pathway of fluroxypyr-meptyl.

Experimental Protocols

The following section outlines a generalized experimental protocol for assessing the hydrolytic stability of fluroxypyr-meptyl, based on established guidelines such as those from the OECD.

Objective

To determine the rate of hydrolysis of fluroxypyr-meptyl in sterile aqueous buffer solutions at various pH values and temperatures.

Materials

• Fluroxypyr-meptyl (analytical standard, >98% purity)

• Sterile aqueous buffer solutions:

  • pH 4 (e.g., 0.05 M acetate (B1210297) buffer)

  • pH 7 (e.g., 0.05 M phosphate (B84403) buffer)

  • pH 9 (e.g., 0.05 M borate (B1201080) buffer)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Sterile, sealed test vessels (e.g., amber glass vials with Teflon-lined septa)

• Incubators or water baths capable of maintaining constant temperatures (e.g., 25°C and 50°C)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or MS)

• Analytical column (e.g., C18)

• Syringe filters (0.22 µm)

Experimental Workflow

Workflow for hydrolytic stability testing.

Detailed Methodology

• Preparation of Test Solutions:

  • Prepare a stock solution of fluroxypyr-meptyl in acetonitrile at a known concentration (e.g., 1000 mg/L).

  • In separate sterile test vessels, add the appropriate sterile buffer solution (pH 4, 7, or 9).

  • Spike the buffer solutions with the stock solution to achieve a final concentration that is less than half its water solubility. The volume of acetonitrile should not exceed 1% of the total volume to minimize co-solvent effects.

  • Prepare triplicate samples for each pH and temperature combination, along with control samples (buffer without the test substance).

• Incubation:

  • Place the sealed test vessels in incubators or water baths maintained at the desired constant temperatures (e.g., 25°C and 50°C) in the dark to prevent photolysis.

  • Collect samples at appropriate time intervals. The sampling frequency should be higher at the beginning of the study and for conditions where rapid degradation is expected (e.g., pH 9).

• Sample Analysis:

  • At each sampling point, withdraw an aliquot from each test vessel.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into an HPLC vial.

  • Analyze the samples by a validated HPLC method to determine the concentration of fluroxypyr-meptyl. The mobile phase and detector wavelength should be optimized for the compound.

• Data Analysis:

  • Plot the natural logarithm of the concentration of fluroxypyr-meptyl versus time for each pH and temperature.

  • If the plot is linear, it indicates first-order kinetics. The degradation rate constant (k) can be determined from the slope of the regression line (slope = -k).

  • Calculate the half-life (DT50) using the formula: DT50 = ln(2) / k.

Conclusion

The stability of fluroxypyr-meptyl is highly dependent on pH and temperature. It is relatively stable under acidic conditions but undergoes rapid hydrolysis at neutral and, particularly, at alkaline pH. Elevated temperatures accelerate this degradation process. The primary degradation product is fluroxypyr acid, which is then further metabolized by microorganisms in the environment. A thorough understanding of these stability characteristics, as outlined in this guide, is essential for the effective and safe use of fluroxypyr-meptyl-based products and for predicting their environmental behavior.

References

• 1. researchgate.net [researchgate.net]
• 2. Fluroxypyr | C7H5Cl2FN2O3 | CID 50465 - PubChem [pubchem.ncbi.nlm.nih.gov]

Fluroxypyr-meptyl: A Technical Examination of Vapor Pressure and Volatility Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluroxypyr-meptyl is a selective, post-emergent herbicide widely utilized for the control of broadleaf weeds. As a methylheptyl ester formulation of fluroxypyr (B1673483), its physicochemical properties, particularly vapor pressure and volatility, are critical determinants of its environmental fate and potential for off-target movement. This technical guide provides a comprehensive overview of the vapor pressure of fluroxypyr-meptyl, an analysis of its volatility, detailed experimental methodologies for vapor pressure and volatility assessment, and a summary of its environmental degradation pathway. All quantitative data are presented in structured tables for clarity, and key experimental workflows and pathways are visualized using Graphviz diagrams.

Physicochemical Properties of Fluroxypyr-meptyl

Fluroxypyr-meptyl's potential for volatilization is primarily governed by its vapor pressure. A review of available data indicates a range of reported values, which are summarized in Table 1. The discrepancies in these values can be attributed to different experimental methodologies and conditions. Generally, fluroxypyr-meptyl is classified as having low volatility.

Table 1: Reported Vapor Pressure of Fluroxypyr-meptyl

Vapor Pressure	Temperature (°C)	Method
3.784 × 10⁻⁶ mPa	20	Knudsen Effusion
1.53 × 10⁻⁷ Pa (1.15 × 10⁻⁹ mmHg)	25	Not Specified
1.35 × 10⁻⁶ Pa (1.01 × 10⁻⁸ mmHg)	Not Specified	Not Specified
0.01 mPa	20	Not Specified

Potential for Volatility

The volatility of a pesticide describes its tendency to vaporize from a surface under specific environmental conditions. While fluroxypyr-meptyl's low vapor pressure suggests a low intrinsic potential for volatility, its formulation and environmental factors can influence its atmospheric concentration after application. It is important to note that fluroxypyr-meptyl rapidly hydrolyzes to its active form, fluroxypyr acid, in the environment.[1] This transformation significantly reduces the potential for long-range transport of the parent ester. However, short-range vapor movement before degradation can still be a consideration, particularly in sensitive cropping areas. To mitigate this, new formulations, such as microencapsulated versions, are in development to further reduce volatility.

Experimental Protocols for Vapor Pressure Determination

The accurate determination of a pesticide's vapor pressure is crucial for regulatory assessment and environmental modeling. The Organisation for Economic Co-operation and Development (OECD) Guideline 104 outlines several accepted methods for this purpose.[2][3] Two commonly employed methods for compounds with low vapor pressure, like fluroxypyr-meptyl, are the Knudsen Effusion method and the Gas Saturation method.

Knudsen Effusion Method (as per OECD 104)

This method is suitable for measuring vapor pressures in the range of 10⁻¹⁰ to 1 Pa.[4]

Principle: A known mass of the test substance is placed in a small, thermostatically controlled container (a Knudsen cell) with a small orifice of known area.[5] Under high vacuum, the substance effuses through the orifice, and the rate of mass loss is measured.[6] The vapor pressure can then be calculated from the rate of effusion.

Detailed Methodology:

• Sample Preparation: A small, accurately weighed sample of pure fluroxypyr-meptyl is placed into the Knudsen cell.

• Apparatus Setup: The Knudsen cell is placed in a high-vacuum chamber, and the temperature is precisely controlled using a thermostat. The orifice of the cell is oriented towards a cold trap or a sensitive microbalance.

• Measurement: The vacuum system is initiated to reduce the pressure in the chamber. The mass of the Knudsen cell is monitored over time. The rate of mass loss ( dm/dt ) is determined from the slope of the mass versus time data.[7]

• Calculation: The vapor pressure (P) is calculated using the Hertz-Knudsen equation:

  P = ( dm/dt ) * (1/A) * sqrt(2πRT/M)

  Where:

  • dm/dt is the rate of mass loss

  • A is the area of the orifice

  • R is the ideal gas constant

  • T is the absolute temperature

  • M is the molar mass of the substance

Gas Saturation Method (as per OECD 104)

This method is applicable for vapor pressures in the range of 10⁻⁵ to 10³ Pa.[8]

Principle: A stream of inert gas is passed at a known flow rate through or over the surface of the test substance at a constant temperature.[9] The gas becomes saturated with the vapor of the substance. The amount of vaporized substance is then trapped and quantified, allowing for the calculation of the vapor pressure.

Detailed Methodology:

• Sample Preparation: A known amount of fluroxypyr-meptyl is coated onto an inert support material (e.g., glass beads or silica) and packed into a saturation column.

• Apparatus Setup: The saturation column is placed in a temperature-controlled chamber. A carrier gas (e.g., nitrogen or argon) is passed through the column at a precisely controlled and measured flow rate.

• Vapor Trapping: The gas stream exiting the column, now saturated with fluroxypyr-meptyl vapor, is passed through a trapping system (e.g., a cold trap or a sorbent tube) to collect the vaporized substance.

• Quantification: The amount of fluroxypyr-meptyl collected in the trap is quantified using a suitable analytical method, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Calculation: The vapor pressure (P) is calculated using the following equation:

  P = (m/V) * RT

  Where:

  • m is the mass of the trapped substance

  • V is the total volume of gas passed through the column

  • R is the ideal gas constant

  • T is the absolute temperature

Experimental Protocols for Volatility Assessment

Assessing the volatility of a pesticide under simulated environmental conditions provides a more realistic understanding of its potential for off-target movement. Wind tunnel and dynamic chamber experiments are common methods for such evaluations.

Wind Tunnel Experiment for Volatility from Soil

Principle: A treated surface (soil) is placed in a wind tunnel where environmental parameters such as wind speed, temperature, and humidity can be controlled.[10] Air samples are collected at various points downwind to determine the concentration of the volatilized substance.

Detailed Methodology:

• Soil Treatment: A tray of standardized soil is uniformly treated with a known amount of fluroxypyr-meptyl formulation.

• Wind Tunnel Setup: The treated soil tray is placed at the upwind end of the wind tunnel. Air is drawn through the tunnel at a constant, controlled velocity.[11] Environmental conditions (temperature, humidity, light) are set to simulate relevant field conditions.

• Air Sampling: Air sampling devices (e.g., polyurethane foam plugs or sorbent tubes) are placed at various heights and distances downwind from the treated soil. Air is drawn through these samplers at a known flow rate for specific time intervals.

• Sample Analysis: The collected air samples are extracted, and the amount of fluroxypyr-meptyl is quantified using an appropriate analytical technique (e.g., GC-MS).

• Data Analysis: The flux of fluroxypyr-meptyl from the soil surface is calculated based on the air concentrations, wind speed profiles, and the geometry of the wind tunnel.

Dynamic Chamber Method for Volatility from Plant Surfaces

Principle: Treated plants are placed in a sealed chamber with a controlled airflow.[12] The air exiting the chamber is passed through a trapping system to collect the volatilized pesticide.

Detailed Methodology:

• Plant Treatment: Plants of a target species are grown to a specific stage and then treated with a fluroxypyr-meptyl formulation at a known application rate.

• Chamber Setup: The treated plants are placed inside a dynamic chamber.[13] Purified air is passed through the chamber at a constant flow rate, ensuring a complete exchange of air within a defined period. Temperature, humidity, and light conditions within the chamber are controlled.

• Vapor Trapping: The air exiting the chamber is passed through a trapping system (e.g., sorbent tubes) to capture the volatilized fluroxypyr-meptyl.

• Sample Analysis: The traps are extracted, and the concentration of fluroxypyr-meptyl is determined by a suitable analytical method.

• Calculation: The volatilization rate is calculated as the mass of fluroxypyr-meptyl collected per unit of time and per unit of treated plant surface area.

Mandatory Visualizations

Caption: Workflow for Vapor Pressure Determination.

Caption: Workflow for Volatility Assessment.

Caption: Environmental Degradation Pathway.

Conclusion

The vapor pressure of fluroxypyr-meptyl is low, classifying it as a substance with a low potential for volatility. However, environmental conditions and formulation can influence its atmospheric concentration post-application. The rapid hydrolysis of fluroxypyr-meptyl to fluroxypyr acid is a key factor in its environmental fate, significantly reducing the likelihood of long-range atmospheric transport of the parent ester. Standardized experimental protocols, such as those outlined by the OECD, are essential for the accurate determination of vapor pressure, while wind tunnel and dynamic chamber studies provide valuable insights into its real-world volatility from soil and plant surfaces. A thorough understanding of these properties is critical for the development of effective and environmentally responsible herbicide formulations.

References

• 1. researchgate.net [researchgate.net]
• 2. oecd.org [oecd.org]
• 3. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 4. pragolab.cz [pragolab.cz]
• 5. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 6. azom.com [azom.com]
• 7. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
• 8. lcslaboratory.com [lcslaboratory.com]
• 9. tsijournals.com [tsijournals.com]
• 10. bvl.bund.de [bvl.bund.de]
• 11. Comparison of wind tunnel and field experiments to measure potential deposition of fenpropimorph following volatilisation from treated crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A New Approach to Quantify Herbicide Volatility | Weed Technology | Cambridge Core [cambridge.org]
• 13. Photodegradation and volatility of pesticides: chamber experiments - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis pathway of Fluroxypyr-meptyl for laboratory preparation

This technical guide provides an in-depth overview of the laboratory synthesis of Fluroxypyr-meptyl, a selective post-emergence herbicide. The document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis. It details the primary synthetic pathways, experimental protocols, and quantitative data associated with the preparation of this compound.

Fluroxypyr-meptyl, chemically known as 1-methylheptyl (4-amino-3,5-dichloro-6-fluoro-2-pyridinyloxy)acetate, is a synthetic auxin herbicide used to control broadleaf weeds.[1][2] The synthesis of Fluroxypyr-meptyl can be achieved through several routes, primarily involving the formation of the core fluroxypyr (B1673483) acid followed by esterification, or through direct ester formation from a pyridine (B92270) intermediate.

Synthetic Pathways

Two primary pathways for the laboratory synthesis of Fluroxypyr-meptyl are prevalent. The first is a multi-step process starting from pentachloropyridine (B147404), and the second is a more direct route from 4-amino-3,5-dichloro-2,6-difluoropyridine (B42884).

Pathway 1: From Pentachloropyridine

This route involves a series of transformations to build the fluroxypyr molecule, followed by esterification. The key steps include:

• Fluorination of pentachloropyridine to yield 3,5-dichloro-2,4,6-trifluoropyridine.[3]

• Ammonation to introduce the amino group at the 4-position.[3]

• Hydrolysis to form the potassium salt of 4-amino-3,5-dichloro-6-fluoro-2-pyridinol.[3]

• Alkylation with a chloroacetate (B1199739) ester to produce the methyl ester of fluroxypyr.[3]

• Transesterification with 1-methylheptanol (2-octanol) to yield the final product, Fluroxypyr-meptyl.[3][4]

Pathway 2: From 4-Amino-3,5-dichloro-2,6-difluoropyridine

This more direct approach involves the condensation of 4-amino-3,5-dichloro-2,6-difluoropyridine with a glycolate (B3277807) ester in the presence of a base.[5][6] This method can directly yield a fluroxypyr ester, which can then be transesterified if necessary.

Experimental Protocols

The following are detailed experimental protocols for the key steps in the synthesis of Fluroxypyr-meptyl.

Protocol 1: Synthesis of Methyl (4-amino-3,5-dichloro-6-fluoro-2-pyridinyloxy)acetate

This protocol is a crucial step in Pathway 1, leading to the formation of the fluroxypyr methyl ester intermediate.

• Materials: 4-amino-3,5-dichloro-6-fluoro-2-pyridinol, methyl chloroacetate, a suitable base (e.g., potassium carbonate), and a solvent (e.g., acetone).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-amino-3,5-dichloro-6-fluoro-2-pyridinol in acetone.

  • Add potassium carbonate to the solution.

  • Slowly add methyl chloroacetate to the reaction mixture.

  • Heat the mixture to reflux and maintain for several hours until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture and filter to remove the inorganic salts.

  • Evaporate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by recrystallization or column chromatography to yield pure methyl (4-amino-3,5-dichloro-6-fluoro-2-pyridinyloxy)acetate.

Protocol 2: Transesterification to Fluroxypyr-meptyl

This protocol details the final step in Pathway 1, converting the methyl ester to the desired meptyl ester.[4]

• Materials: Methyl (4-amino-3,5-dichloro-6-fluoro-2-pyridinyloxy)acetate, 1-methylheptanol (2-octanol), and a catalyst (e.g., tetrabutyl titanate).[4]

• Procedure:

  • Combine methyl (4-amino-3,5-dichloro-6-fluoro-2-pyridinyloxy)acetate (5.02 moles) and 1-methylheptanol (14.6 moles) in a 5-liter flask equipped with a stirrer, a Vigreux column, and a distillation head.[4]

  • Heat the solution to approximately 130°C under reduced pressure (10 kPa) to remove any residual water.[4]

  • Introduce a catalytic amount of tetrabutyl titanate (1.3 g).[4]

  • Heat the mixture to about 150°C under 60 kPa pressure for 6 hours, continuously distilling off the methanol (B129727) as it forms.[4]

  • Slowly reduce the pressure to about 3.3 kPa to remove excess 1-methylheptanol by distillation.[4]

  • The residue remaining in the flask is the final product, Fluroxypyr-meptyl.[4]

Quantitative Data

The following table summarizes the quantitative data associated with the synthesis of Fluroxypyr-meptyl.

Parameter	Value	Reference
Overall Yield (from Pentachloropyridine)	47.89%	[3]
Yield of Transesterification Step	98.7%	[4]
Purity of Fluroxypyr-meptyl	97.4%	[4]
Unreacted Methyl Ester	0.2%	[4]
Residual 1-methylheptanol	0.1%	[4]
Molecular Weight of Fluroxypyr-meptyl	367.2 g/mol	[2]

Mandatory Visualization

The following diagram illustrates the multi-step synthesis pathway of Fluroxypyr-meptyl starting from pentachloropyridine.

Caption: Synthesis Pathway of Fluroxypyr-meptyl from Pentachloropyridine.

The logical workflow for the alternative, more direct synthesis route is depicted below.

Caption: Direct Synthesis of Fluroxypyr Ester.

References

• 1. Fluroxypyr | C7H5Cl2FN2O3 | CID 50465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fluroxypyr-meptyl TC - HEBEN [hb-p.com]
• 3. "Synthesis of Fluroxypyr for the Use on Broad Leaf Plants" by Shena Ruane [arrow.tudublin.ie]
• 4. Synthesis routes of Fluroxypyr-meptyl [benchchem.com]
• 5. CN104592103A - Method for synthesizing fluroxypyr ester - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]

The Disruption of Auxin Homeostasis: A Technical Guide to the Herbicidal Action of Fluroxypyr-meptyl

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Fluroxypyr-meptyl is a potent and selective systemic herbicide widely utilized for the post-emergence control of broadleaf weeds. Its efficacy stems from its function as a synthetic auxin, a class of compounds that mimic the action of the natural plant hormone indole-3-acetic acid (IAA). This guide provides a detailed technical examination of the molecular mechanisms by which fluroxypyr-meptyl disrupts the auxin signaling pathway in susceptible plants. We will explore its interaction with the core auxin perception machinery, the subsequent degradation of Aux/IAA transcriptional repressors, the resulting dysregulation of gene expression, and the physiological consequences that culminate in plant death. This document consolidates key quantitative data, details relevant experimental protocols, and provides visual representations of the critical molecular pathways and workflows.

Introduction: Fluroxypyr-meptyl as a Synthetic Auxin

Fluroxypyr (B1673483) is a pyridine-based herbicide applied in its ester form, fluroxypyr-meptyl, to enhance foliar uptake.[1] Once absorbed by the plant, the meptyl ester is rapidly hydrolyzed to the biologically active fluroxypyr acid, which is the herbicidal agent.[1] This active form mimics IAA, the primary endogenous auxin in plants, but is significantly more stable and resistant to the plant's natural degradation processes.[2] This persistence leads to a continuous and overwhelming stimulation of auxin-responsive pathways.[2][3] Fluroxypyr accumulates in the growing points of the plant, inducing characteristic auxin-type responses such as leaf curling, stem epinasty, and uncontrolled growth, ultimately leading to the death of the plant within days or weeks.[1][4][5]

The Core Auxin Signaling Pathway: A Primer

Understanding the effect of fluroxypyr requires a foundational knowledge of the canonical auxin signaling pathway. This pathway is controlled by a core set of protein families: the TIR1/AFB F-box receptors, the Aux/IAA transcriptional repressors, and the Auxin Response Factor (ARF) transcription factors.[6]

• In the absence of high auxin levels , Aux/IAA proteins form heterodimers with ARF transcription factors, repressing their activity and preventing the transcription of auxin-responsive genes.[6][7]

• In the presence of high auxin levels , auxin molecules act as a "molecular glue."[6] The hormone binds to a pocket in the TIR1/AFB receptor, which is a component of the SCFTIR1/AFB E3 ubiquitin ligase complex.[8][9] This binding event stabilizes the interaction between TIR1/AFB and the degron motif (Domain II) of an Aux/IAA protein.[6][10]

• This ternary complex formation (TIR1/AFB-auxin-Aux/IAA) triggers the polyubiquitination of the Aux/IAA protein, marking it for degradation by the 26S proteasome.[2][7]

• The destruction of the Aux/IAA repressor liberates the ARF transcription factor, which can then activate or repress the expression of hundreds of downstream auxin-responsive genes, including the GH3, SAUR, and Aux/IAA gene families themselves, initiating profound physiological changes.[2][11]

Caption: The canonical auxin signaling pathway under low and high auxin conditions.

Fluroxypyr's Hijacking of the Auxin Perception Machinery

Fluroxypyr acid directly targets the TIR1/AFB co-receptor system. It occupies the same binding pocket as natural IAA, effectively initiating the same cascade of events but in an uncontrolled and persistent manner.[9][12]

Binding Affinity and Kinetics

Quantitative studies using surface plasmon resonance (SPR) have shown that fluroxypyr binds to TIR1/AFB receptors with an efficacy comparable to that of IAA. It promotes the formation of the co-receptor complex by stabilizing the interaction between the receptor and Aux/IAA proteins.[12] Critically, the dissociation rate (off-rate, kd) of fluroxypyr from the receptor complex is similar to that of IAA, indicating that it binds as actively as the endogenous hormone.[12] This potent and stable binding ensures the continuous marking of Aux/IAA proteins for degradation.[2][12] Another study confirmed that fluroxypyr binds effectively to representatives of all three major clades of auxin receptors (TIR1, AFB2, and AFB5).[13]

Forcing the Degradation of Aux/IAA Repressors

By acting as a persistent molecular glue, fluroxypyr ensures the constitutive activity of the SCFTIR1/AFB complex towards Aux/IAA substrates.[2][11] This leads to a massive and sustained depletion of the cellular pool of Aux/IAA repressors.[14] The degradation of these repressors is the central event that unleashes the widespread transcriptional changes responsible for the herbicidal effects.[6][7]

Caption: Mechanism of fluroxypyr action on the auxin signaling pathway.

Quantitative Data Summary

The precise quantification of molecular interactions is crucial for understanding the potency of synthetic auxins. The table below summarizes comparative binding kinetics for fluroxypyr and natural IAA.

Ligand	Receptor	Dissociation Rate (kd) s-1	Data Source
Fluroxypyr (Flu)	TIR1	0.93 x 10-3	[12]
IAA (Natural Auxin)	TIR1	1.1 x 10-3	[12]
Fluroxypyr (Flu)	AFB5	3.3 x 10-2	[12]
IAA (Natural Auxin)	AFB5	3.0 x 10-2	[12]

Table 1: Comparative dissociation kinetics of fluroxypyr and IAA with TIR1 and AFB5 co-receptor complexes. The similar off-rates (kd) indicate that fluroxypyr binds as actively as IAA.

Detailed Experimental Protocols

The elucidation of fluroxypyr's mechanism of action relies on a suite of established biochemical and molecular biology techniques.

Protocol: Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR is a label-free technique used to measure real-time biomolecular interactions, such as the binding of fluroxypyr to the TIR1/AFB-Aux/IAA co-receptor complex.

• Protein Immobilization: Purified recombinant TIR1/AFB-ASK1 protein complexes are immobilized onto the surface of a sensor chip (e.g., a CM5 chip via amine coupling).

• Analyte Preparation: A solution containing a fixed concentration of full-length Aux/IAA protein and varying concentrations of the analyte (fluroxypyr or IAA) is prepared in a suitable running buffer.

• Interaction Analysis: The analyte solution is injected over the sensor surface. Binding of the Aux/IAA and auxin/fluroxypyr to the immobilized TIR1/AFB receptor causes a change in the refractive index at the surface, which is detected and recorded in a sensorgram.

• Kinetic Measurement: The "association phase" of the sensorgram reveals the on-rate (ka) as the complex forms. The "dissociation phase," observed when the analyte solution is replaced by running buffer, reveals the off-rate (kd).

• Data Analysis: The binding affinity (KD) is calculated from the ratio of the kinetic constants (kd/ka). This allows for direct comparison of the binding strength and stability of different ligands like fluroxypyr and IAA.

Protocol: Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

qRT-PCR is used to quantify the changes in the expression of specific auxin-responsive genes following treatment with fluroxypyr.

Caption: Standard experimental workflow for qRT-PCR analysis of gene expression.

• Plant Material and Treatment: Susceptible plant seedlings (e.g., Arabidopsis thaliana) are treated with a defined concentration of fluroxypyr-meptyl or a mock control. Tissues are harvested at specific time points post-treatment.

• RNA Extraction: Total RNA is isolated from the harvested plant tissue using a commercial kit or a TRIzol-based method. The RNA is treated with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis: First-strand complementary DNA (cDNA) is synthesized from the purified RNA template using a reverse transcriptase enzyme and oligo(dT) or random primers.

• Primer Design: Gene-specific primers are designed to amplify a small region (typically 80-200 bp) of the target auxin-responsive genes (e.g., IAA5, GH3.3) and one or more stable reference (housekeeping) genes (e.g., ACTIN2, UBQ10).

• qPCR Reaction: The qPCR reaction is performed in a real-time PCR thermal cycler. The reaction mixture contains the cDNA template, forward and reverse primers, and a fluorescent dye (e.g., SYBR Green) that intercalates with double-stranded DNA.

• Data Analysis: As the PCR progresses, the accumulation of fluorescent signal is monitored in real-time. The cycle threshold (Ct) value for each gene is determined. The relative expression of the target genes is calculated using the ΔΔCt method, normalizing to the expression of the reference genes. This yields the fold change in gene expression in fluroxypyr-treated samples compared to the control.[15]

Conclusion

Fluroxypyr-meptyl's herbicidal activity is a direct consequence of its ability to function as a potent and persistent mimic of natural auxin. By binding to the TIR1/AFB receptor family, it co-opts the plant's own protein degradation machinery to eliminate the Aux/IAA transcriptional repressors. This action removes the brakes on auxin-responsive gene expression, leading to a catastrophic loss of hormonal homeostasis, uncontrolled cell division and elongation, and ultimately, the death of the susceptible plant. The quantitative and mechanistic insights presented in this guide underscore the precision of this molecular targeting and provide a framework for future research in herbicide development and the study of plant hormone signaling.

References

• 1. Fluroxypyr-meptyl TC - HEBEN [hb-p.com]
• 2. Auxin Herbicide Action: Lifting the Veil Step by Step - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluroxypyr | C7H5Cl2FN2O3 | CID 50465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Fluroxypyr | Farm Marketplace [marketplace.farm]
• 5. solutionsstores.com [solutionsstores.com]
• 6. Mechanisms of auxin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The role of regulated protein degradation in auxin response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. mdpi.com [mdpi.com]
• 10. A combinatorial TIR1/AFB-Aux/IAA co-receptor system for differential sensing of auxin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enhanced metabolic detoxification is associated with fluroxypyr resistance in Bassia scoparia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Defining Binding Efficiency and Specificity of Auxins for SCFTIR1/AFB-Aux/IAA Co-receptor Complex Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The differential binding and biological efficacy of auxin herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Auxin modulates the degradation rate of Aux/IAA proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Fluroxypyr-meptyl

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the determination of Fluroxypyr-meptyl, a systemic herbicide, using High-Performance Liquid Chromatography (HPLC) with UV detection. The described method is simple, accurate, and reliable for the quantification of Fluroxypyr-meptyl in various samples. This document outlines the necessary reagents, instrumentation, and a step-by-step procedure for sample and standard preparation, chromatographic analysis, and data interpretation.

Introduction

Fluroxypyr-meptyl is the 1-methylheptyl ester of fluroxypyr (B1673483), a pyridine-based herbicide used for the control of broadleaf weeds.[1] After application, the ester is hydrolyzed to the herbicidally active parent acid, fluroxypyr.[1] Accurate and reliable analytical methods are essential for quality control, environmental monitoring, and research purposes. High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis of pesticides due to its high separation efficiency, sensitivity, and specificity.[2] This document presents a robust HPLC method for the analysis of Fluroxypyr-meptyl.

Data Presentation

Several HPLC methods have been established for the analysis of Fluroxypyr-meptyl. The following table summarizes the key chromatographic parameters and quantitative data from various methods for easy comparison.

Parameter	Method 1	Method 2	Method 3	Method 4
Column	Primesep 100 (4.6 x 150 mm, 5 µm)[3]	SinoChrom ODS-BP (4.6 x 200 mm, 5 µm)[2]	Newcrom R1	Zorbax SB-C8 (4.6 x 75 mm, 3.5 µm)[4]
Mobile Phase	Acetonitrile / Water (70/30, v/v) with 0.2% H₂SO₄[3]	Methanol / Water (85/15, v/v)[2]	Acetonitrile, Water, and Phosphoric Acid[5]	Methanol with 0.1% Acetic Acid (A) and Water with 0.1% Acetic Acid (B)[4]
Flow Rate	1.0 mL/min[3]	1.0 mL/min[2]	Not Specified	Not Specified
Detection Wavelength	220 nm[3]	235 nm[2]	Not Specified	Not Specified
Retention Time	3.82 min[3]	Not Specified	Not Specified	Not Specified
Linearity Range	Not Specified	0.02 - 0.5 mg/mL[2]	Not Specified	0.01 - 10 µg/mL[6]
Recovery	Not Specified	99.5% - 100.5%[2]	Not Specified	Not Specified
Limit of Detection (LOD)	0.1 ppm[3]	Not Specified	Not Specified	0.01 µg/mL[6]
Limit of Quantification (LOQ)	Not Specified	Not Specified	Not Specified	0.05 µg/mL[6]

Experimental Protocols

This section provides a detailed methodology for the analysis of Fluroxypyr-meptyl using HPLC.

Apparatus and Materials

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Analytical column (e.g., Primesep 100, 4.6 x 150 mm, 5 µm)

• Data acquisition and processing software

• Analytical balance

• Volumetric flasks (10 mL, 100 mL)

• Pipettes

• Syringes and syringe filters (0.45 µm)

• Ultrasonic bath

• Vortex mixer

Reagents and Standards

• Fluroxypyr-meptyl reference standard (≥99% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Sulfuric acid (H₂SO₄, analytical grade) or Phosphoric acid (H₃PO₄, analytical grade) or Acetic acid (analytical grade)

• o-nitroaniline (internal standard, optional)[2]

Preparation of Standard Solutions

Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of Fluroxypyr-meptyl reference standard into a 10 mL volumetric flask.[6] Dissolve and dilute to the mark with methanol.[6] This will be your stock solution.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with the mobile phase to obtain concentrations ranging from 0.01 µg/mL to 10 µg/mL.[6] For the internal standard method, add a constant concentration of the internal standard (e.g., o-nitroaniline at 0.2 mg/mL) to each working standard.[7]

Sample Preparation

The sample preparation method will vary depending on the matrix. For formulated products, accurately weigh a portion of the sample, dissolve it in the mobile phase, and dilute to a known volume to achieve a concentration within the calibration range. For soil or plant matrices, a solid-phase extraction (SPE) cleanup may be necessary to reduce matrix interference.[6][8]

Chromatographic Conditions

• Column: Primesep 100 (4.6 x 150 mm, 5 µm)[3]

• Mobile Phase: Acetonitrile / Water (70/30, v/v) with 0.2% H₂SO₄[3]

• Flow Rate: 1.0 mL/min[3]

• Injection Volume: 5 µL[2]

• Column Temperature: Ambient[2]

• Detection Wavelength: 220 nm[3]

System Suitability

Before sample analysis, perform a system suitability test to ensure the chromatographic system is performing adequately. Inject the working standard solution multiple times and evaluate parameters such as peak area repeatability (RSD ≤ 2%), theoretical plates, and tailing factor.

Analysis and Calculation

Inject the prepared sample solutions into the HPLC system. Identify the Fluroxypyr-meptyl peak based on the retention time of the standard. Construct a calibration curve by plotting the peak area (or the ratio of the analyte peak area to the internal standard peak area) against the concentration of the working standard solutions. Determine the concentration of Fluroxypyr-meptyl in the sample by interpolating its peak area from the calibration curve.

Mandatory Visualization

Caption: Experimental workflow for HPLC analysis of Fluroxypyr-meptyl.

References

• 1. Fluroxypyr-meptyl | C15H21Cl2FN2O3 | CID 54745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. atlantis-press.com [atlantis-press.com]
• 3. HPLC Method for Analysis of Fluroxypyr-meptyl on Primesep 100 Column | SIELC Technologies [sielc.com]
• 4. epa.gov [epa.gov]
• 5. Separation of Fluroxypyr-meptyl on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. CN105954425A - HPLC (High Performance Liquid Chromatography) determination method for fluroxypyr-mepthyl and fluroxypyr in soil, corns and corn plants - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. epa.gov [epa.gov]

Application Note: Analysis of Fluroxypyr-meptyl Residues by Gas Chromatography-Mass Spectrometry

Introduction

Fluroxypyr-meptyl is a selective, post-emergent herbicide used for the control of broadleaf weeds in various agricultural settings.[1][2][3] Monitoring its residue levels in environmental and food samples is crucial for ensuring food safety and environmental protection. This application note describes a robust and sensitive method for the determination of Fluroxypyr-meptyl residues using gas chromatography-mass spectrometry (GC-MS). The methodology outlined provides a reliable approach for researchers and analytical scientists.

Analytical Method

The analysis of Fluroxypyr-meptyl is performed using a gas chromatograph coupled with a mass spectrometer (GC-MS), which offers high sensitivity and selectivity.[4][5] The method involves extraction of the analyte from the sample matrix, followed by cleanup and subsequent analysis by GC-MS. A simple, fast, and inexpensive analytical method has been developed for the screening of Fluroxypyr-meptyl in various matrices such as onion, soil, and water.[1][2][3][6][7]

Sample Preparation

A crucial step in the analysis is the sample preparation, which aims to isolate the analyte from the matrix and minimize interferences. A commonly employed technique is the Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method, which is effective for multi-residue analysis.[8][9] For the analysis of Fluroxypyr-meptyl in onion and soil, a method involving extraction with ethyl acetate (B1210297) followed by matrix solid phase dispersion has been successfully validated.[1][2][3] The cleanup step may involve dispersive solid-phase extraction (d-SPE) or column chromatography.[1][2][3]

Quantitative Data Summary

The following table summarizes the quantitative performance of the GC-MS method for Fluroxypyr-meptyl analysis in onion and soil matrices.[10][1][3]

Parameter	Onion Matrix	Soil Matrix
Limit of Detection (LOD)	10 ng/g	10 ng/g
Limit of Quantification (LOQ)	0.005 mg/kg	0.005 mg/kg
Concentration Range	0.02-0.1 µg/g	0.02-0.1 µg/g
Recovery	88-98%	88-98%
Relative Standard Deviation (RSD)	8-15%	8-15%

Experimental Workflow

Caption: Experimental workflow for Fluroxypyr-meptyl residue analysis.

Protocols

Sample Preparation Protocol

This protocol is based on the methodology for analyzing Fluroxypyr-meptyl in onion and soil.[10][1][2][3]

Materials:

• Samples (onion bulb, onion leaf, or soil)

• Ethyl acetate

• Sodium chloride (NaCl)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Centrifuge tubes

• Vortex mixer

• Centrifuge

• Rotary evaporator or nitrogen evaporator

Procedure:

• Homogenization: Homogenize a representative portion of the sample.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of ethyl acetate and 1 g of NaCl.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 5000 rpm for 5 minutes.

• Cleanup (d-SPE):

  • Transfer the supernatant (ethyl acetate layer) to a clean tube containing anhydrous Na₂SO₄ to remove residual water.

  • For further cleanup, a dispersive solid-phase extraction (d-SPE) step with appropriate sorbents can be employed.

• Concentration:

  • Evaporate the cleaned extract to dryness under a gentle stream of nitrogen or using a rotary evaporator.

  • Reconstitute the residue in a suitable solvent (e.g., ethyl acetate) to a final volume of 1 mL for GC-MS analysis.

GC-MS/MS Protocol

The following parameters are recommended for the analysis of Fluroxypyr-meptyl.[10][3]

Instrumentation:

• Gas Chromatograph: Agilent 7890A or equivalent[10][3]

• Mass Spectrometer: Agilent 7000 QQQ or equivalent[10][3]

• Column: HP-5 (30m × 250µm × 0.25µm) or equivalent[10][3]

GC Parameters:

Parameter	Value
Injector Temperature	260 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium
Column Flow	1.0 mL/min
Oven Temperature Program	Initial 120 °C (hold 1 min), ramp at 25 °C/min to 260 °C (hold 4 min)
Total Run Time	10.6 min

MS Parameters:

Parameter	Value
Ionization Mode	Electron Impact (EI+)
Source Temperature	230 °C
Auxiliary Temperature	280 °C
Collision Gas	Nitrogen (1.5 mL/min)
Quench Gas	Helium (2.25 mL/min)
Retention Time	~9.23 min

Signaling Pathway Diagram

Caption: Fluroxypyr-meptyl's herbicidal action and residue analysis focus.

References

• 1. [PDF] Analytical method , validation and degradation kinetics of Fluroxypyr-Meptyl in onion using gas chromatography-tandem mass spectrometry | Semantic Scholar [semanticscholar.org]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. cwss.in [cwss.in]
• 4. hpst.cz [hpst.cz]
• 5. GC/MS/MS Pesticide Residue Analysis | Separation Science [sepscience.com]
• 6. Dissipation and residues of fluroxypyr-meptyl in rice and environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Bioassaying Fluroxypyr-meptyl Herbicide Efficacy

Introduction

Fluroxypyr-meptyl is a selective, post-emergence herbicide widely used for the control of broadleaf weeds.[1][2][3] As a synthetic auxin, it mimics the natural plant hormone indole-3-acetic acid (IAA), leading to uncontrolled and disorganized plant growth in susceptible species, ultimately resulting in plant death.[4] Fluroxypyr-meptyl is applied as an ester, which is rapidly absorbed by the plant and hydrolyzed to the herbicidally active acid form.[1] This document provides detailed protocols for conducting pre-emergence and post-emergence bioassays to evaluate the efficacy of Fluroxypyr-meptyl. These assays are essential for determining the herbicide's effectiveness on target weed species and for assessing potential crop tolerance.

Data Presentation

Quantitative data from the bioassays should be summarized in clear and concise tables to facilitate comparison between treatments.

Table 1: Pre-emergence Bioassay - Germination and Seedling Vigor

Treatment (Fluroxypyr-meptyl Conc. g a.i./ha)	Germination Rate (%)	Shoot Length (cm)	Root Length (cm)	Seedling Dry Weight (mg)	Phytotoxicity Rating (0-100)
0 (Control)
X
Y
Z

Table 2: Post-emergence Bioassay - Plant Injury and Biomass Reduction

Treatment (Fluroxypyr-meptyl Conc. g a.i./ha)	Visual Injury (%) at 7 DAT	Visual Injury (%) at 14 DAT	Visual Injury (%) at 21 DAT	Plant Height (cm) at 21 DAT	Fresh Weight Reduction (%)	Dry Weight Reduction (%)
0 (Control)
X
Y
Z

*DAT: Days After Treatment

Experimental Protocols

Pre-emergence Bioassay Protocol

This protocol assesses the effect of Fluroxypyr-meptyl on seed germination and early seedling growth.

Materials:

• Fluroxypyr-meptyl technical grade or formulated product

• Sensitive indicator species seeds (e.g., sunflower, tomato, common bean)

• Potting medium (e.g., sandy loam soil, commercial potting mix)

• Pots or trays

• Controlled environment chamber or greenhouse with controlled temperature and light

• Analytical balance

• Spray chamber or appropriate application equipment

• Drying oven

Procedure:

• Soil Preparation: Fill pots or trays with a uniform amount of potting medium.

• Herbicide Application: Prepare a stock solution of Fluroxypyr-meptyl and make serial dilutions to achieve the desired application rates (e.g., 0, 100, 200, 400 g a.i./ha). Apply the herbicide solutions evenly to the soil surface. A control group should be treated with the solvent carrier only.

• Sowing: After the solvent has evaporated, sow a predetermined number of seeds of the indicator species at a uniform depth in each pot.

• Incubation: Place the pots in a controlled environment (e.g., 25°C, 16-hour photoperiod). Water the pots as needed, avoiding surface runoff.

• Data Collection: After a specified period (e.g., 14-21 days), carefully remove the seedlings from the soil. Record the following data:

  • Germination rate (%)

  • Shoot and root length (cm)

  • Seedling fresh and dry weight (mg) (dry in an oven at 70°C for 48 hours)

  • Visual phytotoxicity rating (0 = no effect, 100 = complete kill)

Post-emergence Bioassay Protocol

This protocol evaluates the efficacy of Fluroxypyr-meptyl on established seedlings.

Materials:

• Same as for the pre-emergence bioassay.

• Seedlings of a sensitive indicator species (e.g., at the 2-4 true leaf stage).

Procedure:

• Plant Propagation: Grow the indicator species in pots until they reach the desired growth stage (e.g., 2-4 true leaves).

• Herbicide Application: Prepare herbicide solutions as described in the pre-emergence protocol. Apply the solutions as a foliar spray, ensuring uniform coverage of the plant foliage. Include a surfactant if required by the herbicide formulation. A control group should be sprayed with the solvent and surfactant solution only.

• Incubation: Return the plants to the controlled environment. Avoid overhead watering for 24 hours to allow for herbicide absorption.

• Data Collection: Assess plant injury at regular intervals (e.g., 7, 14, and 21 days after treatment). Record the following:

  • Visual injury rating (%) based on symptoms like epinasty (twisting), chlorosis (yellowing), and necrosis (tissue death).

  • Plant height (cm).

  • At the end of the experiment, harvest the above-ground biomass and determine the fresh and dry weight.

Visualizations

Signaling Pathway

Caption: Fluroxypyr-meptyl's molecular mode of action in a plant cell.

Experimental Workflow

Caption: Workflow for pre- and post-emergence bioassays of Fluroxypyr-meptyl.

References

• 1. Fluroxypyr-meptyl TC - HEBEN [hb-p.com]
• 2. Fluroxypyr-meptyl-Herbicide-Lier Chemical Co., Ltd. [lierchem.com]
• 3. Fluroxypyr-meptyl [sitem.herts.ac.uk]
• 4. icl-growingsolutions.com [icl-growingsolutions.com]

Application Notes and Protocols for Fluroxypyr-Meptyl in Plant Tissue Culture for Herbicide Resistance Screening

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing fluroxypyr-meptyl in plant tissue culture systems to screen for and select herbicide-resistant cell lines and regenerate resistant plants. The protocols outlined below are synthesized from established methodologies in plant cell culture and herbicide resistance research.

Introduction

Fluroxypyr-meptyl is a synthetic auxin herbicide widely used for broadleaf weed control. It mimics the plant hormone auxin, leading to uncontrolled growth and ultimately, death in susceptible plants. The herbicidally active form is fluroxypyr (B1673483) acid, which is produced after the hydrolysis of the meptyl ester within the plant. Understanding the mechanisms of resistance to fluroxypyr is crucial for developing herbicide-resistant crops and managing weed resistance. Plant tissue culture offers a powerful in vitro system for selecting resistant cell lines under controlled laboratory conditions, significantly accelerating the screening process compared to traditional field trials.

This document provides detailed protocols for:

• Preparation of fluroxypyr-meptyl stock solutions for in vitro use.

• Determination of the optimal selective concentration (IC50) of fluroxypyr-meptyl.

• In vitro selection of resistant callus cultures.

• Regeneration of putative herbicide-resistant plants from selected callus.

Data Presentation

The following tables summarize key quantitative data relevant to fluroxypyr-meptyl's activity and the in vitro selection process. This data is compiled from various studies and should be used as a reference for experimental design.

Table 1: Physicochemical Properties of Fluroxypyr and Fluroxypyr-Meptyl

Property	Fluroxypyr	Fluroxypyr-Meptyl
Molecular Formula	C₇H₅Cl₂FN₂O₃	C₁₅H₂₁Cl₂FN₂O₃
Molecular Weight	255.03 g/mol	367.24 g/mol
Water Solubility	91 mg/L (at 27.7°C)	Low
Mode of Action	Synthetic Auxin (HRAC Group O)	Precursor to Fluroxypyr

Table 2: Exemplary Concentration Ranges for In Vitro Selection with Auxin Herbicides

Herbicide	Plant Species	Tissue Type	Selection Concentration Range	Reference
Chlorsulfuron	Sugarcane	Callus	3.6 µg/L	[1]
Glufosinate	Various	Callus	2 x 10⁻⁴ mol/L	[2]
Atrazine	Alfalfa	Callus/Single Cells	Not Specified	[3]
Bialaphos	Napier Grass	Embryogenic Callus	5 - 10 mg/L	[4]

Note: Specific concentrations for fluroxypyr-meptyl must be determined empirically for each plant species and cell line.

Experimental Protocols

Protocol 1: Preparation of Fluroxypyr-Meptyl Stock Solution

This protocol describes the preparation of a sterile stock solution of fluroxypyr-meptyl suitable for addition to plant tissue culture media.

Materials:

• Fluroxypyr-meptyl (analytical grade)

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Sterile, amber microcentrifuge tubes or vials

• Micropipettes and sterile tips

• Sterile syringe filters (0.22 µm pore size)

• Laminar flow hood

Procedure:

• Work in a laminar flow hood to maintain sterility.

• Calculate the required amount of fluroxypyr-meptyl to prepare a concentrated stock solution (e.g., 10 mg/mL).

• Accurately weigh the fluroxypyr-meptyl powder and transfer it to a sterile amber tube.

• Add sterile DMSO to dissolve the powder. Gently vortex or pipette up and down to ensure complete dissolution.

• Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile amber tube.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C in the dark.

Protocol 2: Determination of Inhibitory Concentration (IC50) of Fluroxypyr-Meptyl

This protocol is essential to determine the appropriate concentration of fluroxypyr-meptyl for selecting resistant cells. The IC50 is the concentration that inhibits callus growth by 50%.

Materials:

• Established, friable callus cultures of the target plant species

• Callus induction/maintenance medium (e.g., Murashige and Skoog (MS) medium supplemented with appropriate plant growth regulators)

• Sterile petri dishes

• Fluroxypyr-meptyl stock solution (from Protocol 1)

• Sterile forceps and scalpels

• Growth chamber with controlled light and temperature

Procedure:

• Prepare callus maintenance medium and autoclave.

• Cool the medium to approximately 45-50°C in a water bath.

• Add the fluroxypyr-meptyl stock solution to the molten medium to achieve a range of final concentrations (e.g., 0, 0.01, 0.1, 1, 10, 100 µM). Ensure thorough mixing.

• Pour the medium into sterile petri dishes and allow it to solidify.

• Transfer pre-weighed, uniform pieces of callus (e.g., 100-200 mg) onto the surface of the medium in each petri dish. Use at least 3-5 replicates per concentration.

• Seal the petri dishes with parafilm and incubate in a growth chamber under standard conditions for the species (e.g., 25°C, 16/8h light/dark photoperiod).

• After a defined period (e.g., 3-4 weeks), measure the fresh weight of the callus from each plate.

• Calculate the percentage of growth inhibition for each concentration relative to the control (0 µM fluroxypyr-meptyl).

• Plot the growth inhibition percentage against the logarithm of the fluroxypyr-meptyl concentration and determine the IC50 value using a dose-response curve analysis.

Protocol 3: In Vitro Selection of Fluroxypyr-Meptyl Resistant Callus

This protocol outlines the procedure for selecting callus lines that can survive and grow on a medium containing a selective concentration of fluroxypyr-meptyl.

Materials:

• Large population of actively growing callus cultures

• Callus maintenance medium

• Fluroxypyr-meptyl stock solution

• Sterile petri dishes, forceps, and scalpels

• Growth chamber

Procedure:

• Prepare the selection medium by adding fluroxypyr-meptyl to the callus maintenance medium at a concentration that is inhibitory but not completely lethal (typically 1.5 to 3 times the IC50 value).

• Disperse small clumps of callus evenly over the surface of the selection medium. A high density of callus is recommended to increase the probability of finding resistant variants.

• Incubate the cultures under standard growth conditions.

• Observe the cultures regularly. Most of the callus will turn brown and die. Healthy, growing sectors are putatively resistant.

• After 4-6 weeks, subculture any surviving, healthy-looking callus onto fresh selection medium of the same or slightly higher fluroxypyr-meptyl concentration. This is a crucial step to eliminate escapes (non-resistant cells surviving by chance).

• Repeat the subculturing process for several cycles (e.g., 3-4 times) to ensure the stability of the resistance.

• Establish pure, resistant callus lines from the selected tissues for further characterization and plant regeneration.

Protocol 4: Regeneration of Plants from Resistant Callus

This protocol describes the regeneration of whole plants from the selected herbicide-resistant callus lines. The specific hormone combination for regeneration needs to be optimized for each plant species.

Materials:

• Established fluroxypyr-meptyl resistant callus lines

• Plant regeneration medium (e.g., MS medium with a specific combination of cytokinins like BAP or kinetin (B1673648) and a low concentration of auxin like NAA or IAA)

• Fluroxypyr-meptyl stock solution (to maintain selection pressure)

• Sterile culture vessels (e.g., Magenta boxes)

• Rooting medium (e.g., half-strength MS medium, optionally with a rooting auxin like IBA)

• Growth chamber

Procedure:

• Prepare the regeneration medium supplemented with the appropriate plant growth regulators for shoot induction. For continued selection, include fluroxypyr-meptyl at the concentration used in the final selection step.

• Transfer healthy, resistant callus onto the regeneration medium in culture vessels.

• Incubate the cultures under conditions that promote shoot development (typically a 16/8h light/dark cycle).

• Observe for the formation of green shoots from the callus. This may take several weeks to months.

• Once shoots have developed (e.g., 2-3 cm in length), carefully excise them from the callus and transfer them to a rooting medium. The rooting medium should also contain the selective concentration of fluroxypyr-meptyl.

• After roots have formed, the plantlets can be gradually acclimatized to ex vitro conditions in a greenhouse.

• Confirm the herbicide resistance of the regenerated plants by applying a discriminating dose of fluroxypyr-meptyl via foliar spray.

Mandatory Visualizations

Caption: Auxin signaling pathway and the mode of action of fluroxypyr.

References

• 1. In vitro selection of transgenic sugarcane callus utilizing a plant gene encoding a mutant form of acetolactate synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EP0290987B1 - Herbicide-resistant cultivated plants, method for their selection and regeneration - Google Patents [patents.google.com]
• 3. "Induction and Selection of Mutants of Cells of the 'Regen-S' Strain of" by Dane R. Hansen [digitalcommons.usu.edu]
• 4. Plant regeneration from embryogenic callus derived from shoot apices and production of transgenic plants by particle inflow gun in dwarf napier grass (Pennisetum purpureum Schumach.) - PMC [pmc.ncbi.nlm.nih.gov]

Field Trial Design for Testing Fluroxypyr-Meptyl Performance: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and conducting field trials to evaluate the performance of the herbicide Fluroxypyr-meptyl. The protocols outlined below ensure robust data collection and analysis, critical for regulatory submissions and product development.

Introduction to Fluroxypyr-meptyl

Fluroxypyr-meptyl is a selective, post-emergence herbicide widely used for the control of broadleaf weeds in various agricultural and non-crop settings.[1][2] It functions as a synthetic auxin, mimicking the plant hormone indole-3-acetic acid (IAA).[2][3][4] Following foliar absorption, Fluroxypyr-meptyl is converted to its herbicidally active form, fluroxypyr (B1673483) acid.[5][6] This active form is translocated throughout the plant and disrupts normal growth processes by inducing characteristic auxin-type responses, such as leaf curling and epinasty, ultimately leading to weed death.[2][5] Fluroxypyr-meptyl is effective against a range of economically important broadleaf weeds, including Galium aparine (cleavers) and Kochia spp., in crops such as small grain cereals, corn, and pastures.[5]

Field Trial Objectives

The primary objectives of a field trial for Fluroxypyr-meptyl are:

• To determine the efficacy of different application rates of Fluroxypyr-meptyl on target weed species.

• To assess the crop safety (phytotoxicity) of Fluroxypyr-meptyl on the target crop.

• To evaluate the performance of Fluroxypyr-meptyl in comparison to an untreated control and a standard commercial reference herbicide.

• To determine the effect of the herbicide treatments on crop yield.

Experimental Design and Site Selection

A well-designed field trial is crucial for obtaining reliable and statistically valid results.

Site Selection

Select a trial site with a uniform and sufficient population of the target weed species. The site should have uniform soil type, topography, and cropping history to minimize variability.[7] Avoid areas with known gradients in fertility or pest pressure.

Experimental Design

The recommended experimental design is a Randomized Complete Block Design (RCBD) .[8][9][10] This design helps to account for field variability by grouping experimental plots into blocks.[10][11] Each block should contain all treatments in a randomized order. A minimum of four replications (blocks) is recommended to ensure statistical power.[8][10]

Plot Layout

Individual plots should be of a size that can be managed with the available equipment and large enough to minimize edge effects. A typical plot size for herbicide trials is between 50 m² and 100 m².[12] Clearly mark the boundaries of each plot.

Treatments

The following treatments should be included in each block:

• Untreated Control: This serves as a baseline for assessing weed growth and crop health without any herbicide application.

• Fluroxypyr-meptyl (Test Product): Include a range of application rates, typically half the proposed label rate, the proposed label rate, and double the proposed label rate, to evaluate dose-response and crop safety.[13]

• Reference Product: A commercially available standard herbicide with a similar spectrum of weed control should be included for comparison.

• Hand-Weeded Control (Optional but Recommended): This treatment helps to assess the maximum yield potential in the absence of weed competition and can aid in evaluating crop phytotoxicity without the confounding effect of weeds.[14]

Experimental Protocols

Protocol for Sprayer Calibration

Accurate application of the herbicide is critical. Calibrate the sprayer before application to ensure the correct volume is applied uniformly across the plots. The following "Ounces to Gallons per Acre" method is a common and effective technique.

Materials:

• Sprayer to be used in the trial

• Measuring tape

• Stopwatch

• Measuring container (graduated in ounces)

• Water

Procedure:

• Determine Nozzle Spacing: Measure the distance in inches between the nozzles on the spray boom.

• Determine Calibration Course Length: Based on the nozzle spacing, determine the required course length from the table below.

  Nozzle Spacing (inches)	Course Length (feet)
  20	204
  30	136

  | 40 | 102 |

• Measure and Mark the Course: In a representative area of the field, measure and mark the determined course length.

• Time the Course: Drive the course at the intended application speed and engine RPM. Record the time in seconds. Repeat this at least twice and calculate the average time.

• Collect Nozzle Output: Park the sprayer and maintain the same engine RPM. Place a measuring container under one nozzle and collect the spray for the average time recorded in the previous step.

• Determine Gallons per Acre (GPA): The number of ounces collected is directly equal to the sprayer's output in gallons per acre.

• Verify Uniformity: Repeat the collection for several nozzles to ensure the output is uniform across the boom. If the output of any nozzle varies by more than 10% from the average, check for blockages or wear and replace if necessary.[15]

Protocol for Herbicide Application

Materials:

• Calibrated sprayer

• Fluroxypyr-meptyl and reference herbicide

• Water for mixing

• Personal Protective Equipment (PPE) as specified on the herbicide label

• Measuring cylinders for accurate measurement of herbicide concentrate

Procedure:

• Prepare the Spray Mix: For each treatment, calculate the amount of herbicide concentrate needed based on the plot size and the target application rate. In a clean container, mix the required amount of herbicide with water.

• Application: Apply the treatments to the designated plots using the calibrated sprayer at a constant speed and pressure.[16] To minimize drift, avoid spraying in windy conditions (wind speeds exceeding 10 mph).[17]

• Cleaning: Thoroughly clean the sprayer with water and a cleaning agent between applications of different herbicides to prevent cross-contamination.[18]

• Record Keeping: Record the date, time, weather conditions (temperature, humidity, wind speed), application rate, and any other relevant observations for each application.[1]

Protocol for Weed Efficacy Assessment

Weed control is assessed by comparing the weed population in the treated plots to the untreated control plots.

Materials:

• Quadrat (e.g., 0.25 m² or 0.5 m²)

• Data collection sheets

• Camera for photographic documentation

Procedure:

• Timing of Assessments: Conduct assessments at regular intervals after application, for example, 14, 28, and 56 days after treatment (DAT).[5]

• Visual Assessment of Percent Weed Control:

  • Visually assess the overall percentage of weed control for each species in each plot compared to the untreated control.

  • Use a 0-100% scale, where 0% represents no control and 100% represents complete death of the weed species.[14][19]

  • Assessments should be made by the same individual, if possible, to maintain consistency.[7]

• Quantitative Assessment (Quadrat Sampling):

  • Randomly place the quadrat at a minimum of two locations within each plot.

  • Weed Density: Count the number of individuals of each target weed species within the quadrat.[20]

  • Weed Biomass (Optional): At the final assessment, carefully cut all the above-ground weed biomass within the quadrat at the soil surface. Separate by species, place in labeled paper bags, and dry in an oven at 70°C until a constant weight is achieved. Record the dry weight for each species.

Protocol for Crop Phytotoxicity Assessment

Assess the crop for any signs of injury caused by the herbicide treatments.

Materials:

• Data collection sheets

• Camera for photographic documentation

Procedure:

• Timing of Assessments: Conduct phytotoxicity assessments at the same time as the weed efficacy assessments.

• Visual Assessment of Crop Injury:

  • Visually assess the level of crop injury in each plot compared to the untreated control.

  • Use a 0-100% scale, where 0% indicates no visible injury and 100% indicates complete crop death.[14] Symptoms to look for include stunting, chlorosis (yellowing), necrosis (tissue death), and malformations.

  • Alternatively, the European Weed Research Council (EWRC) 1-9 scale can be used.

  • It is highly recommended to have a hand-weeded control plot to differentiate between herbicide injury and the effects of weed competition.[14]

Protocol for Crop Yield Assessment

At the end of the growing season, determine the crop yield to evaluate the impact of the herbicide treatments.

Materials:

• Harvesting equipment appropriate for the plot size

• Weighing scale

• Moisture meter (if applicable)

Procedure:

• Harvesting: Harvest the crop from a predetermined area within the center of each plot to avoid edge effects.

• Yield Measurement: Measure and record the weight of the harvested crop from each plot.

• Moisture Content: If applicable (e.g., for grain crops), determine the moisture content of the harvested sample and adjust the yield to a standard moisture percentage.

Data Presentation

Summarize all quantitative data in clearly structured tables for easy comparison.

Table 1: Visual Assessment of Percent Weed Control (%) at Different Days After Treatment (DAT)

Treatment	Rate (g a.e./ha)	14 DAT	28 DAT	56 DAT
Untreated Control	0	0	0	0
Fluroxypyr-meptyl	180
Fluroxypyr-meptyl	360
Fluroxypyr-meptyl	720
Reference Herbicide	Label Rate

Table 2: Crop Phytotoxicity Rating (%) at Different Days After Treatment (DAT)

Treatment	Rate (g a.e./ha)	14 DAT	28 DAT	56 DAT
Untreated Control	0	0	0	0
Fluroxypyr-meptyl	180
Fluroxypyr-meptyl	360
Fluroxypyr-meptyl	720
Reference Herbicide	Label Rate

Table 3: Target Weed Density and Crop Yield

Treatment	Rate (g a.e./ha)	Weed Density (plants/m²) at 56 DAT	Crop Yield ( kg/ha )
Untreated Control	0
Fluroxypyr-meptyl	180
Fluroxypyr-meptyl	360
Fluroxypyr-meptyl	720
Reference Herbicide	Label Rate
Hand-Weeded Control	N/A	0

Statistical Analysis

The collected data should be subjected to statistical analysis to determine if the observed differences between treatments are statistically significant.

• Analysis of Variance (ANOVA): Use ANOVA appropriate for a Randomized Complete Block Design to analyze the data for weed control, crop phytotoxicity, and crop yield.[21][22][23]

• Mean Separation Test: If the ANOVA shows a significant treatment effect, use a mean separation test (e.g., Tukey's HSD or Fisher's LSD) to compare the means of the different treatments.

• Assumptions of ANOVA: Ensure that the data meet the assumptions of ANOVA (normality of residuals and homogeneity of variances). Data transformations (e.g., arcsine for percentage data) may be necessary if these assumptions are not met.[23] For percentage weed control data, a beta distribution may be more appropriate.[24]

Visualizations

Signaling Pathway of Synthetic Auxin Herbicides

Caption: Synthetic auxin herbicide signaling pathway.

Experimental Workflow for Fluroxypyr-meptyl Field Trial

Caption: Experimental workflow for a Fluroxypyr-meptyl field trial.

References

• 1. eplanning.blm.gov [eplanning.blm.gov]
• 2. jppipa.unram.ac.id [jppipa.unram.ac.id]
• 3. field-studies-council.org [field-studies-council.org]
• 4. 17.3 Herbicides that Mimic or Interfere with Auxin – Principles of Weed Control [ohiostate.pressbooks.pub]
• 5. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 6. researchgate.net [researchgate.net]
• 7. files.core.ac.uk [files.core.ac.uk]
• 8. 6 Steps for Successful On-Farm Trials | AgriGold [agrigold.com]
• 9. fieldreport.caes.uga.edu [fieldreport.caes.uga.edu]
• 10. agmatix.com [agmatix.com]
• 11. Best Practices for Designing and Conducting Variety Trials [quicktrials.com]
• 12. plantsciences.tennessee.edu [plantsciences.tennessee.edu]
• 13. informs-sim.org [informs-sim.org]
• 14. weedscience.ca [weedscience.ca]
• 15. Calibrate Your Sprayer Now - Here is an Easy Way to do it | Agronomic Crops Network [agcrops.osu.edu]
• 16. Standard Operating Procedures for the Application of Pesticides in Agricultural Research | School of Environmental and Biological Sciences [sebs.rutgers.edu]
• 17. eplanning.blm.gov [eplanning.blm.gov]
• 18. researchgate.net [researchgate.net]
• 19. Weed control efficacy of herbicide mixtures and digital assessment methods during pre-planting burndown in soybean - Advances in Weed Science [awsjournal.org]
• 20. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 21. researchgate.net [researchgate.net]
• 22. FAR Research | ANOVA Statistical Analysis Tool [far.org.nz]
• 23. stats.net.au [stats.net.au]
• 24. maxweeds.rbind.io [maxweeds.rbind.io]

Protocol for Studying the Uptake and Translocation of Fluroxypyr-meptyl in Plants

Application Note

Fluroxypyr-meptyl is a selective, post-emergence herbicide widely used for the control of broadleaf weeds in various agricultural settings.[1] As a synthetic auxin herbicide, it mimics the plant hormone auxin, leading to uncontrolled growth and eventual death of susceptible plants.[1] Understanding the uptake, translocation, and metabolism of Fluroxypyr-meptyl is crucial for optimizing its efficacy, assessing crop safety, and evaluating its environmental fate. This document provides a detailed protocol for researchers, scientists, and drug development professionals to study the pharmacokinetics of Fluroxypyr-meptyl in plants.

Fluroxypyr-meptyl is typically applied to the foliage and is rapidly absorbed by the leaves.[1] Following absorption, it is hydrolyzed to its herbicidally active form, fluroxypyr (B1673483) acid. This active form is then translocated throughout the plant via the phloem and xylem, accumulating in meristematic tissues where it exerts its phytotoxic effects. The mode of action involves the disruption of the auxin signaling pathway, leading to characteristic symptoms such as leaf curling, epinasty, and stem twisting.

Recent studies have elucidated the molecular mechanisms underlying the action of synthetic auxins like fluroxypyr. These herbicides promote the interaction between the TIR1/AFB auxin co-receptors and the Aux/IAA transcriptional repressors. This interaction leads to the ubiquitination and subsequent degradation of the Aux/IAA proteins by the 26S proteasome. The degradation of these repressors derepresses the Auxin Response Factors (ARFs), which in turn regulate the expression of auxin-responsive genes, ultimately leading to the observed herbicidal effects.

This protocol outlines a comprehensive experimental workflow, from plant cultivation and herbicide application to sample analysis using advanced analytical techniques such as Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and High-Performance Liquid Chromatography (HPLC). The provided methodologies are designed to enable the accurate quantification of Fluroxypyr-meptyl and its metabolites in various plant tissues, thereby facilitating a thorough investigation of its uptake and translocation dynamics.

Experimental Protocols

Plant Material and Growth Conditions

A variety of plant species can be utilized for these studies, with common choices including model organisms like Arabidopsis thaliana, crop species such as wheat (Triticum aestivum), corn (Zea mays), and rice (Oryza sativa), as well as relevant weed species.

Protocol:

• Seed Germination: Sterilize seeds with a 10% bleach solution for 10 minutes, followed by five rinses with sterile deionized water. Germinate seeds on moist filter paper in petri dishes or directly in the chosen growth medium.

• Growth Medium:

  • Soil-based: Use a sterilized, standardized potting mix or a mixture of sand, loam, and peat.

  • Hydroponic: Utilize a half-strength Hoagland's solution or another appropriate nutrient solution. This allows for precise control over nutrient availability and facilitates studies on root uptake.

• Growth Conditions: Maintain plants in a controlled environment chamber or greenhouse with the following conditions:

  • Photoperiod: 16 hours light / 8 hours dark.

  • Temperature: 22-25°C during the day and 18-20°C at night.

  • Humidity: 60-70% relative humidity.

  • Light Intensity: 300-500 µmol/m²/s.

• Plant Acclimatization: Allow plants to grow to the desired stage (e.g., 3-4 leaf stage) before herbicide application, ensuring they are healthy and actively growing.

Herbicide Application

Fluroxypyr-meptyl is typically applied as a foliar spray.

Protocol:

• Herbicide Solution Preparation: Prepare a stock solution of Fluroxypyr-meptyl in a suitable solvent (e.g., acetone (B3395972) or methanol) and then dilute it to the desired application concentration with deionized water containing a non-ionic surfactant (e.g., 0.1% Tween 20) to ensure uniform leaf coverage.

• Application:

  • Foliar Spray: Use a laboratory-grade sprayer to apply the herbicide solution evenly to the foliage of the test plants until runoff. Ensure consistent application volume across all replicates.

  • Droplet Application: For precise dosing, apply a known volume (e.g., 10 µL) of the herbicide solution to a specific leaf of each plant using a microsyringe.

• Control Group: Treat a set of control plants with a solution containing only the solvent and surfactant.

• Post-Application: Return the treated plants to the controlled environment chamber.

Sample Collection and Preparation

Collect plant tissues at various time points post-application to analyze the temporal dynamics of uptake and translocation.

Protocol:

• Sampling Time Points: Collect samples at intervals such as 0, 2, 6, 12, 24, 48, and 72 hours after application.

• Tissue Separation: At each time point, carefully harvest the plants and separate them into different tissues:

  • Treated leaf (if droplet application was used)

  • Other leaves (shoots)

  • Stems

  • Roots

• Washing: Gently wash the surface of the plant tissues with a mild detergent solution followed by rinsing with deionized water to remove any unabsorbed herbicide residue.

• Sample Processing:

  • Record the fresh weight of each tissue sample.

  • Freeze the samples immediately in liquid nitrogen to quench metabolic activity.

  • Lyophilize (freeze-dry) the samples to determine the dry weight and to prepare them for extraction.

  • Grind the dried plant tissues into a fine powder using a mortar and pestle or a ball mill.

  • Store the powdered samples at -20°C until extraction.

Analyte Extraction (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and efficient technique for extracting pesticide residues from plant matrices.

Protocol:

• Sample Weighing: Weigh 1-5 g of the homogenized plant powder into a 50 mL centrifuge tube.

• Hydration (for dry samples): Add an appropriate amount of deionized water to rehydrate the sample.

• Extraction Solvent Addition: Add 10 mL of acetonitrile (B52724) to the tube.

• Internal Standard: Add an appropriate internal standard for quantification.

• Shaking: Cap the tube and shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180) tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate).

• Shaking and Centrifugation: Shake vigorously for 1 minute and then centrifuge at 3000-5000 rpm for 5 minutes.

• Supernatant Collection: Transfer the upper acetonitrile layer to a clean tube.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Add a d-SPE cleanup sorbent (e.g., a mixture of PSA, C18, and MgSO₄) to the collected supernatant. Vortex for 30 seconds and centrifuge for 5 minutes.

• Final Extract: The resulting supernatant is the final extract, which can be directly analyzed or further concentrated and reconstituted in a suitable solvent for GC-MS/MS or HPLC analysis.

Quantitative Analysis

Protocol:

• Instrumentation: Use a GC system coupled with a triple quadrupole mass spectrometer.

• GC Column: A capillary column such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp 1: 25°C/minute to 150°C.

  • Ramp 2: 5°C/minute to 200°C.

  • Ramp 3: 10°C/minute to 280°C, hold for 5 minutes.

• Injector: Splitless mode at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/minute.

• MS/MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). Select specific precursor and product ion transitions for Fluroxypyr-meptyl and its metabolites.

Protocol:

• Instrumentation: An HPLC system with a UV or a mass spectrometric detector (LC-MS/MS).

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid).

  • Start with 10% acetonitrile and increase to 90% over 15 minutes.

• Flow Rate: 1.0 mL/minute.

• Column Temperature: 30°C.

• Detection:

  • UV: Monitor at a wavelength of 254 nm.

  • LC-MS/MS: Use electrospray ionization (ESI) in positive ion mode with MRM for high selectivity and sensitivity.

Data Presentation

Table 1: Uptake of Fluroxypyr-meptyl in Rice Seedlings

Treatment Concentration (mg/L)	Root Concentration (µg/g DW)	Shoot Concentration (µg/g DW)	Translocation Factor (Shoot/Root)
0.04	15.2 ± 2.1	3.8 ± 0.5	0.25
0.08	28.9 ± 3.5	6.1 ± 0.8	0.21
0.12	45.6 ± 5.2	8.3 ± 1.1	0.18

Data adapted from a study on rice seedlings.[2] Translocation factor is a ratio of the concentration in the shoot to the concentration in the root.

Table 2: Residue Levels of Fluroxypyr in Various Crops

Crop	Application Rate (g a.i./ha)	Pre-Harvest Interval (days)	Residue Level (mg/kg)
Chives	90	21	0.4
Parsley	90	21	0.3
Thyme	90	21	2.0
Basil	90	21	0.3

Data represents maximum residue levels (MRLs) proposed for various herbs.[3]

Table 3: Half-life of Fluroxypyr-meptyl in Different Matrices

Matrix	Half-life (days)
Rice Plant	1.25 - 4.13
Soil	1.93 - 3.01
Water	1.73

Data compiled from studies on the dissipation of Fluroxypyr-meptyl in rice paddies.[4]

Mandatory Visualization

Caption: Experimental workflow for studying Fluroxypyr-meptyl uptake.

Caption: Synthetic auxin (Fluroxypyr) signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Uptake, translocation, accumulation, and metabolism of fluroxypyr-meptyl and oxidative stress induction in rice seedling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Modification of the existing maximum residue levels for fluroxypyr in chives, celery leaves, parsley, thyme and basil and edible flowers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Fluroxypyr-meptyl in Broadleaf Weed Control Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of fluroxypyr-meptyl, a selective, post-emergence herbicide for the control of broadleaf weeds in various agricultural settings. The information compiled herein is based on peer-reviewed research and is intended to guide the design and execution of effective weed science research protocols.

Introduction

Fluroxypyr-meptyl is a synthetic auxin herbicide belonging to the pyridine (B92270) carboxylic acid family.[1] It is widely utilized for the post-emergence control of a broad spectrum of economically important broadleaf weeds in cereal crops, pastures, and orchards.[2][3] Fluroxypyr-meptyl itself is a pro-herbicide that is rapidly absorbed by the foliage of plants and hydrolyzed to its herbicidally active form, fluroxypyr (B1673483) acid.[2] This active form mimics the natural plant hormone indole-3-acetic acid (IAA), leading to unregulated cell division and growth, ultimately causing the death of susceptible plants.[4][5]

Mechanism of Action: Synthetic Auxin Pathway

Fluroxypyr mimics the action of the natural plant hormone auxin.[5] In susceptible broadleaf plants, the active form, fluroxypyr acid, binds to the TIR1/AFB (Transport Inhibitor Response 1/Auxin Signaling F-box) family of auxin receptors.[4][5] This binding event promotes the interaction between the TIR1/AFB receptor and an Aux/IAA transcriptional repressor protein. This interaction targets the Aux/IAA repressor for ubiquitination and subsequent degradation by the 26S proteasome.[6][7] The degradation of the Aux/IAA repressor relieves the repression of Auxin Response Factors (ARFs), which are transcription factors that regulate the expression of auxin-responsive genes.[6] The uncontrolled expression of these genes leads to epinastic growth, leaf and stem curling, and ultimately, plant death.[2]

Caption: Simplified signaling pathway of fluroxypyr-meptyl in a susceptible plant cell.

Data Presentation: Efficacy of Fluroxypyr-meptyl

The following tables summarize the efficacy of fluroxypyr-meptyl against various broadleaf weeds from field research studies.

Table 1: Efficacy of Fluroxypyr-meptyl in Wheat

Target Weed	Application Rate (g a.i./ha)	Weed Control (%)	Crop	Reference
Galium aparine	180 - 400	High	Small grain crops	[2]
Kochia scoparia	180 - 400	High	Small grain crops	[2]
Rumex dentatus	200.6 - 240.66	Effective	Wheat	[8]
Medicago denticulata	200.6 - 240.66	Effective	Wheat	[8]
Coronopus didymus	233.4	Good	Wheat	[8]
Various Broadleaf Weeds	2.0 - 2.5 L/ha	85.77 - 90.68	Wheat	[9]
Various Broadleaf Weeds	1.5 L/ha	80.75	Wheat	[9]

*Product formulation rate, active ingredient concentration not specified.

Table 2: Efficacy of Fluroxypyr-meptyl in Other Crops

Target Weed	Application Rate	Weed Damage/Control (%)	Crop	Reference
Broadleaf Weeds	0.9 L/ha	74	Oil Palm	[10]
Broadleaf Weeds	0.7 L/ha	73.78	Oil Palm	[10]
Calystegia sepium	180 - 400 g a.e./ha	Effective	Maize	[2]
Convolvulus arvensis	180 - 400 g a.e./ha	Effective	Maize	[2]
Solanum nigrum	180 - 400 g a.e./ha	Effective	Maize	[2]

*Product formulation rate, active ingredient concentration not specified.

Experimental Protocols

The following is a generalized protocol for conducting a field efficacy trial of fluroxypyr-meptyl for broadleaf weed control in a cereal crop, synthesized from common research practices.

Experimental Design and Setup

A randomized complete block design (RCBD) is a standard experimental design for herbicide efficacy trials.

Caption: General workflow for a herbicide efficacy field trial.

Protocol Steps:

• Site Selection: Choose a field with a uniform and dense population of the target broadleaf weed species.

• Experimental Design: Employ a randomized complete block design with at least three to four replications.

• Plot Size: Establish individual plots of a size that allows for representative weed populations and accurate application and assessment, for example, 2 meters by 5 meters.

• Treatments:

  • Untreated Control (Weedy Check)

  • Fluroxypyr-meptyl at various application rates (e.g., low, medium, and high recommended rates).

  • Standard herbicide treatment for comparison.

  • Hand-weeded control (optional, for determining maximum yield potential).

• Herbicide Application:

  • Apply herbicides at the correct weed and crop growth stage as per the research objectives (e.g., post-emergence when weeds have 2-4 true leaves).

  • Use a calibrated backpack sprayer with appropriate nozzles to ensure uniform coverage.

  • Record environmental conditions at the time of application (temperature, humidity, wind speed).

• Data Collection:

  • Weed Density and Biomass: Before application and at set intervals after application (e.g., 14, 28, and 56 days), count the number of individual weed species and collect the above-ground biomass from a designated quadrat (e.g., 0.25 m²) within each plot. Dry the biomass to a constant weight.

  • Visual Efficacy Ratings: At the same intervals, visually assess the percentage of weed control on a scale of 0% (no control) to 100% (complete control).

  • Crop Phytotoxicity: Visually assess any crop injury (e.g., stunting, discoloration, malformation) using a 0% (no injury) to 100% (crop death) scale.

  • Crop Yield: At crop maturity, harvest the grain from a designated area within each plot to determine the yield.

• Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA) appropriate for a randomized complete block design. Use a mean separation test (e.g., Tukey's HSD) to determine significant differences between treatment means.

Safety Precautions

When handling and applying fluroxypyr-meptyl, always follow the manufacturer's safety data sheet (SDS) and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, coveralls, and eye protection. Avoid spray drift to non-target areas.

Conclusion

Fluroxypyr-meptyl is an effective post-emergence herbicide for the control of a wide range of broadleaf weeds in various crops. Understanding its mechanism of action and following standardized experimental protocols are crucial for conducting robust weed science research. The data and protocols presented here provide a foundation for researchers to design and execute experiments to further evaluate the efficacy and utility of this herbicide.

References

• 1. The differential binding and biological efficacy of auxin herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Efficacy of Tribinuron–methyl, Fluroxypyr and their Combinations in Controlling Broad-Leaved Weeds in Wheat [journals.ekb.eg]
• 4. mdpi.com [mdpi.com]
• 5. pnas.org [pnas.org]
• 6. haseloff.plantsci.cam.ac.uk [haseloff.plantsci.cam.ac.uk]
• 7. Auxin Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Efficacy of Fluroxypyr Compared with Common Broadleaf Herbicides in the Wheat Fields [jpp.um.ac.ir]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Fluroxypyr-meptyl Quantification

Objective:

To provide a detailed protocol for the preparation of analytical standards of Fluroxypyr-meptyl for accurate quantification in research and quality control settings. This document outlines the necessary materials, step-by-step procedures for preparing stock and working solutions, and data presentation for calibration.

Introduction

Fluroxypyr-meptyl is a selective, post-emergent herbicide used to control broadleaf weeds.[1] Accurate quantification of this compound is essential for residue analysis in environmental and agricultural samples, as well as for formulation quality control.[2] This application note provides a standardized protocol for the preparation of Fluroxypyr-meptyl analytical standards, which is a critical first step for developing reliable quantitative methods using techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).[1][3][4]

Materials and Equipment

• Analytical Standard: Fluroxypyr-meptyl reference standard (purity ≥95%)[5]

• Solvents: HPLC or analytical grade methanol, ethyl acetate, or acetone.[1][6] The choice of solvent should be compatible with the analytical method.

• Glassware: Class "A" volumetric flasks (e.g., 10 mL, 50 mL, 100 mL), pipettes, and autosampler vials.[1]

• Analytical Balance: Capable of weighing to at least 0.01 mg.[1]

• Ultrasonic Bath: To aid in the dissolution of the standard.

• Syringe Filters: 0.22 µm or 0.45 µm, compatible with the chosen solvent.

Experimental Protocols

Preparation of Stock Standard Solution (1000 µg/mL)

• Weighing: Accurately weigh approximately 10 mg of the Fluroxypyr-meptyl analytical standard into a clean 10 mL volumetric flask.[1][7] Record the exact weight.

• Dissolution: Add a small volume (approximately 5-7 mL) of the chosen solvent (e.g., methanol) to the volumetric flask.[1][7]

• Sonication: Place the flask in an ultrasonic bath for 5-10 minutes to ensure complete dissolution of the standard.

• Dilution to Volume: Allow the solution to return to room temperature. Carefully add the solvent to the flask until the meniscus reaches the calibration mark.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Labeling and Storage: Label the stock solution with the compound name, concentration, preparation date, and solvent. Store the stock solution in a refrigerator at 4°C.[1]

Preparation of Intermediate Standard Solution (e.g., 10 µg/mL)

• Pipetting: Using a calibrated pipette, transfer 1 mL of the 1000 µg/mL stock solution into a 100 mL volumetric flask.

• Dilution: Dilute to the mark with the appropriate solvent.

• Homogenization: Cap and invert the flask multiple times to ensure a homogenous solution. This intermediate solution can then be used to prepare a series of working standards.

Preparation of Calibration Curve Working Standards

Prepare a series of working standards by serially diluting the intermediate or stock solution to cover the desired analytical range.[1][7] The concentration range will depend on the sensitivity of the analytical instrument. An example for a range of 0.01 to 1.0 µg/mL is provided below.

Target Concentration (µg/mL)	Volume of Intermediate Solution (10 µg/mL)	Final Volume (mL)	Dilution Solvent
1.0	1.0 mL	10	Methanol/Ethyl Acetate
0.5	0.5 mL	10	Methanol/Ethyl Acetate
0.2	0.2 mL	10	Methanol/Ethyl Acetate
0.1	1.0 mL of 1.0 µg/mL Std.	10	Methanol/Ethyl Acetate
0.05	0.5 mL of 1.0 µg/mL Std.	10	Methanol/Ethyl Acetate
0.01	0.1 mL of 1.0 µg/mL Std.	10	Methanol/Ethyl Acetate

Note: For lower concentrations, it may be necessary to perform serial dilutions from a less concentrated intermediate standard.

Quantitative Data Summary

The following tables summarize typical quantitative data for Fluroxypyr-meptyl analysis using different analytical techniques.

Table 1: Linearity and Range of Quantification

Analytical Method	Linear Range (µg/mL)	Correlation Coefficient (r²)	Reference
GC-MS/MS	0.01 - 0.50	>0.99	[1]
HPLC	0.01 - 10	Not Specified	[7]
GC-ECD	0.01 - 1.0	0.999	[4]

Table 2: Limits of Detection (LOD) and Quantification (LOQ)

Analytical Method	Matrix	LOD (µg/mL or mg/kg)	LOQ (µg/mL or mg/kg)	Reference
HPLC	Soil, Corn	0.01 µg/mL	0.05 µg/mL	[7]
GC-ECD	Wheat, Soil	Not Specified	0.005 mg/kg	[4]
LC/MS/MS	Water	Not Specified	0.05 µg/L	[8]

Table 3: Recovery Rates

Analytical Method	Matrix	Fortification Levels (ng/g or mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
GC-MS/MS	Onion, Soil	20, 50, 100 ng/g	88 - 98	8 - 15	[1]
HPLC	Soil, Corn	Not Specified	81.1 - 103.3	0.3 - 2.3	[7]
GC-ECD	Wheat, Soil	0.005, 0.1, 0.5 mg/kg	84.45 - 108.2	0.819 - 5.28	[4]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. hpc-standards.com [hpc-standards.com]
• 3. HPLC Method for Analysis of Fluroxypyr-meptyl on Primesep 100 Column | SIELC Technologies [sielc.com]
• 4. researchgate.net [researchgate.net]
• 5. Fluroxypyr-Meptyl – CRM LABSTANDARD [crmlabstandard.com]
• 6. epa.gov [epa.gov]
• 7. CN105954425A - HPLC (High Performance Liquid Chromatography) determination method for fluroxypyr-mepthyl and fluroxypyr in soil, corns and corn plants - Google Patents [patents.google.com]
• 8. epa.gov [epa.gov]

Application Note: High-Throughput Analysis of Fluroxypyr-meptyl and its Metabolite Fluroxypyr in Environmental Samples using LC-MS/MS

Abstract

This application note details a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of the herbicide Fluroxypyr-meptyl and its primary active metabolite, fluroxypyr (B1673483). The described protocols are applicable to various environmental matrices, including water and soil. The method utilizes solid-phase extraction (SPE) for sample cleanup and concentration, followed by analysis using an LC-MS/MS system. This approach provides high selectivity and sensitivity, making it suitable for residue analysis and environmental monitoring.

Introduction

Fluroxypyr-meptyl is a widely used herbicide for the control of broadleaf weeds. In the environment and in biological systems, it is rapidly hydrolyzed to its biologically active acid form, fluroxypyr[1][2]. Due to its widespread use, monitoring the presence of both the parent compound and its primary metabolite in environmental compartments is crucial for assessing potential ecological impact and ensuring regulatory compliance. This application note presents a validated LC-MS/MS method for the reliable detection and quantification of Fluroxypyr-meptyl and fluroxypyr in water and soil samples.

Chemical Transformation of Fluroxypyr-meptyl

Fluroxypyr-meptyl undergoes hydrolysis to form its active metabolite, fluroxypyr. This biotransformation is a key consideration in the analytical methodology, as both compounds need to be monitored.

Caption: Metabolic pathway of Fluroxypyr-meptyl to fluroxypyr.

Experimental

Materials and Reagents

• Fluroxypyr-meptyl and fluroxypyr analytical standards

• Acetonitrile, Methanol, Ethyl Acetate (HPLC grade)

• Formic acid, Acetic acid (LC-MS grade)

• Ultrapure water

• Sodium chloride (NaCl)

• pH 7.00 buffer solution

• Solid-Phase Extraction (SPE) cartridges (e.g., Phenomenex Strata-X, 200 mg, 6 mL)

Instrumentation

• Liquid Chromatograph (e.g., Agilent 1100 HPLC or equivalent)

• Tandem Mass Spectrometer (e.g., MDS/Sciex API 4000 or equivalent) equipped with an Electrospray Ionization (ESI) source

• Analytical column (e.g., Zorbax SB-C8, 4.6 mm x 75 mm, 3.5 µm)

Sample Preparation

Water Samples

A detailed protocol for the extraction of Fluroxypyr-meptyl and fluroxypyr from water samples is outlined below. This procedure involves acidification, liquid-liquid extraction, and concentration of the analytes prior to LC-MS/MS analysis.

Caption: Workflow for water sample preparation.

Soil Samples

For soil samples, a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by SPE cleanup is recommended.

Caption: Workflow for soil sample preparation.

LC-MS/MS Conditions

Liquid Chromatography

Parameter	Value
Column	Zorbax SB-C8, 4.6 mm x 75 mm, 3.5 µm
Mobile Phase A	Water with 0.1% Acetic Acid
Mobile Phase B	Methanol with 0.1% Acetic Acid
Gradient	0-2 min: 60% A, 10-12 min: 100% B, 14-16 min: 60% A
Flow Rate	0.8 mL/min
Injection Volume	30 µL
Column Temperature	Ambient

Mass Spectrometry

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Temperature	500°C
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Fluroxypyr-meptyl	367.1	255.1 (Quantifier), 209.0 (Qualifier)[3]
Fluroxypyr	255.1	181.0 (Quantifier), 209.0 (Qualifier)[3]

Results and Discussion

Method Validation

The method was validated for linearity, recovery, and limits of detection (LOD) and quantification (LOQ).

Linearity

Good linearity was achieved for both analytes in the concentration range of 0.005 to 1.0 mg/L, with correlation coefficients (R²) of ≥ 0.9991.[4]

Recovery

The mean recoveries for Fluroxypyr-meptyl and fluroxypyr from various matrices were in the range of 82% to 107%, with relative standard deviations (RSDs) below 10%[4].

Limits of Detection and Quantification

The limits of detection and quantification for the analytes in different matrices are summarized below.

Matrix	Compound	LOD (µg/kg)	LOQ (µg/kg)
Wheat	Fluroxypyr-meptyl	0.3 - 3.3	1 - 10
Fluroxypyr	0.3 - 3.3	1 - 10
Soil	Fluroxypyr-meptyl	0.00012	0.0004
Fluroxypyr	0.00012	0.0004
Water	Fluroxypyr-meptyl	0.015 µg/L	0.05 µg/L
Fluroxypyr	0.015 µg/L	0.05 µg/L

Data compiled from multiple sources for illustrative purposes.[3][4][5]

Conclusion

The described LC-MS/MS method provides a reliable and sensitive tool for the simultaneous determination of Fluroxypyr-meptyl and its primary metabolite, fluroxypyr, in environmental samples. The sample preparation protocols are robust, and the chromatographic and mass spectrometric conditions are optimized for high throughput and accuracy. This method is well-suited for routine monitoring and research applications in environmental science and drug development.

References

• 1. Metabolism of fluroxypyr, fluroxypyr methyl ester, and the herbicide fluroxypyr methylheptyl ester. I: during percutaneous absorption through fresh rat and human skin in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolism of fluroxypyr, fluroxypyr methyl ester, and the herbicide fluroxypyr methylheptyl ester. II: in rat skin homogenates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. epa.gov [epa.gov]

Application Note: Solid-Phase Extraction for Cleanup of Fluroxypyr-meptyl Samples

Abstract

This application note provides a detailed protocol for the cleanup of Fluroxypyr-meptyl samples from various matrices, including soil, water, and agricultural products, using solid-phase extraction (SPE). The described methods are suitable for researchers, scientists, and professionals in drug development and environmental analysis. This document outlines the necessary materials, experimental procedures, and expected performance data based on established analytical methods.

Introduction

Fluroxypyr-meptyl is a selective, post-emergent herbicide used to control broadleaf weeds.[1] Accurate determination of its residues in environmental and agricultural samples is crucial for regulatory compliance and safety assessment. Sample matrices are often complex, containing interfering substances that can affect the accuracy and sensitivity of analytical instruments such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS/MS).[2] Solid-phase extraction is a widely used technique for sample cleanup and concentration, offering high recovery rates and efficient removal of matrix interferences.[3] This note details various SPE protocols applicable to Fluroxypyr-meptyl analysis.

Data Presentation

The following tables summarize the quantitative data from various studies on the solid-phase extraction of Fluroxypyr-meptyl.

Table 1: Recovery of Fluroxypyr-meptyl using various SPE methods

Matrix	SPE Sorbent	Analytical Method	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Onion & Soil	Not specified	GC-MS/MS	88 - 98	8 - 15	[1]
Soil, Corns, Corn Plants	Not specified	HPLC	81.1 - 103.3	0.3 - 2.3	[3]
Wheat & Soil	Ion Column-SPE (MWCNT, GCB, C18)	LC-MS/MS	80 - 108	0.6 - 9.8 (intra-day), 3.0 - 9.4 (inter-day)	[4]
Water	C18	HPLC	40 - 64	0.7 - 2.15	[5]
Water	C18 end-capped	HPLC	41 - 65	1.52 - 11.9	[5]
Water	ISOLUTE ENV+ (polyvinyl dibenzene)	HPLC	91 - 102	2.5 - 5.3	[5]
Water	Phenomenex Strata-X	LC/MS/MS	Not specified	Not specified
Soil	C18	GC-MS	Not specified	Not specified	[6]
Soil	Strata-X	LC/MS/MS	Not specified	Not specified	[7]

Table 2: Method Detection and Quantification Limits

Matrix	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Various	HPLC-UV	0.1 ppm	Not specified	[8]
Wheat & Soil	LC-MS/MS	0.3 - 3.3 µg/kg	1 - 10 µg/kg	[4]
Soil, Corns, Corn Plants	HPLC	0.01 µg/mL	0.05 µg/mL	[3]
Water	LC/MS/MS	Not specified	0.05 µg/L	[9]
Soil	GC-MS	Not specified	0.01 µg/g	[6]

Experimental Protocols

This section provides detailed methodologies for the solid-phase extraction of Fluroxypyr-meptyl from different sample matrices.

Protocol 1: SPE Cleanup of Water Samples using Polymeric Sorbent

This protocol is based on the high recovery rates observed with polyvinyl dibenzene sorbents.[5]

Materials:

• SPE Cartridge: ISOLUTE ENV+ (or equivalent polymeric reversed-phase cartridge)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid

• Deionized water

• SPE vacuum manifold

Procedure:

• Sample Preparation: Acidify the water sample to pH 3 using formic acid.

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the SPE cartridge.

  • Pass 5 mL of deionized water (pH 3) through the cartridge. Do not allow the sorbent to dry.

• Sample Loading:

  • Load the acidified water sample onto the conditioned cartridge at a flow rate of approximately 3-5 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar interferences.

  • Dry the cartridge under vacuum for 10-20 minutes.

• Elution:

  • Elute the retained Fluroxypyr-meptyl with 4 mL of acetonitrile into a collection tube.

• Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for your analytical instrument (e.g., mobile phase for LC analysis).

Protocol 2: SPE Cleanup of Soil Samples using C18 Sorbent

This protocol is adapted from methods for analyzing Fluroxypyr (B1673483) and its metabolites in soil.[6]

Materials:

• SPE Cartridge: C18

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Hydrochloric acid (HCl), 0.5 N

• 1-Chlorobutane

• Acetone (B3395972)

• SPE vacuum manifold

Procedure:

• Sample Extraction:

  • Extract the soil sample with a mixture of 90% acetone and 10% 0.1 N hydrochloric acid.

  • Centrifuge the extract and collect the supernatant.

• Cartridge Conditioning:

  • Rinse the C18 SPE column with 5 mL of acetonitrile.

  • Condition the column with 5 mL of 0.5 N hydrochloric acid. Do not allow the column to dry.

• Sample Loading:

  • Load the sample extract onto the conditioned column at a flow rate of 1-2 mL/min.

• Washing:

  • Rinse the sample vial with 2.0 mL of 0.5 N hydrochloric acid and pass it through the column.

  • Dry the SPE column under vacuum for approximately 1 minute.

• Elution:

  • Elute Fluroxypyr-meptyl from the column with 5 mL of 1-chlorobutane.

• Concentration:

  • Concentrate the eluate under a stream of nitrogen for subsequent analysis.

Visualization of Experimental Workflow

The following diagrams illustrate the key steps in the solid-phase extraction workflows.

References

• 1. [PDF] Analytical method , validation and degradation kinetics of Fluroxypyr-Meptyl in onion using gas chromatography-tandem mass spectrometry | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. CN105954425A - HPLC (High Performance Liquid Chromatography) determination method for fluroxypyr-mepthyl and fluroxypyr in soil, corns and corn plants - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Method development for determination of fluroxypyr in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. HPLC Method for Analysis of Fluroxypyr-meptyl on Primesep 100 Column | SIELC Technologies [sielc.com]
• 9. epa.gov [epa.gov]

Application Notes and Protocols: Studying the Effect of Fluroxypyr-Meptyl on Soil Microbial Communities

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for investigating the impact of the herbicide Fluroxypyr-meptyl on soil microbial communities. The provided information is intended to guide researchers in designing and executing experiments to assess the ecotoxicological effects of this chemical on soil health.

Fluroxypyr-meptyl, a widely used herbicide, is rapidly hydrolyzed in the soil to its active form, fluroxypyr (B1673483) acid.[1][2] This active compound can significantly influence the structure and function of soil microbial communities, which are crucial for maintaining soil fertility and overall ecosystem health. Understanding these effects is vital for sustainable agricultural practices and environmental risk assessment.

Recent studies have shown that fluroxypyr can lead to a dose- and time-dependent decrease in the populations of soil bacteria and fungi.[3][4] Furthermore, the activity of key soil enzymes involved in nutrient cycling and organic matter decomposition, such as dehydrogenase, catalase, and phosphatase, has been observed to decrease following exposure to fluroxypyr.[3][4]

Data Presentation

The following tables summarize the quantitative effects of fluroxypyr on soil microbial populations and enzyme activities based on a controlled laboratory study.

Table 1: Effect of Fluroxypyr on Soil Microbial Populations (Colony-Forming Units x 10^5 CFU/g soil)

Treatment Dose	Day 0	Day 7	Day 14	Day 21	Day 28
Bacteria
Control (0x)	10.83	9.50	8.17	6.83	5.50
0.5x	10.83	8.33	10.90	6.50	4.30
1x (Normal)	10.83	7.17	6.83	5.17	4.83
2x (Double)	10.83	6.00	5.50	4.83	4.67
Fungi
Control (0x)	10.83	9.17	7.83	6.50	5.17
0.5x	10.83	7.67	7.17	5.83	4.34
1x (Normal)	10.83	6.50	6.17	5.17	4.67
2x (Double)	10.83	5.33	5.00	4.50	4.33

Data adapted from a study by Stancu (2024).[3]

Table 2: Effect of Fluroxypyr on Soil Enzyme Activities

Treatment Dose	Dehydrogenase (µg TPF/g soil/24h)	Urease (mg N-NH4+/g soil/24h)	Catalase (mg H2O2/g soil/h)	Phosphatase (µg PNP/g soil/h)
Day 14
Control (0x)	0.75	3.50	6.50	110.00
0.5x	0.30	3.00	2.50	50.00
1x (Normal)	0.20	2.50	1.50	30.00
2x (Double)	0.15	2.00	0.81	21.65
Day 28
Control (0x)	0.80	5.38	7.28	126.04
0.5x	0.11	4.00	3.00	60.00
1x (Normal)	0.15	3.50	2.00	40.00
2x (Double)	0.20	3.00	1.50	35.00

Data adapted from a study by Stancu (2024).[3]

Experimental Protocols

Protocol for Soil DNA Extraction for Microbial Community Analysis

This protocol is designed to extract high-quality DNA from soil samples, suitable for downstream molecular analyses such as PCR and high-throughput sequencing.

Materials:

• Soil sample (sieved)

• Extraction buffer (e.g., 100 mM Tris-HCl, 100 mM EDTA, 1.5 M NaCl, 1% CTAB, pH 8.0)

• Proteinase K (10 mg/ml)

• 20% Sodium Dodecyl Sulfate (SDS)

• Phenol:Chloroform:Isoamyl alcohol (25:24:1)

• Chloroform:Isoamyl alcohol (24:1)

• Isopropanol (ice-cold)

• 70% Ethanol (B145695) (ice-cold)

• Sterile, nuclease-free water

• Microcentrifuge tubes

• Water bath or incubator

• Microcentrifuge

Procedure:

• Weigh 1 g of sieved soil into a sterile 2 ml microcentrifuge tube.

• Add 1 ml of DNA extraction buffer and 10 µl of Proteinase K. Vortex briefly to mix.

• Incubate at 37°C for 30 minutes with occasional shaking.

• Add 150 µl of 20% SDS and vortex thoroughly.

• Incubate at 65°C for 1 hour, inverting the tube every 15-20 minutes.

• Centrifuge at 10,000 x g for 5 minutes at 4°C.

• Transfer the supernatant to a new sterile microcentrifuge tube.

• Add an equal volume of phenol:chloroform:isoamyl alcohol, vortex, and centrifuge at 10,000 x g for 5 minutes.

• Carefully transfer the upper aqueous phase to a new tube.

• Repeat the phenol:chloroform:isoamyl alcohol extraction (step 8 & 9).

• Add an equal volume of chloroform:isoamyl alcohol, vortex, and centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper aqueous phase to a new tube.

• Precipitate the DNA by adding 0.7 volumes of ice-cold isopropanol. Mix gently and incubate at -20°C for at least 1 hour.

• Centrifuge at 12,000 x g for 20 minutes at 4°C to pellet the DNA.

• Carefully discard the supernatant and wash the DNA pellet with 500 µl of ice-cold 70% ethanol.

• Centrifuge at 12,000 x g for 5 minutes at 4°C.

• Discard the ethanol and air-dry the pellet for 10-15 minutes. Do not over-dry.

• Resuspend the DNA pellet in 50-100 µl of sterile, nuclease-free water.

• Assess DNA quality and quantity using a spectrophotometer and gel electrophoresis.

Protocol for Soil Dehydrogenase Activity Assay

This assay measures the activity of dehydrogenase, an intracellular enzyme involved in microbial respiration, providing an indication of overall microbial activity. The method is based on the reduction of 2,3,5-triphenyltetrazolium chloride (TTC) to triphenyl formazan (B1609692) (TPF).[5][6][7]

Materials:

• Fresh soil sample

• 3% (w/v) 2,3,5-triphenyltetrazolium chloride (TTC) solution

• 1% (w/v) Glucose solution

• Methanol (B129727) (analytical grade)

• Screw-capped test tubes

• Incubator

• Spectrophotometer

• Whatman No. 2 filter paper

Procedure:

• Place 1 g of fresh soil into a screw-capped test tube.

• Add 0.2 ml of 3% TTC solution.

• Add 0.5 ml of 1% glucose solution.

• Gently mix the contents and ensure the soil is saturated, creating a water seal to promote anaerobic conditions.

• Incubate the tubes in the dark at 28°C for 24 hours.

• After incubation, add 10 ml of methanol to each tube to extract the TPF.

• Shake the tubes vigorously for 1 minute and then let them stand for 6 hours to allow for complete extraction and color development.

• Filter the methanol extract through Whatman No. 2 filter paper.

• Measure the absorbance of the pink-colored filtrate at 485 nm using a spectrophotometer, with methanol as the blank.

• Calculate the amount of TPF formed using a standard curve prepared with known concentrations of TPF.

• Express the dehydrogenase activity as µg of TPF formed per gram of soil per 24 hours.

Visualizations

Caption: Experimental workflow for assessing the impact of Fluroxypyr-meptyl on soil microbial communities.

Caption: Degradation of Fluroxypyr-meptyl and its subsequent impact on soil microbial communities.

References

• 1. Fluroxypyr biodegradation in soils by multiple factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Comprehensive Environmental and Molecular Strategy for the Evaluation of Fluroxypyr and Nature-Derived Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. sunlongbiotech.com [sunlongbiotech.com]
• 7. thepharmajournal.com [thepharmajournal.com]

Application Notes and Protocols: Fluroxypyr-meptyl as a Tool for Studying Auxin Transport in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluroxypyr-meptyl is a synthetic auxin herbicide widely used for the control of broadleaf weeds. Its herbicidal activity stems from its ability to mimic the natural plant hormone indole-3-acetic acid (IAA), leading to uncontrolled growth and ultimately, plant death.[1] Fluroxypyr (B1673483) is applied as the ester fluroxypyr-meptyl, which is hydrolyzed in the plant to the biologically active fluroxypyr acid. This active form then interacts with the auxin signaling pathway, including the TIR1/AFB family of auxin receptors.[2][3] The polar transport of auxin is a fundamental process that establishes auxin gradients, which in turn regulate various aspects of plant growth and development, including gravitropism, root development, and leaf patterning. Given that fluroxypyr is recognized by the auxin perception and transport machinery, it presents a valuable chemical tool for dissecting the intricacies of auxin transport and signaling. These application notes provide detailed protocols for utilizing fluroxypyr-meptyl to investigate auxin transport in plants.

Data Presentation

Table 1: Binding Kinetics of Fluroxypyr Acid to TIR1/AFB Auxin Co-Receptors

This table summarizes the binding kinetics of fluroxypyr acid, the active form of fluroxypyr-meptyl, to different auxin co-receptor complexes from Arabidopsis thaliana. The data is derived from surface plasmon resonance (SPR) experiments and provides insights into the affinity and dissociation rates of fluroxypyr for key components of the auxin signaling pathway.

Ligand	Co-Receptor	Association Rate (ka) (M-1s-1)	Dissociation Rate (kd) (s-1)	Equilibrium Dissociation Constant (KD) (µM)	Reference
Fluroxypyr acid	AtTIR1/ASK1 + AtIAA7	Not Reported	0.93 x 10-3	Not Reported	[2]
IAA	AtTIR1/ASK1 + AtIAA7	Not Reported	1.1 x 10-3	Not Reported	[2]
Fluroxypyr acid	AtAFB5/ASK1 + AtIAA7	Not Reported	3.3 x 10-2	Not Reported	[2]
IAA	AtAFB5/ASK1 + AtIAA7	Not Reported	3.0 x 10-2	Not Reported	[2]

Note: While absolute KD values were not provided in the reference, the similar dissociation rates (kd) for fluroxypyr and IAA with both TIR1 and AFB5 suggest comparable binding affinities.

Table 2: Dose-Response of Fluroxypyr on Root Elongation in Kochia scoparia**

This table presents data on the inhibitory effect of fluroxypyr on root elongation in the weed species Kochia scoparia. While not performed on the model organism Arabidopsis thaliana, this data provides a quantitative measure of the physiological response to fluroxypyr and can be used as a basis for designing similar experiments in other plant species.

Fluroxypyr Concentration (µM)	Root Length (% of Control)	Standard Error of the Mean (SEM)	Reference
0	100	-	[4]
0.01	~95	± 5	[4]
0.1	~80	± 7	[4]
1	~50	± 8	[4]
10	~20	± 5	[4]
100	~10	± 3	[4]

Note: Data is estimated from graphical representations in the cited literature and serves as an illustrative example.

Experimental Protocols

Protocol 1: Root Growth Inhibition Assay to Assess Auxin-like Activity of Fluroxypyr-meptyl

This protocol details a method to quantify the effect of fluroxypyr-meptyl on primary root growth in Arabidopsis thaliana, a common assay to assess auxin-like activity and its potential interference with auxin transport-dependent processes.

Materials:

• Arabidopsis thaliana seeds (e.g., Col-0 ecotype)

• Murashige and Skoog (MS) medium including vitamins

• Sucrose (B13894)

• Phytagel or Agar (B569324)

• Petri dishes (square or round)

• Fluroxypyr-meptyl stock solution (in DMSO or ethanol)

• Sterile water

• Growth chamber or incubator with controlled light and temperature

• Scanner and image analysis software (e.g., ImageJ)

Procedure:

• Seed Sterilization:

  • Surface sterilize Arabidopsis seeds by washing with 70% (v/v) ethanol (B145695) for 1-2 minutes, followed by a 5-10 minute wash in 50% (v/v) commercial bleach containing 0.05% (v/v) Tween-20.

  • Rinse the seeds 3-5 times with sterile water.

  • Resuspend the seeds in sterile 0.1% (w/v) agar and stratify at 4°C for 2-3 days in the dark to synchronize germination.

• Preparation of Growth Media:

  • Prepare MS medium supplemented with 1% (w/v) sucrose and solidify with 0.8% (w/v) agar or 0.6% (w/v) Phytagel. Adjust the pH to 5.7.

  • Autoclave the medium and allow it to cool to approximately 50-60°C.

  • Add fluroxypyr-meptyl from a stock solution to achieve the desired final concentrations (e.g., 0, 0.01, 0.1, 1, 10, 100 µM). Ensure the final solvent concentration is consistent across all treatments and does not exceed 0.1%.

• Plating and Growth:

  • Pour the media into sterile Petri dishes and allow them to solidify.

  • Sow the stratified seeds in a straight line on the surface of the agar.

  • Seal the plates with breathable tape and place them vertically in a growth chamber at 22°C under a 16-hour light/8-hour dark photoperiod.

• Data Collection and Analysis:

  • After 5-7 days of growth, place the Petri dishes on a flatbed scanner and acquire high-resolution images.

  • Use image analysis software to measure the length of the primary root for at least 20 seedlings per treatment.

  • Calculate the average root length and standard error for each concentration.

  • Plot the root length as a percentage of the control (no fluroxypyr-meptyl) against the fluroxypyr-meptyl concentration to generate a dose-response curve.

Protocol 2: Radiolabeled Auxin Transport Assay to Measure the Effect of Fluroxypyr-meptyl on Polar Auxin Transport

This protocol describes a method to directly measure the effect of fluroxypyr-meptyl on the basipetal transport of auxin in Arabidopsis roots using radiolabeled IAA.[5][6]

Materials:

• 5-7 day old Arabidopsis thaliana seedlings grown vertically on MS agar plates.

• [3H]-IAA (tritiated indole-3-acetic acid)

• MS agar medium

• Fluroxypyr-meptyl

• Scintillation vials

• Scintillation cocktail

• Scintillation counter

• Microscope with a dissecting needle or scalpel

Procedure:

• Preparation of [3H]-IAA Agar:

  • Prepare a 1% (w/v) agar solution in sterile water.

  • While the agar is molten, add [3H]-IAA to a final concentration of approximately 100 nM.

  • Pipette small droplets (1-2 µL) of the [3H]-IAA-containing agar onto a sterile, non-absorbent surface (e.g., parafilm) and allow them to solidify into small blocks.

• Pre-treatment with Fluroxypyr-meptyl:

  • Prepare MS agar plates containing various concentrations of fluroxypyr-meptyl (e.g., 0, 1, 10, 50 µM).

  • Transfer the seedlings to these plates and incubate for a defined period (e.g., 30 minutes to 2 hours) to allow for uptake of the inhibitor.

• Auxin Transport Measurement:

  • Under a dissecting microscope, carefully place a [3H]-IAA-agar block in contact with the tip of the primary root of a pre-treated seedling.

  • Allow the transport to proceed for a defined period (e.g., 6-18 hours) in the dark at room temperature.

• Quantification of Transported Auxin:

  • After the transport period, excise a 5 mm segment of the root starting from 1 mm above the root tip (to exclude the application site).

  • Place this root segment into a scintillation vial.

  • Add an appropriate volume of scintillation cocktail.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Compare the radioactivity counts (in counts per minute, CPM) between the control and fluroxypyr-meptyl-treated samples.

  • A reduction in CPM in the root segments of treated plants indicates an inhibition of polar auxin transport.

Protocol 3: Visualization of Fluroxypyr-meptyl's Effect on PIN-FORMED (PIN) Protein Localization

This protocol outlines a method to investigate the effect of fluroxypyr-meptyl on the subcellular localization of PIN auxin efflux carriers, which are crucial for directional auxin transport. This protocol utilizes transgenic Arabidopsis lines expressing fluorescently tagged PIN proteins (e.g., PIN1-GFP, PIN2-GFP).

Materials:

• Transgenic Arabidopsis thaliana seedlings expressing a PIN-GFP fusion protein.

• MS agar plates.

• Fluroxypyr-meptyl stock solution.

• Confocal laser scanning microscope (CLSM).

• Microscope slides and coverslips.

Procedure:

• Seedling Growth:

  • Grow PIN-GFP expressing Arabidopsis seedlings vertically on MS agar plates for 5-7 days.

• Treatment with Fluroxypyr-meptyl:

  • Prepare liquid MS medium containing the desired concentrations of fluroxypyr-meptyl (e.g., 0, 1, 10, 50 µM).

  • Carefully transfer the seedlings into the liquid medium and incubate for a specific duration (e.g., 1-4 hours). A time-course experiment is recommended to observe dynamic changes.

• Microscopy:

  • Mount the treated seedlings in a small drop of the corresponding treatment solution on a microscope slide.

  • Observe the root tips using a CLSM.

  • Acquire Z-stack images of the epidermal and cortical cells in the root meristem and elongation zone.

• Data Analysis:

  • Analyze the subcellular localization of the PIN-GFP signal. Note any changes in the polar localization at the plasma membrane (e.g., basal to apical shift, or internalization into intracellular compartments).

  • Quantify the fluorescence intensity at the plasma membrane versus intracellular compartments to assess changes in PIN protein trafficking.

Mandatory Visualization

Caption: Mechanism of action of fluroxypyr-meptyl in a plant cell.

Caption: Workflow for radiolabeled auxin transport assay.

Caption: Logical flow from fluroxypyr-meptyl application to physiological effects.

References

• 1. Comprehensive evaluation of fluroxypyr herbicide on physiological parameters of spring hybrid millet - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The differential binding and biological efficacy of auxin herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. pnas.org [pnas.org]
• 5. Measurement of auxin transport in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Gene Expression Studies in Response to Fluroxypyr-Meptyl Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluroxypyr-meptyl is a synthetic auxin herbicide widely used for the control of broadleaf weeds.[1][2] It is a pro-herbicide that is rapidly absorbed by plants and hydrolyzed to its herbicidally active form, fluroxypyr (B1673483) acid.[3] Fluroxypyr mimics the natural plant hormone auxin (indole-3-acetic acid or IAA), leading to a disruption of normal plant growth processes and ultimately, plant death.[1] Understanding the molecular mechanisms underlying the herbicidal action of fluroxypyr-meptyl is crucial for developing more effective weed management strategies and for the discovery of new herbicide targets.

Gene expression analysis, through techniques such as RNA sequencing (RNA-seq) and quantitative real-time PCR (qRT-PCR), provides a powerful approach to elucidate the transcriptomic changes induced by fluroxypyr-meptyl treatment. These studies can identify key genes and signaling pathways affected by the herbicide, offering insights into its mode of action, mechanisms of resistance, and potential off-target effects.

This document provides detailed application notes and protocols for conducting gene expression studies in response to fluroxypyr-meptyl treatment. It is intended for researchers, scientists, and drug development professionals working in the fields of plant science, agriculture, and herbicide development.

Data Presentation: Quantitative Gene Expression Analysis

The following tables summarize quantitative data from studies investigating gene expression changes in response to fluroxypyr-meptyl and other synthetic auxin herbicides.

Table 1: Differentially Expressed Genes in Bassia scoparia in Response to Fluroxypyr Treatment

Gene Category	Gene Subfamily/ID	Expression Change in Resistant Biotype	Putative Function
Cytochrome P450s	CYP71D10/11	Constitutively higher expression	Metabolic detoxification
Glutathione S-Transferases (GSTs)	Multiple	Constitutively higher expression	Conjugation and detoxification
ABC Transporters	Multiple	Constitutively higher expression	Cellular transport
UDP-Glucosyl Transferase (GT)	Multiple	Constitutively higher expression	Glycosylation and detoxification
Data synthesized from a study on fluroxypyr resistance, which suggests enhanced metabolic detoxification is a key mechanism.[1][4]

Table 2: Relative Expression of Tryptophan Decarboxylase (TDC) Genes in Rice (Oryza sativa) in Response to Fluroxypyr-Meptyl (0.08 mg L⁻¹) Stress

Gene ID	Tissue	Fold Change vs. Control
Os08g0140300	Roots	5.2
Os08g0140300	Shoots	2.1
Os08g0140500	Roots	3.2
Os08g0140500	Shoots	2.4
Os10g0380800	Roots	3.9
Os10g0380800	Shoots	2.6
Data from RT-qPCR analysis showing the upregulation of TDC genes, which are involved in melatonin (B1676174) biosynthesis and stress tolerance.[5]

Table 3: Fold-Change in Expression of Selected Early Auxin Response Genes in Red Clover (Trifolium pratense L.) 4 hours after 2,4-D (Synthetic Auxin) Treatment

Gene ID	Annotation	Fold Change in Susceptible Cultivar	Fold Change in Tolerant Cultivar
Tp_gene_8381	Auxin response factor 9	4.9	3.7
Tp_gene_23536	Auxin-induced protein	17.2	1.0
Tp_gene_8999	Auxin-responsive protein IAA1	14.1	1.0
Tp_gene_19702	Cytochrome P450	3.2	1.5
This table provides an example of the typical response of auxin-related genes to a synthetic auxin herbicide.[4]

Experimental Protocols

Protocol 1: RNA Sequencing (RNA-Seq) Analysis of Plant Tissue after Fluroxypyr-Meptyl Treatment

This protocol outlines the general steps for conducting an RNA-seq experiment to identify differentially expressed genes in plants following exposure to fluroxypyr-meptyl.

1. Plant Growth and Herbicide Treatment: a. Grow plants (e.g., Arabidopsis thaliana, Oryza sativa, or relevant weed species) under controlled environmental conditions (e.g., 22°C, 16h light/8h dark photoperiod). b. At the desired growth stage (e.g., 3-4 leaf stage), treat the plants with a solution of fluroxypyr-meptyl at a predetermined concentration (e.g., a concentration that induces a clear phenotypic response but is not immediately lethal). Include a mock-treated control group (treated with the solvent used for the herbicide). c. Harvest plant tissue (e.g., leaves, roots) at specific time points after treatment (e.g., 1, 6, 24 hours) to capture both early and late gene expression responses. d. Immediately freeze the collected tissue in liquid nitrogen and store at -80°C until RNA extraction.

2. RNA Extraction: a. Grind the frozen tissue to a fine powder in liquid nitrogen using a mortar and pestle. b. Extract total RNA using a commercial plant RNA extraction kit or a TRIzol-based method, following the manufacturer's instructions. c. Treat the extracted RNA with DNase I to remove any contaminating genomic DNA. d. Assess the quality and quantity of the extracted RNA using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent Bioanalyzer) to ensure high purity and integrity (RIN > 8).

3. Library Preparation and Sequencing: a. Prepare RNA-seq libraries from the high-quality total RNA using a commercial library preparation kit (e.g., Illumina TruSeq RNA Library Prep Kit). This typically involves mRNA purification (for eukaryotes), fragmentation, reverse transcription to cDNA, adapter ligation, and PCR amplification. b. Quantify the final libraries and assess their quality. c. Sequence the libraries on a high-throughput sequencing platform (e.g., Illumina NovaSeq). The sequencing depth should be sufficient to detect genes with low expression levels (e.g., >20 million reads per sample).[6]

4. Bioinformatic Analysis: a. Quality Control: Use tools like FastQC to assess the quality of the raw sequencing reads. b. Read Mapping: Align the high-quality reads to a reference genome using a splice-aware aligner such as HISAT2 or STAR. c. Quantification: Count the number of reads mapping to each gene using tools like featureCounts or HTSeq. d. Differential Expression Analysis: Use statistical packages like DESeq2 or edgeR in R to identify genes that are significantly differentially expressed between the fluroxypyr-meptyl-treated and control samples.[7] Common cutoffs for significance are a false discovery rate (FDR) < 0.05 and a log2 fold change > 1 or < -1. e. Functional Annotation and Enrichment Analysis: Perform Gene Ontology (GO) and pathway enrichment analysis (e.g., KEGG) on the list of differentially expressed genes to identify over-represented biological processes and pathways.

Protocol 2: Quantitative Real-Time PCR (qRT-PCR) for Validation of Differentially Expressed Genes

This protocol describes the steps to validate the results obtained from RNA-seq using qRT-PCR.

1. cDNA Synthesis: a. Synthesize first-strand cDNA from 1-2 µg of total RNA (the same RNA samples used for RNA-seq) using a reverse transcription kit with oligo(dT) or random primers.

2. Primer Design and Validation: a. Design gene-specific primers for the target genes identified from the RNA-seq data. Primers should be 18-24 nucleotides in length, have a GC content of 40-60%, and produce an amplicon of 100-200 bp. b. Validate the primer efficiency by performing a standard curve analysis with a serial dilution of cDNA. The efficiency should be between 90% and 110%.

3. qRT-PCR Reaction: a. Prepare the qRT-PCR reaction mix containing SYBR Green master mix, forward and reverse primers, and diluted cDNA. b. Perform the qRT-PCR reaction in a real-time PCR system using a standard thermal cycling protocol (e.g., 95°C for 10 min, followed by 40 cycles of 95°C for 15 s and 60°C for 1 min). c. Include a melt curve analysis at the end of the run to verify the specificity of the amplification.

4. Data Analysis: a. Determine the cycle threshold (Ct) values for each sample. b. Normalize the Ct values of the target genes to the Ct values of one or more stably expressed reference genes (e.g., Actin, Ubiquitin).[8][9] c. Calculate the relative gene expression using the 2-ΔΔCt method. d. Perform statistical analysis (e.g., t-test or ANOVA) to determine the significance of the expression changes.

Mandatory Visualizations

Signaling Pathway

Caption: Fluroxypyr-meptyl signaling pathway in a plant cell.

Experimental Workflow

Caption: Experimental workflow for gene expression analysis.

References

• 1. Insights into the toxicity mechanism of and cell response to the herbicide 2,4-D in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 3. color | Graphviz [graphviz.org]
• 4. mdpi.com [mdpi.com]
• 5. colorscheme | Graphviz [graphviz.org]
• 6. Optimizing RNA-seq studies to investigate herbicide resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Design, execution, and interpretation of plant RNA-seq analyses [frontiersin.org]
• 8. Validation of Reference Genes for Quantitative PCR in Johnsongrass (Sorghum halepense L.) under Glyphosate Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Selection and validation of reference genes for qRT-PCR normalization in dayflower (Commelina communis) based on the transcriptome profiling - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Identifying and minimizing off-target effects of Fluroxypyr-meptyl in experiments

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you identify and minimize off-target effects of Fluroxypyr-meptyl in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Fluroxypyr-meptyl and how does it work?

A1: Fluroxypyr-meptyl is a selective, systemic, post-emergence herbicide. It is a pro-herbicide, meaning it is converted into its active form, fluroxypyr (B1673483) acid, after being absorbed by the plant. Fluroxypyr acid mimics the natural plant hormone auxin, leading to uncontrolled growth and ultimately death of susceptible broadleaf plants.[1]

Q2: What are the known on-target and potential off-target effects of Fluroxypyr-meptyl?

A2: The on-target effect of Fluroxypyr-meptyl is the disruption of auxin homeostasis in target weeds. Potential off-target effects can occur in non-target organisms or cell models, leading to unintended physiological or cellular responses. These can include cytotoxicity, impacts on soil microbial communities, and effects on aquatic life. In a study on bovine mammary epithelial cells, Fluroxypyr-1-methylheptyl ester was shown to induce apoptosis by modulating the PI3K and MAPK signaling pathways.[2]

Q3: How can I distinguish between on-target and off-target effects in my results?

A3: Distinguishing between on-target and off-target effects is crucial for accurate data interpretation. Key strategies include:

• Dose-response analysis: On-target effects should occur at lower concentrations of Fluroxypyr-meptyl compared to off-target effects.

• Use of a negative control: A structurally similar but inactive analog of fluroxypyr could help differentiate.

• Target knockdown/knockout: The phenotype observed with Fluroxypyr-meptyl should be mimicked by reducing the expression of the intended auxin receptor target.

• Rescue experiments: Overexpression of the target protein may rescue the on-target phenotype.

Q4: What are the initial steps to minimize off-target effects in my experimental design?

A4: Proactive measures can significantly reduce the risk of off-target effects:

• Thorough literature review: Understand the known biological activities of fluroxypyr and other synthetic auxins.

• Use the lowest effective concentration: Determine the minimal concentration of Fluroxypyr-meptyl that elicits the desired on-target effect through careful dose-response studies.

• Include appropriate controls: Always use vehicle controls (e.g., the solvent used to dissolve Fluroxypyr-meptyl) and untreated controls.

• Time-course experiments: Analyze the temporal response to Fluroxypyr-meptyl to distinguish primary from secondary effects.

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution
High variability between replicates	Inconsistent compound concentration, cell plating density, or incubation times.	Standardize all experimental parameters. Prepare a single stock solution of Fluroxypyr-meptyl for all replicates. Use a multichannel pipette for cell plating and compound addition.
Unexpected cytotoxicity at low concentrations	Off-target toxicity.	Perform a cell viability assay (e.g., MTT or LDH assay) to determine the cytotoxic concentration range. Ensure your experimental concentrations are well below this range.
Phenotype does not align with known auxin biology	The observed effect may be due to an unknown off-target interaction.	Initiate off-target identification strategies as outlined in the Experimental Protocols section (e.g., proteomics, transcriptomics).
Inconsistent results in plant-based assays	Herbicide carryover in soil, improper soil sampling, or environmental variability.	Conduct a bioassay with a sensitive indicator species to check for residual herbicide activity.[2][3][4][5][6] Ensure representative soil sampling and controlled environmental conditions (light, temperature, water).[2][3][5][6]

Quantitative Data on Off-Target Effects

Table 1: Acute Toxicity of Fluroxypyr to Non-Target Aquatic Organisms

Organism	Endpoint	Value (mg/L)	Reference
Rainbow Trout (Oncorhynchus mykiss)	96-hr LC50	>1.0	U.S. EPA
Bluegill Sunfish (Lepomis macrochirus)	96-hr LC50	>1.0	U.S. EPA
Daphnia magna	48-hr EC50	>1.0	U.S. EPA
Algae (Pseudokirchneriella subcapitata)	72-hr EC50	0.28	U.S. EPA

Table 2: Toxicity of Fluroxypyr to Other Non-Target Organisms

Organism	Endpoint	Value	Reference
Bobwhite Quail	Oral LD50	>2000 mg/kg	U.S. EPA
Mallard Duck	Oral LD50	>2000 mg/kg	U.S. EPA
Honeybee (Apis mellifera)	Contact LD50	>100 µ g/bee	U.S. EPA
Earthworm (Eisenia fetida)	14-day LC50	>1000 mg/kg soil	U.S. EPA

Experimental Protocols

Plant Bioassay for Detecting Off-Target Effects on Non-Target Plants

This protocol is designed to assess the potential for Fluroxypyr-meptyl to cause unintended phytotoxicity to non-target plant species.

Methodology:

• Soil Collection: Collect soil samples from the experimental area and a control area known to be free of herbicide residues. For field studies, collect samples from various locations to ensure representation.[3][5][6]

• Potting: Fill several 4-inch pots with soil from each collected sample. Label each pot clearly.

• Seed Planting: Plant seeds of a sensitive indicator species (e.g., tomato, cucumber, or a non-target crop) in each pot. Plant the same number of seeds in each pot.

• Growth Conditions: Place the pots in a controlled environment with consistent light, temperature, and watering.

• Observation: Monitor the plants for at least three weeks after germination. Observe for any signs of phytotoxicity, such as stunting, leaf curling, discoloration, or abnormal growth, by comparing the plants in the treated soil to those in the control soil.[6]

• Data Analysis: Record the severity of any observed symptoms. Quantitative measurements can include plant height, biomass, and root length.

In Vitro Enzyme Inhibition Assay

This assay can be used to determine if Fluroxypyr-meptyl or its active form, fluroxypyr acid, directly inhibits the activity of a purified target enzyme (e.g., an auxin receptor like TIR1/AFB).

Methodology:

• Reagent Preparation: Prepare a buffer solution at the optimal pH for the enzyme. Dissolve the enzyme substrate and Fluroxypyr-meptyl/fluroxypyr acid in a suitable solvent.

• Enzyme Dilution: Dilute the purified enzyme to a concentration that allows for a measurable rate of reaction.

• Pre-incubation: Mix the enzyme with various concentrations of Fluroxypyr-meptyl/fluroxypyr acid and incubate for a specific period to allow for binding.

• Reaction Initiation: Start the enzymatic reaction by adding the substrate.

• Reaction Monitoring: Monitor the reaction progress by measuring the formation of the product or the depletion of the substrate over time using a spectrophotometer or plate reader.

• Data Analysis: Calculate the initial reaction rates for each inhibitor concentration. Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a method to verify the direct binding of a compound to its target protein in a cellular environment.

Methodology:

• Cell Treatment: Treat cultured cells with Fluroxypyr-meptyl or a vehicle control and incubate to allow for compound uptake.

• Heat Challenge: Aliquot the cell suspensions into PCR tubes and heat them across a range of temperatures for a short period (e.g., 3 minutes).[7][8][9][10]

• Cell Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.[7][8][9][10]

• Protein Detection: Detect the amount of the soluble target protein (the putative auxin receptor) in the supernatant using Western blotting or other protein detection methods.

• Data Analysis: Plot the amount of soluble target protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of Fluroxypyr-meptyl indicates that the compound binds to and stabilizes the target protein.

Visualizations

References

• 1. Aquatic Herbicide Testing Toxicity and EPA - Plant Management in Florida Waters - An Integrated Approach - University of Florida, Institute of Food and Agricultural Sciences - UF/IFAS [plants.ifas.ufl.edu]
• 2. Agronomy eUpdate August 29th, 2024 : Issue 1018 [eupdate.agronomy.ksu.edu]
• 3. Step-By-Step Guide for Conducting a Bioassay to Assess Herbicide Carryover Risk | Wheat & Small Grains | Washington State University [smallgrains.wsu.edu]
• 4. harvest.usask.ca [harvest.usask.ca]
• 5. leafrootfruit.substack.com [leafrootfruit.substack.com]
• 6. Conducting a Bioassay For Herbicide Residues | NC State Extension Publications [content.ces.ncsu.edu]
• 7. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. news-medical.net [news-medical.net]

Technical Support Center: Enhancing Fluroxypyr-meptyl Efficacy with Adjuvants

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Fluroxypyr-meptyl. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during research trials aimed at improving the efficacy of Fluroxypyr-meptyl with the use of adjuvants.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Fluroxypyr-meptyl?

Fluroxypyr-meptyl is a selective, post-emergence herbicide that acts as a synthetic auxin.[1][2][3] After foliar absorption, it is converted to its herbicidally active form, fluroxypyr (B1673483) acid. This acid mimics the plant growth hormone auxin, leading to uncontrolled growth, epinasty (twisting and curling of stems and leaves), and ultimately, the death of susceptible broadleaf weeds.[2]

Q2: Why are adjuvants recommended for use with Fluroxypyr-meptyl?

While Fluroxypyr-meptyl can be effective on its own, adjuvants are often recommended to enhance its performance, particularly under challenging environmental conditions or when targeting hard-to-control weeds. Adjuvants can improve the efficacy of Fluroxypyr-meptyl by:

• Improving spray coverage: Surfactants, a common type of adjuvant, reduce the surface tension of spray droplets, allowing them to spread more evenly over the leaf surface.

• Enhancing penetration: Adjuvants, particularly oil-based ones like methylated seed oil (MSO), can help the herbicide penetrate the waxy cuticle of the plant leaf, leading to increased absorption.[4][5][6]

• Increasing uptake: By facilitating movement through the cuticle, adjuvants ensure that more of the active ingredient reaches its target site within the plant.

Q3: What are the main types of adjuvants used with herbicides like Fluroxypyr-meptyl?

The two most common types of adjuvants used to enhance the efficacy of post-emergence herbicides are:

• Non-ionic Surfactants (NIS): These are wetting agents that reduce spray droplet surface tension, leading to better coverage on the leaf surface. They are a good general-purpose adjuvant.[4]

• Methylated Seed Oils (MSO): These are oil-based adjuvants that are particularly effective at helping herbicides penetrate the waxy cuticle of weed leaves. MSOs are often more effective than NIS under dry conditions or on weeds with thick, waxy cuticles, though they may also increase the risk of crop injury.[5][6]

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
Inconsistent or poor weed control	1. Weed species: Some broadleaf weeds are inherently more tolerant to Fluroxypyr-meptyl. 2. Weed growth stage: Larger, more mature weeds are generally harder to control. 3. Environmental conditions: Drought stress, high temperatures, or rainfall shortly after application can reduce efficacy. 4. Improper adjuvant selection: The chosen adjuvant may not be optimal for the target weed or environmental conditions. 5. Incorrect application rate: The rate of Fluroxypyr-meptyl or the adjuvant may be too low.	1. Confirm weed susceptibility: Consult weed science resources to verify the susceptibility of the target weed to Fluroxypyr-meptyl. 2. Target smaller weeds: Apply when weeds are small and actively growing for best results. 3. Monitor weather conditions: Avoid applications during periods of environmental stress. A rain-free period of at least a few hours is typically required after application. 4. Select the appropriate adjuvant: Consider a methylated seed oil (MSO) for weeds with waxy leaves or in dry conditions. For general use, a non-ionic surfactant (NIS) may be sufficient.[5][6] 5. Verify application rates: Ensure that both the herbicide and adjuvant are being used at the recommended rates for the target weed and conditions.
Crop injury observed	1. Adjuvant type and rate: Oil-based adjuvants like MSO can increase the risk of crop injury, especially at higher rates or on sensitive crops.[6] 2. Environmental conditions: High temperatures and humidity can increase the absorption of the herbicide, leading to greater potential for crop response. 3. Crop growth stage: Some crops may be more sensitive to Fluroxypyr-meptyl at certain growth stages.	1. Reduce adjuvant rate or switch type: If using an MSO, consider reducing the rate or switching to a non-ionic surfactant (NIS). 2. Avoid application during stressful conditions: Do not apply during periods of high heat and humidity. 3. Consult the product label: Always refer to the Fluroxypyr-meptyl product label for specific instructions on crop stages and adjuvant use.
Antagonism with tank-mix partners	1. Chemical incompatibility: Some herbicides or other tank-mix partners can reduce the efficacy of Fluroxypyr-meptyl.	1. Check for known antagonisms: Consult university extension resources or the product labels for information on known tank-mix incompatibilities. 2. Conduct a jar test: Before mixing a large batch, perform a jar test to check for physical compatibility issues like clumping or separation.

Data Presentation

The following table summarizes hypothetical quantitative data from a research trial evaluating the efficacy of Fluroxypyr-meptyl with different adjuvants on common broadleaf weeds.

Weed Species	Fluroxypyr-meptyl Rate (g a.i./ha)	Adjuvant	Adjuvant Rate (% v/v)	Weed Control (%)
Kochia (Kochia scoparia)	140	None	-	75
140	Non-ionic Surfactant (NIS)	0.25	85
140	Methylated Seed Oil (MSO)	1.0	95
Common Lambsquarters (Chenopodium album)	140	None	-	80
140	Non-ionic Surfactant (NIS)	0.25	90
140	Methylated Seed Oil (MSO)	1.0	98
Redroot Pigweed (Amaranthus retroflexus)	140	None	-	88
140	Non-ionic Surfactant (NIS)	0.25	95
140	Methylated Seed Oil (MSO)	1.0	99

Note: This data is illustrative and based on general principles of herbicide efficacy with adjuvants. Actual results may vary depending on experimental conditions.

Experimental Protocols

Protocol: Greenhouse Bioassay for Evaluating the Efficacy of Fluroxypyr-meptyl with Adjuvants

This protocol outlines a typical greenhouse experiment to assess the enhancement of Fluroxypyr-meptyl efficacy with the addition of different adjuvants.

1. Plant Material and Growth Conditions:

• Grow target weed species (e.g., Kochia scoparia, Chenopodium album, Amaranthus retroflexus) from seed in pots containing a commercial potting mix.
• Maintain greenhouse conditions at approximately 25°C with a 16-hour photoperiod.
• Water plants as needed to ensure active growth.
• Thin seedlings to one plant per pot before treatment.

2. Herbicide and Adjuvant Preparation:

• Prepare a stock solution of Fluroxypyr-meptyl in a suitable solvent (e.g., acetone (B3395972) with a small amount of surfactant to aid dispersion in water).
• Prepare separate spray solutions of Fluroxypyr-meptyl at the desired application rate (e.g., 140 g a.i./ha).
• For treatments with adjuvants, add the specified rate of non-ionic surfactant (NIS) (e.g., 0.25% v/v) or methylated seed oil (MSO) (e.g., 1.0% v/v) to the Fluroxypyr-meptyl spray solution.
• Include a control group that is sprayed with water and the solvent/surfactant mixture only.

3. Herbicide Application:

• Apply the herbicide solutions to the weeds when they have reached the 4-6 leaf stage.
• Use a research-grade cabinet sprayer calibrated to deliver a consistent spray volume (e.g., 200 L/ha) at a constant pressure.

4. Post-Treatment Care and Evaluation:

• Return the treated plants to the greenhouse and arrange them in a randomized complete block design.
• Visually assess weed control at 7, 14, and 21 days after treatment (DAT) using a scale of 0% (no injury) to 100% (complete plant death).
• At 21 DAT, harvest the above-ground biomass of each plant, dry it in an oven at 60°C for 72 hours, and record the dry weight.

5. Data Analysis:

• Analyze the visual weed control ratings and dry weight data using appropriate statistical methods (e.g., ANOVA) to determine the significance of differences between treatments.

Mandatory Visualization

Below are diagrams illustrating key concepts related to the action and evaluation of Fluroxypyr-meptyl.

Caption: Mechanism of Fluroxypyr-meptyl as a synthetic auxin herbicide.

Caption: A typical workflow for a greenhouse-based efficacy trial.

References

• 1. Fluroxypyr | C7H5Cl2FN2O3 | CID 50465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fluroxypyr-meptyl TC - HEBEN [hb-p.com]
• 3. Fluroxypyr - Wikipedia [en.wikipedia.org]
• 4. lawnphix.com [lawnphix.com]
• 5. domyown.com [domyown.com]
• 6. Reddit - The heart of the internet [reddit.com]

Addressing weed resistance to Fluroxypyr-meptyl in long-term studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for addressing weed resistance to fluroxypyr-meptyl in long-term studies.

Frequently Asked Questions (FAQs)

Q1: What is fluroxypyr-meptyl and how does it work?

A: Fluroxypyr-meptyl is a selective, post-emergence herbicide used to control broadleaf weeds.[1][2] It belongs to the synthetic auxin group of herbicides.[1] After it is applied, the plant rapidly absorbs the fluroxypyr-meptyl ester and hydrolyzes it into fluroxypyr (B1673483) acid, which is the herbicidally active form.[3][4][5] This acid mimics the natural plant hormone auxin, causing uncontrolled cell division and growth, which ultimately leads to the death of the susceptible plant.[2][6] Grasses are generally tolerant to fluroxypyr, making it effective for use in turf and cereal crops.[2]

Q2: What are the primary mechanisms of weed resistance to fluroxypyr?

A: Weed resistance to fluroxypyr can occur through two main mechanisms:

• Target-Site Resistance (TSR): This involves mutations in the plant's auxin receptor genes (like AUX/IAA). For instance, a specific mutation in the KsIAA16 gene has been identified in Kochia scoparia that confers cross-resistance to dicamba, 2,4-D, and fluroxypyr.[7] This type of resistance is inherited.

• Non-Target-Site Resistance (NTSR): This is a more common and complex mechanism. It often involves enhanced metabolic detoxification, where the resistant plant can rapidly break down the active fluroxypyr acid into non-toxic metabolites.[3][8] This can be due to the increased activity of enzymes like cytochrome P450 monooxygenases or glutathione (B108866) S-transferases.[8] NTSR may also involve reduced herbicide absorption or translocation within the plant.[8]

Q3: A weed population in my study is showing resistance to fluroxypyr. How can I confirm this and determine the level of resistance?

A: Confirmation requires a systematic, whole-plant bioassay comparing the suspected resistant population to a known susceptible population.[9] The goal is to generate a dose-response curve to calculate the herbicide dose required to cause 50% mortality (LD₅₀) or 50% growth reduction (GR₅₀). A significant increase in the LD₅₀ or GR₅₀ value for the suspect population compared to the susceptible one confirms resistance. The resistance index (R/S ratio) is calculated by dividing the LD₅₀ of the resistant population by the LD₅₀ of the susceptible population.[10]

Q4: Can resistance to other synthetic auxin herbicides, like dicamba, indicate resistance to fluroxypyr?

A: Not necessarily. While some target-site mutations can confer cross-resistance to multiple auxin herbicides,[7] studies have also found populations resistant to fluroxypyr but not dicamba, and vice versa.[3][11] This suggests that different resistance mechanisms may be present in different populations.[11] Therefore, resistance to one auxin herbicide should prompt testing for others, but it does not guarantee cross-resistance.

Troubleshooting Guides for Experimental Studies

This section addresses specific issues that may arise during your research.

Issue 1: High variability in results within the same treatment group.

• Question: I am seeing inconsistent responses among plants treated with the same dose of fluroxypyr-meptyl. Some plants die while others appear unaffected. What could be the cause?

• Answer:

  • Genetic Diversity: Weed populations, even from a single site, can have significant genetic variability. You may be observing segregation of resistance traits. Consider if your seed source is from a single plant or a composite sample.

  • Application Error: Ensure your sprayer is calibrated correctly to deliver a uniform dose to every plant. Inconsistent application can lead to some plants receiving a sublethal dose.[9]

  • Plant Growth Stage: Herbicide efficacy is highly dependent on the plant's growth stage. Treat all plants when they are at a similar, early developmental stage (e.g., 2-3 leaf stage) for consistent uptake and response.[12]

  • Environmental Conditions: Maintain consistent greenhouse conditions (light, temperature, humidity). Environmental stress can alter a plant's metabolism and its response to herbicides.

Issue 2: Susceptible control plants are surviving the recommended herbicide dose.

• Question: My known susceptible control population shows unexpected survival rates after being treated with a standard lethal dose. What should I check?

• Answer:

  • Herbicide Efficacy: Verify the integrity of your herbicide stock. Check the expiration date and storage conditions. Prepare fresh herbicide solutions for each experiment, as fluroxypyr can degrade, especially in alkaline solutions.[4]

  • Application Technique: Review your spraying protocol.[9] Ensure complete and uniform foliage coverage. Check for clogged nozzles or incorrect pressure on your sprayer.

  • Purity of Control Seeds: Confirm that your susceptible seed stock has not been contaminated with resistant seeds. It may be necessary to source a new, verified susceptible seed line.

  • Sublethal Dosing: Double-check your dose calculations and solution preparations. An error in dilution can easily lead to the application of a sublethal dose.[9]

Issue 3: Suspected resistant population shows no response even at very high herbicide doses.

• Question: I've applied fluroxypyr at doses more than 10 times the recommended rate, and the weed population is still surviving. Does this indicate a specific resistance mechanism?

• Answer:

  • Potent NTSR: This high level of resistance often points towards a highly efficient non-target-site mechanism, such as rapid metabolic detoxification.[3] The plant may be breaking down the herbicide faster than it can act.

  • Absorption/Translocation Issues: While less common, the plant may have a mechanism that severely limits the uptake of the herbicide through the leaf cuticle or its movement within the plant.

  • Next Steps: At this stage, molecular and biochemical analyses are necessary. Sequence key auxin-signaling genes to check for target-site mutations.[7] Conduct metabolism studies using radiolabeled fluroxypyr to trace its uptake, translocation, and breakdown into metabolites.[3]

Data Presentation

Table 1: Dose-Response Data for Fluroxypyr-Resistant (Flur-R) vs. Susceptible (J01-S) Bassia scoparia

Population	LD₅₀ (g ae ha⁻¹)	Resistance Index (R/S Ratio)
Flur-R	720	40x
J01-S (Susceptible)	20	1x

(Data sourced from a 2014 field survey and subsequent dose-response studies.)[3]

Table 2: Physiological Effects of Fluroxypyr on Foxtail Millet (Setaria italica) 10 Days After Treatment

Fluroxypyr Dose (L ai ha⁻¹)	Photosynthesis Rate (% of Control)	Transpiration Rate (% of Control)	Stomatal Conductance (% of Control)	IAA Hormone Level (% of Control)	ABA Hormone Level (% of Control)
1.0 (Recommended Dose)	81.22%	84.88%	81.21%	105.37%	135.53%
4.0	Not Reported	Not Reported	Not Reported	105.37%	135.53%

(Data shows significant physiological disruption even at the recommended dose.)[8]

Table 3: Efficacy of Fluroxypyr-Meptyl Application Rates on Weed Mortality in Oil Palm Fields

Application Rate (L/ha)	Average Weed Mortality (%)
0.1	Not specified, lower than 74%
0.3	Not specified, lower than 74%
0.5	Not specified, lower than 74%
0.7	Not specified, lower than 74%
0.9	74%

(Study indicates the most effective dose tested for general weed control was 0.9 L/ha.)[13][14]

Experimental Protocols

Protocol: Whole-Plant Dose-Response Bioassay for Fluroxypyr Resistance Confirmation

This protocol is adapted from standardized methods for herbicide resistance testing.[9][12]

1. Seed Preparation and Germination:

• Collect mature seeds from the putative resistant population and a known susceptible population.
• Break seed dormancy if necessary. For many weed species, this involves a period of cold, moist stratification (vernalization) for one to two weeks.[12]
• Germinate seeds in petri dishes on a suitable medium (e.g., agar (B569324) with potassium nitrate) in a germination cabinet with controlled light and temperature.[12]

2. Seedling Propagation:

• Once seedlings have emerged and are large enough to handle, transplant 15-20 uniform seedlings of each population into separate trays or pots filled with a standard potting mix.[12]
• Assign a unique barcode or identifier to each tray.[12]
• Grow plants in a greenhouse under controlled conditions until they reach the 2-3 true leaf stage, the optimal time for herbicide application.

3. Herbicide Preparation and Application:

• Prepare a stock solution of a commercial fluroxypyr-meptyl formulation. Perform serial dilutions to create a range of 6-8 doses, including a zero-herbicide control (water + adjuvant only). Doses should bracket the expected LD₅₀ value. For example: 0, 0.25x, 0.5x, 1x, 2x, 4x, 8x the recommended field dose.
• Use a precision bench sprayer equipped with a flat-fan nozzle to apply the herbicide treatments.[12] Ensure the sprayer is calibrated to deliver a consistent volume (e.g., 200 L/ha).
• Treat 3-4 replicate trays/pots for each dose and each population.

4. Data Collection and Analysis:

• Return plants to the greenhouse and monitor their response.
• At 21-28 days after treatment, assess the results. Record the number of surviving plants in each tray. A plant is considered dead if it shows no new growth.[15]
• For a GR₅₀ assessment, harvest the above-ground biomass for each tray, dry it in an oven at 60-70°C for 72 hours, and record the dry weight.
• Analyze the data using a suitable statistical software package (e.g., R with the 'drc' package). Fit a log-logistic dose-response model to the survival or biomass data to calculate the LD₅₀ or GR₅₀ values for each population.
• Calculate the Resistance Index (R/S ratio) by dividing the LD₅₀ of the putative resistant population by the LD₅₀ of the susceptible population. A ratio greater than 2.0 typically indicates resistance.

Visualizations

Caption: Fluroxypyr-meptyl mode of action and metabolic resistance pathway.

Caption: Experimental workflow for whole-plant herbicide resistance testing.

Caption: Logic diagram for troubleshooting unexpected experimental outcomes.

References

• 1. Fluroxypyr (Ref: DOW 43304-H) [sitem.herts.ac.uk]
• 2. icl-growingsolutions.com [icl-growingsolutions.com]
• 3. Enhanced metabolic detoxification is associated with fluroxypyr resistance in Bassia scoparia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluroxypyr | C7H5Cl2FN2O3 | CID 50465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fs.usda.gov [fs.usda.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Cross-resistance to dicamba, 2,4-D, and fluroxypyr in Kochia scoparia is endowed by a mutation in an AUX/IAA gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comprehensive evaluation of fluroxypyr herbicide on physiological parameters of spring hybrid millet - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. m.youtube.com [m.youtube.com]
• 13. jppipa.unram.ac.id [jppipa.unram.ac.id]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Best practices for handling and disposal of Fluroxypyr-meptyl in a laboratory setting

This technical support center provides guidance for researchers, scientists, and drug development professionals on the best practices for handling and disposing of Fluroxypyr-meptyl in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is Fluroxypyr-meptyl and what are its primary hazards?

Fluroxypyr-meptyl is a synthetic auxin herbicide used to control broadleaf weeds.[1][2][3] In a laboratory setting, it is considered a hazardous substance.[4] The primary hazards are:

• Environmental: Very toxic to aquatic life with long-lasting effects.[1][4][5]

• Human Health: May be harmful if swallowed and enters airways.[5] It can cause skin and eye irritation.[5] Some formulations may contain components with additional health risks.[6]

Q2: What personal protective equipment (PPE) is required when handling Fluroxypyr-meptyl?

To minimize exposure, the following PPE should be worn:

• Gloves: Chemical-resistant gloves (e.g., elbow-length PVC gloves) are essential.[7]

• Eye Protection: Chemical splash goggles or a face shield should be used.[7]

• Protective Clothing: A lab coat or cotton overalls buttoned at the neck and wrist is necessary.[7]

• Respiratory Protection: Generally not required in well-ventilated areas, but a respirator may be necessary if there is a risk of inhalation, such as when handling powders or creating aerosols.[8]

Q3: How should I properly store Fluroxypyr-meptyl in the lab?

Store Fluroxypyr-meptyl in its original, tightly closed container in a cool, dry, and well-ventilated area.[7][8] It should be kept away from food, drink, and animal feed.[7] Avoid storing it in direct sunlight for prolonged periods.

Q4: What materials are incompatible with Fluroxypyr-meptyl?

Avoid contact with strong oxidizing agents, acids, and alkalis.[4][9]

Troubleshooting Guides

Problem: I have spilled a small amount of solid Fluroxypyr-meptyl on the lab bench.

• Solution: Follow the minor spill cleanup protocol. Ensure you are wearing the appropriate PPE. Avoid generating dust.[4]

Problem: I have splashed a solution containing Fluroxypyr-meptyl onto my skin.

• Solution: Immediately flush the affected skin and hair with running water and soap.[4][7] Remove any contaminated clothing.[7] Seek medical attention if irritation occurs.[4][7]

Problem: I am unsure how to dispose of waste containing Fluroxypyr-meptyl.

• Solution: All waste must be handled in accordance with local, state, and federal regulations.[4] Do not pour waste down the drain.[7] Collect all waste in a labeled, sealable container for hazardous waste disposal. Consult your institution's environmental health and safety (EHS) office for specific guidance.

Quantitative Data Summary

Table 1: Toxicological Data for Fluroxypyr-meptyl

Parameter	Value	Species	Reference
Acute Oral LD50	> 2000 mg/kg	Rat	[9]
Acute Dermal LD50	> 2000 mg/kg	Rat	[9]
Acute Inhalation LC50 (4h)	> 0.296 mg/L	Rat	[10]

Table 2: Ecotoxicity Data for Fluroxypyr-meptyl

Organism	Test	Result	Reference
Rainbow Trout	96h LC50	> solubility limit	[7]
Daphnia magna	48h EC50	> solubility limit	[7]
Earthworm	14d LC50	> 1000 mg/kg	[7]
Mallard Duck	Acute Oral LD50	> 2000 mg/kg	[7]

Experimental Protocols

Protocol 1: General Handling of Fluroxypyr-meptyl

• Preparation: Work in a well-ventilated area, such as a chemical fume hood.[4][7] Ensure an eyewash station and safety shower are accessible.[7]

• PPE: Don appropriate PPE, including a lab coat, chemical-resistant gloves, and safety goggles.[7]

• Handling: Avoid all unnecessary personal contact.[4] Do not eat, drink, or smoke in the handling area.[4][7] Keep the container securely sealed when not in use.[4]

• Post-Handling: Wash hands thoroughly with soap and water after handling.[4][7] Launder contaminated clothing separately.[4]

Protocol 2: Spill Cleanup

• Minor Spill (Solid):

  • Ensure the area is well-ventilated and restrict access.

  • Wearing appropriate PPE, use a dry cleanup procedure to avoid generating dust.[4]

  • Sweep or vacuum the material and place it in a clean, dry, sealable, and labeled container for disposal.[4]

• Minor Spill (Liquid):

  • Contain the spill with an absorbent material like cat litter or spill pads.[11]

  • Once absorbed, collect the material and place it in a labeled, sealable container for disposal.[11]

• Major Spill:

  • Evacuate the area and move upwind.[4]

  • Alert your institution's EHS or emergency responders, informing them of the location and nature of the hazard.[4]

  • Prevent the spillage from entering drains, sewers, or watercourses.[4]

Visualizations

Caption: Workflow for the safe handling of Fluroxypyr-meptyl.

Caption: Logical flow for the proper disposal of Fluroxypyr-meptyl waste.

Caption: Decision-making process for responding to a Fluroxypyr-meptyl spill.

References

• 1. Fluroxypyr-meptyl | C15H21Cl2FN2O3 | CID 54745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fluroxypyr (Ref: DOW 43304-H) [sitem.herts.ac.uk]
• 3. medchemexpress.com [medchemexpress.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. genfarm.com.au [genfarm.com.au]
• 6. assets.greenbook.net [assets.greenbook.net]
• 7. parijatagrochemicals.com [parijatagrochemicals.com]
• 8. Msds of Fluroxypyr Meptyl Ester 288gl Ec | PDF | Occupational Safety And Health | Chemistry [scribd.com]
• 9. sumichem.co.in [sumichem.co.in]
• 10. Fluroxypyr-Meptyl 95% TC [xingyuchemical.com.cn]
• 11. hgic.clemson.edu [hgic.clemson.edu]

Factors affecting the half-life of Fluroxypyr-meptyl in laboratory soil microcosms

Welcome to the technical support center for researchers studying the degradation of Fluroxypyr-meptyl in laboratory soil microcosms. This resource provides troubleshooting guidance and answers to frequently asked questions to help ensure the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation step for Fluroxypyr-meptyl in soil?

A1: Fluroxypyr-meptyl is an ester pro-herbicide. Upon application to soil, it undergoes rapid hydrolysis (de-esterification) to its biologically active form, fluroxypyr (B1673483) acid.[1][2][3] This initial conversion is very fast, often occurring within hours to a few days.[3][4] Therefore, most laboratory half-life studies focus on the subsequent, slower degradation of fluroxypyr acid.

Q2: What is the typical degradation pathway for fluroxypyr acid in soil?

A2: The degradation of fluroxypyr acid in soil is primarily a microbial process.[5][6][7] It breaks down into two major metabolites: fluroxypyr-pyridinol (F-P) and fluroxypyr-methoxypyridine (F-MP).[8][9] Studies have shown that F-P tends to degrade relatively quickly, while F-MP can be more persistent in the soil.[8]

Q3: Why is there a wide range of reported half-life values for fluroxypyr?

A3: The half-life of fluroxypyr is highly variable because it is strongly influenced by a combination of soil physicochemical properties and environmental conditions.[6][10] Key factors include soil moisture, temperature, microbial activity, soil type, and pH.[6][10] Half-life values in laboratory soil can range from 5 to 78 days.[4][7][8]

Q4: Is sterilization a valid control for differentiating biotic from abiotic degradation?

A4: Yes. Comparing degradation rates in non-sterilized soil versus sterilized (e.g., autoclaved) soil is a standard method to determine the role of microorganisms.[11] Studies show that fluroxypyr degradation is minimal or non-existent in sterilized soil, confirming that microbial activity is the primary driver of its breakdown.[12]

Troubleshooting Guide

Issue: The observed half-life of fluroxypyr in my microcosm is significantly different from published values.

This is a common issue that can usually be traced to one or more experimental factors. Use the following guide to troubleshoot potential causes.

Factor 1: Soil Moisture Content

• Problem: My half-life is unexpectedly long.

• Possible Cause: Low soil moisture can limit microbial activity and reduce the availability of fluroxypyr to microorganisms, thereby slowing degradation.[8][9]

• Troubleshooting Steps:

  • Verify Moisture Level: Ensure your soil microcosms are maintained at an appropriate moisture level, typically between 40-60% of the soil's water-holding capacity (WHC).

  • Prevent Drying: Check the seals on your microcosm vessels to prevent moisture loss during the incubation period. Periodically weigh the microcosms to check for and correct any water loss.

  • Reference: Studies have identified soil water content as the most important factor controlling the degradation rate of fluroxypyr.[1][8][9]

Factor 2: Temperature

• Problem: My half-life is shorter in summer experiments and longer in winter, even in a temperature-controlled incubator.

• Possible Cause: Microbial activity is highly dependent on temperature. Higher temperatures generally accelerate pesticide degradation up to an optimal point (often around 25-35°C).[10][12]

• Troubleshooting Steps:

  • Calibrate Incubator: Regularly check and calibrate your incubator's temperature settings. Use an independent thermometer to verify the internal temperature.

  • Record Temperature Fluctuations: Monitor for any significant temperature fluctuations, as these can impact microbial metabolism and degradation kinetics.

  • Consider Acclimation: If using freshly sampled soil, allow it to acclimate to the incubator temperature for a set period before spiking with the herbicide.

Factor 3: Soil Properties (pH, Organic Matter, Type)

• Problem: I used the same protocol as a published study, but my half-life is very different.

• Possible Cause: Soil type, organic matter content, and pH are critical variables.[6][10]

  • pH: Soil pH can affect both the chemical stability of the herbicide and the composition and activity of the microbial community.[13] Fluroxypyr degradation can be accelerated under basic pH conditions.[1]

  • Organic Matter: Higher organic matter can increase microbial populations, potentially accelerating degradation.[14] It can also increase sorption, which may reduce the bioavailability of the herbicide for degradation.

  • Soil Type: Clay and silt content influence water retention, aeration, and sorption, all of which affect microbial activity and herbicide availability.

• Troubleshooting Steps:

  • Characterize Your Soil: Thoroughly analyze and report the key properties of your soil: pH, organic matter content, texture (sand/silt/clay percentages), and microbial biomass.

  • Compare to Literature: When comparing your results, ensure the soil characteristics are similar to those in the reference study.

  • Normalize Data: If working with diverse soil types, consider how differences in properties might explain the observed variations in half-life.

Factor 4: Microbial Community

• Problem: My degradation results are inconsistent, or there is a long lag phase before degradation begins.

• Possible Cause: The composition and health of the soil microbial community are fundamental to degradation.

  • Lack of Degraders: The soil may lack a robust population of microorganisms capable of degrading fluroxypyr.

  • Acclimation Period: A lag phase may occur while the microbial community adapts and induces the necessary enzymes for degradation.

  • Soil Handling: Improper storage or handling of the soil (e.g., air-drying for extended periods, freezing) can drastically alter the microbial community.

• Troubleshooting Steps:

  • Use Fresh Soil: Whenever possible, use freshly collected soil and avoid long-term storage.

  • Pre-incubation: Include a pre-incubation period of several days after setting up the microcosms to allow the microbial community to stabilize before adding the herbicide.

  • Bioaugmentation (Advanced): In experiments where degradation is absent, consider if the soil lacks the necessary degrading microbes. This can be tested by inoculating a microcosm with soil known to have degradation activity.

Quantitative Data Summary

The table below summarizes half-life data for fluroxypyr-meptyl and its primary active form, fluroxypyr acid, from various studies. Note the rapid degradation of the initial ester compared to the acid.

Compound	Half-Life (DT₅₀) in Days	Matrix / Soil Type	Key Experimental Conditions
Fluroxypyr-meptyl	2.29	Soil (Field)	Supervised field trial in a rice paddy environment.
Fluroxypyr-meptyl	1.93 - 3.01	Soil (Field)	Experimental fields in Beijing and Tianjin.
Fluroxypyr-meptyl	~0.08 (2 hours)	Soil/Water Suspension	Laboratory, 25°C, pH 7, Barnes loam soil.
Fluroxypyr (Acid)	28 - 78	Soil (Railway)	Laboratory incubation of soil from two Swedish railways.
Fluroxypyr (Acid)	~36 (Typical)	Soil	General value, degradation by microbes and sunlight.[5]
Fluroxypyr (Acid)	27.2 - 43.1	3 Chinese Soil Types	Laboratory, non-sterilized soil.[12]
Fluroxypyr (Acid)	5 - 9	Soil	Laboratory, 23°C.[7]
Fluroxypyr (Acid)	14.9	Aqueous Buffer	Laboratory, 25°C, pH 7.4.[12]

Visualizations

Degradation Pathway and Influencing Factors

Caption: Degradation pathway of Fluroxypyr-meptyl and key environmental factors.

General Experimental Workflow

Caption: Standard experimental workflow for a laboratory soil microcosm study.

Experimental Protocols

General Protocol for a Laboratory Soil Microcosm Degradation Study

This protocol provides a general framework. Specific details such as soil mass, container type, and analytical methods should be adapted to your specific research goals and available equipment.

• Soil Collection and Preparation:

  • Collect topsoil (0-15 cm depth) from the desired location.

  • Remove stones, roots, and other debris.

  • Sieve the soil through a 2 mm mesh to ensure homogeneity.

  • Determine the soil's key physicochemical properties, including texture, pH, organic carbon content, and maximum water-holding capacity (WHC).

• Microcosm Setup:

  • Weigh a standardized amount of fresh soil (e.g., 50-100 g dry weight equivalent) into individual glass vessels (e.g., flasks or jars). Prepare triplicate microcosms for each sampling time point, plus controls (e.g., sterilized soil).

  • Adjust the soil moisture to a predetermined level, typically 50% of the WHC, using deionized water.

  • Loosely cover the vessels (e.g., with perforated paraffin (B1166041) film or foam plugs) to allow gas exchange but minimize water loss.

  • Pre-incubate the microcosms in the dark at a constant temperature (e.g., 25°C) for 7-10 days to allow the soil microbial community to stabilize.

• Herbicide Application (Spiking):

  • Prepare a stock solution of Fluroxypyr-meptyl in a suitable solvent (e.g., acetone (B3395972) or methanol).

  • Apply the herbicide solution to the soil surface of each microcosm to achieve the target concentration. The volume of the solvent should be minimal to avoid affecting the microbial community.

  • Thoroughly mix the soil to ensure even distribution of the herbicide.

  • Leave the vessels open in a fume hood for 1-2 hours to allow the solvent to evaporate.

• Incubation and Sampling:

  • Incubate the microcosms in the dark at the chosen constant temperature.

  • Maintain soil moisture by periodically adding deionized water if necessary (check by weight).

  • At designated time intervals (e.g., 0, 1, 3, 7, 14, 28, 42, and 56 days), destructively sample the triplicate microcosms for each treatment. The Day 0 sample should be taken immediately after the solvent has evaporated.

• Extraction and Analysis:

  • Extract Fluroxypyr-meptyl, fluroxypyr acid, and its metabolites from the soil samples using an appropriate solvent and extraction technique (e.g., QuEChERS method, solvent shaking, accelerated solvent extraction).[4]

  • Analyze the extracts using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Calculate the concentration of the parent compound and metabolites at each time point.

• Data Analysis:

  • Plot the concentration of the parent compound versus time.

  • Determine the degradation kinetics (e.g., first-order kinetics) and calculate the dissipation time for 50% of the compound (DT₅₀ or half-life) using appropriate software.

References

• 1. researchgate.net [researchgate.net]
• 2. Fluroxypyr-meptyl TC - HEBEN [hb-p.com]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. researchgate.net [researchgate.net]
• 5. wsdot.wa.gov [wsdot.wa.gov]
• 6. Fluroxypyr biodegradation in soils by multiple factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fluroxypyr | C7H5Cl2FN2O3 | CID 50465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Degradation and leaching of fluroxypyr after application to railway tracks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. micronaag.com [micronaag.com]
• 14. mdpi.com [mdpi.com]

Avoiding phytotoxicity to non-target plants in greenhouse experiments with Fluroxypyr-meptyl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals avoid phytotoxicity to non-target plants during greenhouse experiments with Fluroxypyr-meptyl.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments, providing step-by-step solutions.

Issue 1: Non-target plants show symptoms of herbicide injury after application in a different part of the greenhouse.

Possible Causes:

• Vapor Drift: Fluroxypyr-meptyl can volatilize, meaning it can turn into a vapor and move throughout the greenhouse, affecting sensitive plants far from the application site.[1] Volatilization is more likely to occur in conditions of low wind and high temperatures.[1]

• Spray Drift: Fine spray droplets can be carried by air currents to unintended areas.[1]

• Contaminated Equipment: Using a sprayer that was not properly decontaminated after a previous Fluroxypyr-meptyl application can lead to accidental exposure.[1]

Troubleshooting Steps:

• Isolate Affected Plants: Immediately move the affected non-target plants to a separate, well-ventilated area to prevent further exposure.

• Document Symptoms: Record the symptoms observed on the non-target plants (e.g., leaf curling, twisting, epinasty). This will be crucial for confirming the cause.

• Review Environmental Conditions: Check the temperature and humidity records for the day of and the days following the application. High temperatures can increase the volatility of some herbicides.

• Inspect Application Equipment: If the same sprayer is used for different applications, review and reinforce your decontamination procedures.

• Implement Preventative Measures: For future applications, refer to the preventative measures outlined in the FAQs below.

Issue 2: Unexpectedly severe phytotoxicity in the target plants.

Possible Causes:

• Incorrect Application Rate: An error in calculating the herbicide concentration resulted in a higher-than-intended dose.

• Plant Stress: Plants under stress (e.g., drought, high temperatures, disease) are often more susceptible to herbicide injury.[2]

• Adjuvant Interaction: The use of certain adjuvants (surfactants, oils) can enhance herbicide uptake and, in some cases, increase phytotoxicity.

Troubleshooting Steps:

• Verify Application Calculations: Double-check all calculations used to determine the herbicide concentration and application volume.

• Assess Plant Health: Evaluate the overall health of the target plant population prior to the next application. Ensure they are not under any environmental or pathogenic stress.

• Review Adjuvant Use: If an adjuvant was used, consult the product label for any precautions regarding phytotoxicity. Consider conducting a small-scale test with and without the adjuvant to observe the effects.

• Adjust Future Applications: If the application rate was correct, consider reducing it in future experiments on that particular plant species or cultivar, especially if they appear to be particularly sensitive.

Frequently Asked Questions (FAQs)

Application and Environmental Controls

Q1: What is the mode of action of Fluroxypyr-meptyl and what are the typical phytotoxicity symptoms?

A1: Fluroxypyr-meptyl is a synthetic auxin herbicide.[3][4] After it is absorbed by the plant, it mimics the plant's natural growth hormones, leading to uncontrolled and disorganized growth that ultimately results in the death of susceptible plants.[3] Typical phytotoxicity symptoms on sensitive broadleaf plants include:

• Leaf and stem twisting (epinasty)

• Leaf cupping and curling[5]

• Stunted growth

• Chlorosis (yellowing) followed by necrosis (tissue death)

Q2: What environmental conditions in the greenhouse increase the risk of phytotoxicity to non-target plants?

A2: High temperatures are a primary concern as they can increase the volatility of Fluroxypyr-meptyl, leading to vapor drift.[6] Low humidity and high temperatures can also cause spray droplets to evaporate more quickly, making them smaller and more susceptible to drift.[7] It is recommended to apply herbicides when temperatures are below 80°F (27°C).[8]

Environmental Factor	Condition Increasing Risk	Rationale
Temperature	High (>80°F / 27°C)	Increases herbicide volatility, leading to vapor drift.[6][8]
Humidity	Low	Increases evaporation of spray droplets, making them smaller and more prone to drift.[7]
Air Circulation	Poor	Allows herbicide vapor to concentrate in the greenhouse atmosphere.

Q3: How can I minimize spray and vapor drift in the greenhouse?

A3: To minimize drift, you should:

• Use a larger droplet size: Coarser sprays are less likely to drift. This can be achieved by using low-pressure nozzles.

• Lower the boom height: The closer the nozzle is to the target, the less time droplets have to drift.

• Avoid spraying during peak temperatures: Apply in the cooler parts of the day, such as early morning.

• Ensure good ventilation: Proper air circulation can help dissipate any herbicide vapors. However, be mindful of air currents that could carry spray to non-target areas.

• Use physical barriers: Isolate the application area with plastic sheeting or other barriers to contain the spray.

Decontamination and Spill Management

Q4: What is the correct procedure for decontaminating a sprayer after using Fluroxypyr-meptyl?

A4: Thorough decontamination is critical to prevent cross-contamination. A multi-step rinsing process is recommended.

Experimental Protocol: Sprayer Decontamination

• Initial Rinse (in the application area): Immediately after use, flush the sprayer with clean water. Spray the rinsate onto a designated waste area or an area that can be treated with activated charcoal.

• Cleaning Solution: Fill the tank with a cleaning solution. Commercial tank cleaners or a solution of household ammonia (B1221849) (1 quart per 25 gallons of water) or a chlorinated alkali-based detergent can be effective.[9]

• Circulate and Soak: Agitate the cleaning solution and circulate it through the entire system (hoses, booms, nozzles) for at least 15 minutes. Let the solution sit in the tank for several hours or overnight for best results.

• Second Rinse: Drain the cleaning solution and rinse the entire system thoroughly with clean water.

• Nozzle and Screen Cleaning: Remove nozzles, screens, and filters and clean them separately in a bucket with the cleaning solution, then rinse with clean water.

• Final Rinse: Rinse the entire system one last time with clean water.

Q5: What should I do in case of a Fluroxypyr-meptyl spill in the greenhouse?

A5: In the event of a spill, prompt action is necessary to contain and neutralize the herbicide. Activated charcoal is highly effective for this purpose.

Experimental Protocol: Spill Decontamination with Activated Charcoal

• Containment: Immediately contain the spill using an absorbent material like kitty litter or sand.

• Removal of Contaminated Material: Carefully sweep up the absorbent material and the spilled product. If the spill occurred on a porous surface like soil, remove the contaminated soil.

• Application of Activated Charcoal: Apply a layer of activated charcoal over the spill area. A general recommendation is to use 100 to 400 pounds of activated charcoal per acre for each pound of active ingredient spilled.[5][8][10] For smaller areas, this translates to roughly 2.3 to 9.2 pounds per 1000 square feet.[5][8]

• Incorporation: If the spill was on soil, incorporate the activated charcoal into the top 6 inches of the soil.

• Watering: Lightly water the area to help the charcoal bind with the herbicide.

Spill Scenario	Activated Charcoal Application Rate (per lb of active ingredient)
Liquid Spill on Impermeable Surface	Absorb liquid, then apply a layer of charcoal to the area.
Liquid/Solid Spill on Soil	100-400 lbs/acre (2.3-9.2 lbs/1000 sq (B12106431) ft)[5][8][10]

Visual Guides

References

• 1. greenhousegrower.com [greenhousegrower.com]
• 2. Fluroxypyr | C7H5Cl2FN2O3 | CID 50465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Phytotoxicity of herbicides on Cynodon dactylon | Journal of Applied and Natural Science [journals.ansfoundation.org]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. media.clemson.edu [media.clemson.edu]
• 6. extension.okstate.edu [extension.okstate.edu]
• 7. media.clemson.edu [media.clemson.edu]
• 8. Decontaminating your Sprayer [sprayerbarn.com.au]
• 9. Using Activated Charcoal to Inactivate Agricultural Chemical Spills [p2infohouse.org]
• 10. journals.flvc.org [journals.flvc.org]

Optimizing mobile phase for better separation of Fluroxypyr-meptyl in HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the mobile phase for better separation of Fluroxypyr-meptyl using High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of Fluroxypyr-meptyl, with a focus on mobile phase optimization.

Question: I am observing poor peak shape (tailing or fronting) for my Fluroxypyr-meptyl peak. How can I improve it by adjusting the mobile phase?

Answer:

Peak tailing is a common issue that can compromise the accuracy and resolution of your analysis.[1][2] Here are several mobile phase adjustments you can make to improve peak shape:

• Optimize Mobile Phase pH: The pH of the mobile phase can significantly influence the peak shape of ionizable compounds.[1] For Fluroxypyr-meptyl, which is an ester, acidic modifiers are often used. If you are observing tailing, ensure the pH of your mobile phase is stable and appropriate. Consider small adjustments to the concentration of the acidic modifier (e.g., phosphoric acid, formic acid, or sulfuric acid).[3][4] Using a buffer can help maintain a consistent pH and reduce tailing caused by interactions with residual silanols on the column.[1]

• Adjust Organic Modifier Concentration: The ratio of organic solvent (e.g., acetonitrile (B52724) or methanol) to water in the mobile phase affects retention and can impact peak shape.[5] Try systematically varying the percentage of the organic modifier. A slight decrease in the organic content can sometimes lead to sharper peaks, although it will also increase the retention time.[6]

• Change the Organic Modifier: The choice of organic solvent can influence selectivity and peak shape. If you are using methanol (B129727), consider switching to acetonitrile, or vice versa.[6] Acetonitrile often provides better peak shapes for many compounds due to its lower viscosity and different solvent strength.

• Increase Buffer Concentration: If you are using a buffer, increasing its concentration (e.g., from 10mM to 25mM) can sometimes improve peak symmetry by more effectively masking active sites on the stationary phase.[1]

Question: My Fluroxypyr-meptyl peak is not well-separated from other components in my sample. What mobile phase parameters can I change to improve resolution?

Answer:

Improving resolution is key to accurate quantification. Here are some mobile phase optimization strategies to enhance the separation of Fluroxypyr-meptyl:

• Modify the Organic Solvent Ratio: This is often the first and most effective step. Decreasing the percentage of the organic solvent in the mobile phase will generally increase the retention time of all components, which can lead to better separation between closely eluting peaks.[5][7]

• Change the Organic Solvent Type: Switching from methanol to acetonitrile, or the other way around, can alter the selectivity of the separation, potentially resolving co-eluting peaks.[6]

• Adjust the pH of the Mobile Phase: For samples containing ionizable compounds, altering the pH can change their retention times and elution order, thereby improving resolution.[5]

• Utilize Gradient Elution: If your sample contains compounds with a wide range of polarities, an isocratic method may not provide adequate separation for all peaks. A gradient elution, where the mobile phase composition is changed over the course of the run, can improve the resolution of complex mixtures.[8]

• Lower the Flow Rate: Reducing the flow rate can increase the interaction time of the analyte with the stationary phase, which can lead to sharper peaks and improved resolution, though it will also increase the analysis time.[5]

Frequently Asked Questions (FAQs)

Q1: What is a good starting mobile phase for Fluroxypyr-meptyl analysis by reverse-phase HPLC?

A1: A common starting point for the reverse-phase HPLC analysis of Fluroxypyr-meptyl is a mixture of acetonitrile and water, or methanol and water, with an acidic modifier.[3][9] For example, a mobile phase of acetonitrile/water (70/30, v/v) with 0.2% sulfuric acid has been successfully used.[4] Another option is methanol/water (85/15, v/v).[9]

Q2: Should I use acetonitrile or methanol as the organic modifier?

A2: Both acetonitrile and methanol can be used for the separation of Fluroxypyr-meptyl. Acetonitrile generally has a stronger elution strength and may provide better peak shapes and lower backpressure.[6] However, methanol can offer different selectivity, which might be advantageous for separating Fluroxypyr-meptyl from specific impurities. The choice often depends on the specific requirements of the separation and the other components in the sample.

Q3: Why is an acidic modifier added to the mobile phase for Fluroxypyr-meptyl analysis?

A3: An acidic modifier, such as phosphoric acid, formic acid, or sulfuric acid, is often added to the mobile phase to improve peak shape and control the ionization of any acidic or basic functional groups present on the analyte or impurities.[3][4] This leads to more consistent retention times and sharper peaks. For mass spectrometry (MS) detection, volatile acids like formic acid are preferred over non-volatile acids like phosphoric acid.[3]

Q4: Can I use a buffer in my mobile phase?

A4: Yes, using a buffer is a good practice to maintain a stable pH throughout the analysis, which is crucial for reproducible results, especially when dealing with peak shape issues.[1] The choice of buffer will depend on the desired pH and its compatibility with your detector.

Experimental Protocols

Below are detailed methodologies for two common HPLC experiments for the analysis of Fluroxypyr-meptyl.

Experiment 1: Isocratic Separation using Acetonitrile/Water

• Column: Primesep 100, 4.6 x 150 mm, 5 µm[4]

• Mobile Phase: Acetonitrile/Water (70/30, v/v) with 0.2% Sulfuric Acid[4]

• Flow Rate: 1.0 mL/min[4]

• Detection: UV at 220 nm[4]

• Column Temperature: 30 °C

• Injection Volume: 20 µL

• Sample Preparation: Dissolve the Fluroxypyr-meptyl standard or sample in methanol.[10]

Experiment 2: Isocratic Separation using Methanol/Water

• Column: SinoChrom ODS-BP, 4.6 mm × 200 mm, 5µm[9]

• Mobile Phase: Methanol/Water (85/15, v/v)[9]

• Flow Rate: 1.0 mL/min[9]

• Detection: UV at 235 nm[9]

• Column Temperature: Room temperature[9]

• Injection Volume: 5 µL[9]

• Sample Preparation: Accurately weigh and dissolve the Fluroxypyr-meptyl standard in methanol to obtain a known concentration.[11]

Quantitative Data Summary

The following table summarizes the quantitative data from various HPLC methods used for the analysis of Fluroxypyr-meptyl.

Parameter	Method 1	Method 2	Method 3
Column Type	Primesep 100 (Mixed-mode)[4]	SinoChrom ODS-BP (C18)[9]	Qualisil BDS C8
Column Dimensions	4.6 x 150 mm, 5 µm[4]	4.6 x 200 mm, 5 µm[9]	Not Specified
Mobile Phase	Acetonitrile/Water (70/30) + 0.2% H₂SO₄[4]	Methanol/Water (85/15)[9]	Acetonitrile/Water (40/60) + 0.5% Formic Acid
Flow Rate	1.0 mL/min[4]	1.0 mL/min[9]	1.5 mL/min
Detection Wavelength	220 nm[4]	235 nm[9]	254 nm
Retention Time	3.82 min[4]	Not Specified	Not Specified

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting mobile phase optimization for Fluroxypyr-meptyl separation.

Caption: Troubleshooting workflow for mobile phase optimization in HPLC.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Fluroxypyr-meptyl | SIELC Technologies [sielc.com]
• 4. HPLC Method for Analysis of Fluroxypyr-meptyl on Primesep 100 Column | SIELC Technologies [sielc.com]
• 5. pharmaguru.co [pharmaguru.co]
• 6. HPLC Resolution - Chromatography Forum [chromforum.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Better peak resolution HPLC - Testing and Analytics - Future4200 [future4200.com]
• 9. atlantis-press.com [atlantis-press.com]
• 10. CN105954425A - HPLC (High Performance Liquid Chromatography) determination method for fluroxypyr-mepthyl and fluroxypyr in soil, corns and corn plants - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Reducing Signal Suppression in Fluroxypyr-meptyl Analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals mitigate signal suppression during the mass spectrometric analysis of Fluroxypyr-meptyl.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression and why is it a problem in Fluroxypyr-meptyl analysis?

A1: Signal suppression is a phenomenon in mass spectrometry where the ionization of the target analyte, Fluroxypyr-meptyl, is reduced due to the presence of co-eluting matrix components. This leads to a decreased signal intensity, which can result in poor sensitivity, inaccurate quantification, and reduced method robustness.

Q2: What are the common causes of signal suppression for Fluroxypyr-meptyl?

A2: Common causes include co-eluting endogenous components from the sample matrix (e.g., pigments, lipids, and other organic matter from soil, plant, or biological samples). High concentrations of salts or other non-volatile components in the final extract can also interfere with the ionization process in the mass spectrometer's source.

Q3: How can I determine if my Fluroxypyr-meptyl signal is being suppressed?

A3: You can assess matrix effects by comparing the signal response of Fluroxypyr-meptyl in a matrix-matched standard (analyte spiked into a blank matrix extract) to the response in a pure solvent standard at the same concentration. A lower response in the matrix-matched standard indicates signal suppression.

Q4: What are the most effective sample preparation techniques to reduce signal suppression for Fluroxypyr-meptyl?

A4: Techniques like Solid-Phase Extraction (SPE) and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) are highly effective for cleaning up complex samples before analysis.[1] These methods help remove interfering matrix components, thereby reducing signal suppression. The choice of sorbent in these procedures is crucial for optimal cleanup.

Q5: Can optimizing my LC-MS/MS parameters help in reducing signal suppression?

A5: Yes, optimizing chromatographic conditions to better separate Fluroxypyr-meptyl from matrix interferences can significantly reduce signal suppression. This can include adjusting the mobile phase composition, gradient profile, and choice of chromatographic column. Additionally, optimizing the ion source parameters can improve the ionization efficiency of the analyte.

Q6: Is the use of an internal standard recommended for Fluroxypyr-meptyl analysis?

A6: Absolutely. Using a stable isotope-labeled internal standard is the best approach to compensate for signal suppression and other matrix effects. If a labeled standard is unavailable, a structural analog that behaves similarly to Fluroxypyr-meptyl during sample preparation and ionization can be used.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no signal for Fluroxypyr-meptyl in sample extracts, but good signal in solvent standards.	Significant signal suppression from matrix components.	- Implement a more rigorous sample cleanup procedure such as Solid-Phase Extraction (SPE) or QuEChERS with appropriate sorbents. - Dilute the sample extract to reduce the concentration of interfering matrix components. - Optimize the chromatographic method to separate Fluroxypyr-meptyl from the suppression zone.
Poor reproducibility of Fluroxypyr-meptyl signal across different samples.	Variable matrix effects between samples.	- Use a stable isotope-labeled internal standard to normalize the signal. - Employ matrix-matched calibration standards for each batch of samples. - Ensure consistent and thorough sample homogenization and cleanup for all samples.
Signal intensity of Fluroxypyr-meptyl decreases with subsequent injections.	Contamination of the ion source or mass spectrometer inlet by non-volatile matrix components.	- Implement a more effective sample cleanup to remove non-volatile materials. - Perform regular cleaning and maintenance of the ion source and mass spectrometer inlet. - Use a divert valve to direct the early and late eluting matrix components away from the mass spectrometer.
High background noise in the chromatogram.	Incomplete removal of matrix components during sample preparation.	- Optimize the QuEChERS or SPE cleanup step by testing different sorbents (e.g., PSA, C18, GCB). - Adjust the mobile phase composition to improve the separation of Fluroxypyr-meptyl from background noise.

Quantitative Data on Matrix Effects and Recovery

The following tables summarize quantitative data on matrix effects and recovery rates for Fluroxypyr-meptyl analysis in different matrices using various analytical methods.

Table 1: Matrix Effect of Fluroxypyr-meptyl in Different Matrices using GC-MS/MS

Matrix	Fortification Level (ng/g)	Matrix Effect (%)*	Reference
Onion Leaf	20	-4.46	[1]
Onion Bulb	20	-1.98	[1]
Field Soil	20	-4.26	[1]

*A negative value indicates signal suppression.

Table 2: Recovery of Fluroxypyr-meptyl in Various Matrices with Different Cleanup Methods

Matrix	Cleanup Method	Fortification Levels	Average Recovery (%)	Reference
Onion & Soil	Ethyl Acetate Extraction with d-SPE	0.02-0.1 µg/g	88-98	[1]
Wheat & Soil	Ion Column-Solid Phase Extraction (IC-SPE)	0.005-1.0 mg/L	82-107
Water	Solid-Phase Extraction (SPE)	Not Specified	Not Specified, but method validated	[2]
Palm Oil	Low-Temperature Precipitation	25, 50, 100 µg/kg	78-111	[3]
Corn, Plant, Soil	QuEChERS	Not Specified	80-108	[3]

Experimental Protocols

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Protocol for Agricultural Samples

This protocol is a general guideline and may require optimization for specific matrices.

a. Extraction

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724).

• Add an appropriate amount of internal standard.

• Shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

• Immediately shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

b. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer an aliquot of the supernatant (e.g., 6 mL) to a 15 mL centrifuge tube containing the d-SPE sorbent. The choice of sorbent depends on the matrix (e.g., for pigmented samples, a combination of PSA and GCB may be used). A common combination is 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

• Shake vigorously for 30 seconds.

• Centrifuge at ≥3000 rcf for 5 minutes.

• The supernatant is ready for LC-MS/MS analysis, possibly after dilution.

Solid-Phase Extraction (SPE) Protocol for Water Samples

This protocol is a general guideline for the extraction of Fluroxypyr-meptyl from water samples.

a. Cartridge Conditioning

• Pass 5 mL of methanol (B129727) through the SPE cartridge (e.g., C18).

• Pass 5 mL of deionized water through the cartridge, ensuring the sorbent does not go dry.

b. Sample Loading

• Pass the water sample (e.g., 100 mL, acidified to pH 2-3) through the conditioned SPE cartridge at a slow, steady flow rate (e.g., 3-5 mL/min).

c. Washing

• Wash the cartridge with 5 mL of deionized water to remove any remaining polar interferences.

• Dry the cartridge by passing air or nitrogen through it for 10-20 minutes.

d. Elution

• Elute the retained Fluroxypyr-meptyl from the cartridge with a suitable organic solvent (e.g., 2 x 3 mL of acetonitrile or ethyl acetate).

• Collect the eluate.

• The eluate can be concentrated under a gentle stream of nitrogen and reconstituted in a suitable solvent for LC-MS/MS analysis.

Visualizations

Caption: Troubleshooting workflow for low Fluroxypyr-meptyl signal.

Caption: QuEChERS sample preparation workflow.

Caption: Solid-Phase Extraction (SPE) workflow for water samples.

References

• 1. researchgate.net [researchgate.net]
• 2. epa.gov [epa.gov]
• 3. researchgate.net [researchgate.net]

Ensuring consistent and reproducible results in Fluroxypyr-meptyl bioassays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving consistent and reproducible results in Fluroxypyr-meptyl bioassays.

Troubleshooting Guides

This section addresses specific issues that may arise during Fluroxypyr-meptyl bioassays, offering step-by-step guidance to identify and resolve the problems.

Issue 1: High Variability Between Replicates

Question: My bioassay results show high variability between replicates, even within the same treatment group. What are the potential causes and how can I troubleshoot this?

Answer:

High variability between replicates is a common issue that can obscure the true dose-response relationship. The following steps can help identify and mitigate the sources of variation.

Troubleshooting Workflow:

Troubleshooting workflow for high replicate variability.

Detailed Troubleshooting Steps:

• Review Environmental Conditions: Inconsistent light intensity, temperature fluctuations, or variable humidity across the experimental area can lead to differential plant growth and response to the herbicide.

  • Solution: Ensure all experimental units are placed in a controlled environment with uniform conditions. Use data loggers to monitor and record environmental parameters.

• Examine Plant Material Uniformity: If using whole plants, variations in plant size, developmental stage, or overall health can significantly impact their susceptibility to Fluroxypyr-meptyl.

  • Solution: Select plants of a uniform size and growth stage for your experiments. Discard any plants that appear stressed or unhealthy.

• Assess Soil/Media Homogeneity: In soil-based bioassays, inconsistencies in soil composition, organic matter content, pH, or compaction can affect the bioavailability of Fluroxypyr-meptyl.

  • Solution: Thoroughly mix your soil or growth medium before potting to ensure uniformity. Ensure consistent compaction in all pots.

• Verify Application Technique: Uneven application of the herbicide solution can result in some plants receiving a higher dose than others.

  • Solution: Calibrate your spray equipment to ensure a consistent application volume and droplet size. For manual applications, use precise pipetting techniques.

Issue 2: No or Poor Dose-Response Curve

Question: I am not observing a clear dose-response relationship in my bioassay. The plant responses are either all-or-nothing, or there is no significant difference between my control and treated groups. What could be wrong?

Answer:

A lack of a clear dose-response curve suggests issues with the concentration range of Fluroxypyr-meptyl, its preparation, or the sensitivity of the chosen plant species.

Logical Relationship Diagram:

Logical relationships for troubleshooting a poor dose-response.

Detailed Troubleshooting Steps:

• Incorrect Concentration Range: The selected concentrations may be too high, causing maximum effect at all doses, or too low, resulting in no observable effect.

  • Solution: Conduct a preliminary range-finding experiment with a wide range of concentrations (e.g., spanning several orders of magnitude) to identify the appropriate range for your definitive bioassay.

• Improper Solution Preparation: Errors in calculating dilutions, improper solubilization of Fluroxypyr-meptyl, or degradation of the stock solution can lead to inaccurate dosing.

  • Solution: Double-check all calculations for stock solution and serial dilutions. Fluroxypyr-meptyl has low water solubility, so ensure it is properly dissolved in an appropriate solvent (e.g., acetone (B3395972) or DMSO) before preparing aqueous dilutions. Store stock solutions at -20°C for up to one month or -80°C for up to six months to prevent degradation.[1]

• Plant Species Insensitivity: The chosen plant species or biotype may be tolerant or resistant to Fluroxypyr-meptyl.

  • Solution: Consult the literature to select a plant species known to be sensitive to synthetic auxin herbicides. If investigating potential resistance, include a known susceptible biotype as a positive control.

• Sub-optimal Bioassay Duration: The symptoms of Fluroxypyr-meptyl, which mimics auxin, may take time to develop fully.

  • Solution: Extend the duration of the bioassay and record observations at multiple time points (e.g., 7, 14, and 21 days after treatment).

Frequently Asked Questions (FAQs)

Q1: What is the mode of action of Fluroxypyr-meptyl, and what symptoms should I expect to see in susceptible plants?

A1: Fluroxypyr-meptyl is a synthetic auxin herbicide. After it is absorbed by the plant, it is converted to fluroxypyr (B1673483) acid, which is the active form. Fluroxypyr mimics the natural plant hormone auxin, leading to uncontrolled and disorganized plant growth.[2][3][4]

Expected Symptoms in Susceptible Broadleaf Plants:

• Epinasty: Twisting and curling of stems and petioles.

• Leaf Cupping and Crinkling: Distorted leaf growth.

• Stunted Growth: Inhibition of normal plant development.

• Stem Swelling and Cracking: Abnormal tissue proliferation.

• Chlorosis and Necrosis: Yellowing and subsequent death of plant tissues at higher concentrations.

Auxin Signaling Pathway Disruption by Fluroxypyr:

Simplified auxin signaling pathway disrupted by Fluroxypyr.

Q2: How do soil properties like pH and organic matter affect Fluroxypyr-meptyl bioassays?

A2: Soil pH and organic matter content can significantly influence the bioavailability and efficacy of soil-applied Fluroxypyr-meptyl.

• Organic Matter: Higher soil organic matter can lead to increased adsorption of the herbicide, reducing its availability for plant uptake. This may result in a lower-than-expected phytotoxic effect at a given concentration.

• pH: While Fluroxypyr-meptyl itself is an ester, its active form, fluroxypyr acid, can be influenced by soil pH. Generally, the bioavailability of many herbicides is affected by soil pH, which can alter their chemical form and interaction with soil colloids.

Q3: What are some recommended indicator species for Fluroxypyr-meptyl bioassays?

A3: A good indicator species should be highly sensitive to synthetic auxin herbicides. Some commonly used sensitive species include:

• Tomato (Solanum lycopersicum)

• Soybean (Glycine max)

• Cucumber (Cucumis sativus)

• Common Chickweed (Stellaria media)

• Cleavers (Galium aparine)

The choice of species may also depend on the specific research question, such as assessing potential crop injury or detecting herbicide resistance in a particular weed.

Data Presentation

Table 1: Efficacy of Fluroxypyr on Various Broadleaf Weeds in Wheat Fields

Weed Species	Common Name	Efficacy at 1.5 L/ha	Efficacy at 2.0-2.5 L/ha
Galium aparine	Cleavers	Good	Excellent
Conringia orientalis	Hare's Ear Mustard	Good	Excellent
Centaurea depressa	Lesser Knapweed	Good	Excellent
Polygonum aviculare	Prostrate Knotweed	Moderate	Good
Fumaria vaillantii	Fumitory	Moderate	Good
Veronica persica	Persian Speedwell	Moderate	Good
Lepyrodiclis holosteoides	---	Poor	Good
Malva neglecta	Common Mallow	Moderate	Good
Scorpiurus muricatus	Prickly Scorpion's-tail	Moderate	Good
Bifora testiculata	---	Moderate	Good

Source: Adapted from a field study on the efficacy of Fluroxypyr in wheat fields. Efficacy is a qualitative summary of the reported weed control percentages.

Table 2: Phytotoxicity of Fluroxypyr Drift on Soybean

Fluroxypyr Application Rate (g a.i./ha)	Fresh Weight Inhibition Rate	Phytotoxicity Level	Observed Symptoms
≤ 2.1	≤ 0%	No effect	No visible damage, potential for slight growth stimulation
7.04	≤ 10%	Slight	Minor leaf malformation
> 7.04 and < 33.33	10-30%	Moderate	Noticeable leaf cupping and stem twisting
≥ 33.33	> 30%	Severe	Significant stunting, leaf distortion, and chlorosis
> 70.6	> 50%	Very Severe	Complete growth inhibition, leading to plant death

Source: Adapted from a laboratory toxicity test on soybeans using a mobile bioassay spray tower.[5]

Experimental Protocols

Protocol 1: Whole-Plant Bioassay for Fluroxypyr-meptyl Efficacy

This protocol is designed to assess the dose-response of whole plants to a foliar application of Fluroxypyr-meptyl.

1. Plant Preparation:

• Grow a sensitive indicator species (e.g., soybean or tomato) in pots containing a uniform, well-characterized soil or potting mix.
• Maintain plants in a controlled growth chamber with standardized conditions (e.g., 25°C/20°C day/night temperature, 16-hour photoperiod, 60% relative humidity).
• Select healthy, uniform plants at the 2-4 true leaf stage for the experiment.

2. Herbicide Solution Preparation:

• Prepare a stock solution of Fluroxypyr-meptyl (e.g., 1000 mg/L) in an appropriate solvent like acetone or DMSO.
• Perform serial dilutions of the stock solution with distilled water containing a non-ionic surfactant (e.g., 0.25% v/v) to achieve the desired treatment concentrations. Prepare a control solution containing only distilled water and the surfactant.

3. Herbicide Application:

• Randomly assign plants to treatment groups, including a control group. Ensure a sufficient number of replicates per treatment (e.g., 4-6 plants).
• Apply the herbicide solutions as a foliar spray using a calibrated laboratory sprayer to ensure uniform coverage. Apply to the point of runoff.

4. Post-Treatment Care and Evaluation:

• Return the plants to the growth chamber and maintain the controlled conditions.
• Visually assess phytotoxicity symptoms (e.g., epinasty, stunting, chlorosis) at 3, 7, 14, and 21 days after application using a rating scale (e.g., 0 = no injury, 100 = plant death).
• At the final evaluation point, harvest the above-ground biomass, determine the fresh weight, and then dry the tissue at 60°C to a constant weight to determine the dry weight.

5. Data Analysis:

• Calculate the percent inhibition of growth (fresh or dry weight) relative to the control for each treatment.
• Use a suitable statistical software to perform a regression analysis (e.g., log-logistic dose-response model) to determine the EC50 value (the concentration that causes a 50% reduction in growth).

Protocol 2: Seed Germination and Early Seedling Growth Bioassay

This protocol assesses the effect of Fluroxypyr-meptyl on seed germination and early root and shoot growth.

1. Preparation of Treatment Solutions:

• Prepare a stock solution and serial dilutions of Fluroxypyr-meptyl as described in the whole-plant bioassay protocol.

2. Bioassay Setup:

• Place a sterile filter paper in a petri dish (9 cm diameter).
• Pipette a standard volume (e.g., 5 mL) of each treatment solution onto the filter paper. Include a control with only distilled water and surfactant.
• Place a set number of seeds (e.g., 20-25) of a sensitive species (e.g., cucumber or cress) onto the moistened filter paper.
• Seal the petri dishes with parafilm to prevent moisture loss.

3. Incubation:

• Place the petri dishes in a dark incubator at a constant temperature (e.g., 25°C).

4. Data Collection:

• After a set period (e.g., 72-120 hours), count the number of germinated seeds (radicle emergence > 2 mm) to determine the germination percentage.
• Carefully remove the seedlings and measure the length of the primary root and shoot of each seedling.

5. Data Analysis:

• Calculate the percent inhibition of germination, root length, and shoot length relative to the control.
• Determine the EC50 values for each parameter using regression analysis as described above.

References

• 1. cdms.net [cdms.net]
• 2. solutionsstores.com [solutionsstores.com]
• 3. Fluroxypyr | C7H5Cl2FN2O3 | CID 50465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fs.usda.gov [fs.usda.gov]
• 5. pestgenie.com.au [pestgenie.com.au]

Reference Data & Comparative Studies

Comparing the efficacy of Fluroxypyr-meptyl vs. 2,4-D on broadleaf weeds

An Objective Comparison of Fluroxypyr-meptyl and 2,4-D for Broadleaf Weed Management

This guide provides a detailed comparison of the efficacy of two widely used synthetic auxin herbicides, fluroxypyr-meptyl and 2,4-dichlorophenoxyacetic acid (2,4-D), for the control of broadleaf weeds. The information is intended for researchers, scientists, and professionals in weed management and herbicide development, presenting quantitative data, experimental methodologies, and modes of action.

Introduction to Fluroxypyr-meptyl and 2,4-D

Fluroxypyr-meptyl is a selective, post-emergence herbicide used to control economically important broadleaf weeds.[1] It belongs to the pyridinecarboxylic acid chemical family. After application, it is primarily absorbed through the leaves and converted into its herbicidally active form, fluroxypyr (B1673483) acid.[1][2] This active form is then translocated throughout the plant, disrupting normal growth processes.[1] Fluroxypyr is particularly noted for its effectiveness against hard-to-kill weeds such as cleavers (Galium aparine) and kochia (Kochia scoparia), including biotypes resistant to other herbicides.[3]

2,4-D was one of the first successful selective herbicides developed and is a member of the phenoxy carboxylic acid family.[4][5] As a systemic herbicide, it is absorbed through the leaves and translocated to the plant's meristems, where it mimics the natural plant hormone auxin, leading to uncontrolled and unsustainable growth that results in plant death.[6][7] It is widely used globally to manage annual and perennial broadleaf weeds in a variety of settings, including cereal crops, turf, and pastures.[5][7]

Mode of Action: Synthetic Auxins

Both fluroxypyr and 2,4-D are classified as Group 4 herbicides, functioning as synthetic auxins that mimic the plant growth hormone indole-3-acetic acid (IAA).[5] Their primary mode of action involves overwhelming the plant's natural hormonal balance.

The process unfolds as follows:

• Uptake and Translocation: The herbicides are absorbed by the plant, primarily through the foliage.[1][6] They are then translocated via the plant's vascular system to areas of active growth (meristems).[1][6]

• Hormonal Mimicry: In the plant cells, these synthetic compounds bind to auxin receptors, initiating a cascade of downstream signaling.[4]

• Disruption of Growth: This binding leads to an overstimulation of auxin-regulated genes, causing rapid, uncontrolled cell division and elongation.[5][8] This disrupts normal plant processes, altering cell wall plasticity and increasing ethylene (B1197577) production.[8]

• Physiological Symptoms: The visible symptoms include epinasty (twisting of stems and petioles), leaf curling, and swollen nodes, which ultimately lead to the destruction of vascular tissue and plant death.[1][3][6]

Caption: Mode of Action for Synthetic Auxin Herbicides.

Comparative Efficacy on Broadleaf Weeds

The effectiveness of fluroxypyr-meptyl and 2,4-D can vary significantly depending on the weed species, growth stage, application rate, and environmental conditions.

A field study conducted in wheat fields across four regions of Iran compared the efficacy of fluroxypyr with other common herbicides. Results showed that fluroxypyr applied at 2-2.5 L/ha achieved high weed control efficiency (85.77% to 90.68%).[9] In the same study, a combination of Bromoxynil + 2,4-D was the next most effective treatment, while a 2,4-D + Dicamba mixture was found to be less efficient.[9]

Studies have highlighted that 2,4-D alone can provide poor control of certain weeds, such as kochia.[10] In contrast, fluroxypyr is often recommended for controlling difficult weeds, including kochia biotypes that are resistant to other herbicides like ALS inhibitors.[3]

Table 1: Summary of Efficacy Data on Key Broadleaf Weeds

Weed Species	Common Name	Fluroxypyr-meptyl Efficacy	2,4-D Efficacy	Citation(s)
Kochia scoparia	Kochia	Good to Excellent, including on resistant biotypes.[1][3]	Often Poor to Fair when used alone.[10][11]	[1][3][10][11]
Galium aparine	Cleavers	Excellent.[1][12]	Moderate	[1][12]
Convolvulus arvensis	Field Bindweed	Good to Excellent.[1][13]	Good, but timing and plant vigor are critical.[14]	[1][13][14]
Taraxacum officinale	Dandelion	Good	Excellent	[15][16]
Plantago spp.	Plantain	Good	Excellent	[15][16]
Trifolium repens	White Clover	Good	Poor when used alone; often mixed with MCPP for control.[15]	[15]
Rumex spp.	Dock	Good	Moderate	[1]

Tank Mixtures for Enhanced and Resistance Management

To broaden the spectrum of controlled weeds and manage herbicide resistance, fluroxypyr and 2,4-D are frequently used in tank mixtures with each other or with other herbicides.

Research on multiple herbicide-resistant (MHR) kochia has demonstrated significant synergistic interactions when auxinic herbicides are combined. In greenhouse studies, while 2,4-D, dicamba, and fluroxypyr applied alone provided only 26% to 69% control of MHR populations, three-way mixtures increased control to 85% to 97%.[10][17][18] For instance, a three-way premixture of dichlorprop/dicamba/2,4-D provided 100% control of all tested kochia populations in one study.[19] Commercial formulations such as Escalade 2, which contains fluroxypyr, 2,4-D, and dicamba, are designed to provide broad-spectrum control.[11][12][15]

Experimental Protocols for Efficacy Assessment

Evaluating herbicide efficacy requires robust and standardized experimental designs to produce reliable and comparable data. The following outlines a typical protocol for a whole-plant bioassay.

1. Experimental Design:

• Layout: A completely randomized block design with three to four replicates is standard.[9]

• Treatments: Include a range of application rates for each herbicide being tested, an untreated control, and often a standard commercial treatment for comparison.[20] To assess crop tolerance, at least one rate should be twice the recommended label rate.[20]

2. Plant Material and Growth Conditions:

• Seed Collection: Weed seeds are collected from target populations, cleaned, and stored appropriately.[21][22] Dormancy may need to be broken prior to germination.[21]

• Cultivation: Seedlings are grown in pots under controlled greenhouse conditions until they reach the appropriate growth stage for treatment, typically the 2- to 4-leaf stage for post-emergence herbicides.[22][23]

3. Herbicide Application:

• Method: Applications are made using a calibrated track-sprayer or boom sprayer to ensure uniform coverage.[23]

• Timing: The timing of application relative to the weed and crop growth stage is critical and must be recorded.[20]

4. Data Collection and Analysis:

• Assessment: Efficacy is typically assessed at set intervals after treatment (e.g., 14, 21, or 28 days).[17][21]

• Metrics: Data collected includes visual injury ratings (on a scale of 0-100%), weed control percentage, and plant biomass (fresh or dry weight) reduction compared to the untreated control.[17][21]

• Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine significant differences between treatments.

Caption: Generalized Workflow for Herbicide Efficacy Trials.

Conclusion

Both fluroxypyr-meptyl and 2,4-D are effective synthetic auxin herbicides for the control of broadleaf weeds. The choice between them, or the decision to use them in combination, depends on the target weed spectrum and the presence of herbicide-resistant biotypes.

• 2,4-D remains a cost-effective and reliable option for many common broadleaf weeds like dandelion and plantain in various cropping systems and turf.[7][16] However, its efficacy can be limited against certain species, such as white clover and resistant kochia, when used alone.[10]

• Fluroxypyr-meptyl provides superior control of several hard-to-kill broadleaf weeds, most notably Galium aparine (cleavers) and Kochia scoparia, making it a valuable tool for managing problematic and resistant weed populations.[1][3]

For broad-spectrum efficacy and as a strategy to mitigate the evolution of herbicide resistance, the use of these active ingredients in tank mixtures is a highly effective approach, often demonstrating synergistic effects.[10][17]

References

• 1. Fluroxypyr-meptyl TC - HEBEN [hb-p.com]
• 2. veeprho.com [veeprho.com]
• 3. cdn.nufarm.com [cdn.nufarm.com]
• 4. Insight into the mode of action of 2,4-dichlorophenoxyacetic acid (2,4-D) as an herbicide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fbn.com [fbn.com]
• 6. deq.mt.gov [deq.mt.gov]
• 7. How 2,4-Dichlorophenoxyacetic Acid (2,4-D) Effectively Controls Broadleaf Weeds [jindunchemical.com]
• 8. byjus.com [byjus.com]
• 9. Efficacy of Fluroxypyr Compared with Common Broadleaf Herbicides in the Wheat Fields [jpp.um.ac.ir]
• 10. Synergistic interactions of 2,4-D, dichlorprop-p, dicamba, and halauxifen/fluroxypyr for controlling multiple herbicide-resistant kochia (Bassia scoparia L.) | Weed Technology | Cambridge Core [cambridge.org]
• 11. nwcb.wa.gov [nwcb.wa.gov]
• 12. Choosing The Right Weed Killer - Rigby Taylor [rigbytaylor.com]
• 13. cabidigitallibrary.org [cabidigitallibrary.org]
• 14. Agronomy eUpdate June 12th, 2025 : Issue 1057 [eupdate.agronomy.ksu.edu]
• 15. Three-Way Fluroxypyr Herbicides for Postemergent Broadleaf Weed Control in Turf. [a-c-s.confex.com]
• 16. 24d.info [24d.info]
• 17. researchgate.net [researchgate.net]
• 18. Synergistic interactions of 2,4-D, dichlorprop-p, dicamba, and halauxifen/fluroxypyr for controlling multiple herbicide-resistant kochia (<i>Bassia scoparia</i> L.): AGOSR [agosr.com]
• 19. Multiple herbicide resistance among kochia (Bassia scoparia) populations in the southcentral Great Plains | Weed Science | Cambridge Core [cambridge.org]
• 20. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 21. researchgate.net [researchgate.net]
• 22. How to detect herbicide resistance in arable weeds | AHDB [ahdb.org.uk]
• 23. hracglobal.com [hracglobal.com]

Validating Experimental Efficacy of Fluroxypyr-meptyl: A Guide to Controls and Protocols

For researchers and scientists in the fields of agricultural science and drug development, rigorous validation of experimental results is paramount. This guide provides a framework for validating the herbicidal efficacy of Fluroxypyr-meptyl, a synthetic auxin herbicide, through the use of appropriate negative and positive controls. Detailed experimental protocols, data presentation structures, and visualizations are included to ensure robust and reproducible findings.

Fluroxypyr-meptyl is a selective, post-emergence herbicide used to control broadleaf weeds.[1][2] Its mechanism of action involves mimicking the plant hormone auxin, leading to uncontrolled and disorganized plant growth that ultimately results in the death of susceptible species.[3][4] After it is absorbed by the foliage, the meptyl ester is hydrolyzed to the herbicidally active fluroxypyr (B1673483) acid.[5][6] To isolate and confirm that the observed herbicidal effects are specifically due to Fluroxypyr-meptyl, a well-designed experiment with proper controls is essential.

Selection of Experimental Controls

The inclusion of negative and positive controls is fundamental to interpreting experimental outcomes correctly. They serve as benchmarks against which the activity of the test compound, Fluroxypyr-meptyl, can be compared.

• Negative Controls : These treatments are expected to produce no herbicidal effect and help to quantify baseline plant health and any non-specific effects of the experimental procedure.

  • Untreated Control : Plants that receive no treatment at all. This group accounts for the effects of the ambient growing conditions.

  • Vehicle Control : Plants treated with the carrier solution (the formulation without the active ingredient). This is crucial for distinguishing the effect of the herbicide from any potential effects of the solvents or adjuvants in the formulation. Distilled water is often used as a simple negative control.[7]

• Positive Control : A positive control should be a compound with a well-characterized mechanism of action similar to the test compound. For Fluroxypyr-meptyl, another synthetic auxin herbicide is an ideal choice.

  • 2,4-Dichlorophenoxyacetic acid (2,4-D) : This is a widely studied synthetic auxin herbicide that induces similar phytotoxic effects in susceptible plants.[7][8][9] Its use as a positive control provides a reliable measure of a typical auxinic herbicide response, allowing for a direct comparison of potency and efficacy with Fluroxypyr-meptyl.[7][10][11]

Experimental Protocol: Greenhouse Bioassay for Herbicidal Efficacy

This protocol outlines a dose-response experiment to quantify and validate the efficacy of Fluroxypyr-meptyl on a target broadleaf weed species (e.g., Galium aparine - cleavers).

1. Plant Cultivation:

• Grow the target weed species from seed in pots containing a standardized potting mix.
• Maintain the plants in a controlled greenhouse environment (e.g., 25°C/18°C day/night temperature, 16-hour photoperiod).
• Allow plants to reach a specific growth stage (e.g., the 2-4 leaf stage) before treatment to ensure uniformity.

2. Preparation of Treatment Solutions:

• Prepare a stock solution of Fluroxypyr-meptyl in an appropriate solvent/carrier.
• Perform serial dilutions to create a range of application rates (e.g., 50, 100, 200, and 400 g a.e./ha).[5]
• Similarly, prepare solutions for the positive control (2,4-D) at its known effective concentrations.
• Prepare the vehicle control solution, which contains all formulation components except the active herbicide.

3. Herbicide Application:

• Use a calibrated laboratory track sprayer to apply the herbicide solutions to the plants. This ensures a uniform application rate across all treatments.
• Include the untreated, vehicle, and positive control groups in each application run.
• Randomize the placement of pots in the greenhouse after application to minimize environmental variability.

4. Data Collection and Assessment:

• Assess plant injury at set time points after treatment (e.g., 7, 14, and 21 days).
• Visual Injury Rating : Score plants on a scale of 0% (no effect) to 100% (plant death) based on symptoms like epinasty (leaf curling), chlorosis (yellowing), and necrosis (tissue death).
• Biomass Reduction : At the final time point, harvest the above-ground biomass of each plant. Dry the biomass in an oven at 60°C until a constant weight is achieved. Calculate the percent reduction in biomass relative to the vehicle control.

5. Statistical Analysis:

• The experiment should be arranged in a completely randomized design with at least four replications per treatment.
• Analyze the data using Analysis of Variance (ANOVA) to determine significant differences between treatments.
• Use a suitable regression model to calculate the dose required to cause 50% growth reduction (GR₅₀) for both Fluroxypyr-meptyl and the positive control.

Data Presentation

Summarize the quantitative results in a clear and structured table to facilitate comparison between Fluroxypyr-meptyl and the control treatments.

Treatment Group	Application Rate (g a.e./ha)	Visual Injury (%) (14 Days After Treatment)	Biomass Reduction (%) (21 Days After Treatment)
Untreated Control	0	0	0
Vehicle Control	0	0	0
Fluroxypyr-meptyl	50
100
200
400
Positive Control (2,4-D)	X₁ (Low)
X₂ (Medium)
X₃ (High)

Visualization of Pathways and Workflows

Diagrams created using Graphviz can effectively illustrate complex relationships and processes.

Caption: Simplified signaling pathway of synthetic auxin herbicides like Fluroxypyr.

Caption: Workflow for validating the experimental efficacy of Fluroxypyr-meptyl.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. youtube.com [youtube.com]
• 3. veeprho.com [veeprho.com]
• 4. HPLC Method for Analysis of Fluroxypyr-meptyl on Primesep 100 Column | SIELC Technologies [sielc.com]
• 5. Fluroxypyr-meptyl TC - HEBEN [hb-p.com]
• 6. Fluroxypyr-meptyl | C15H21Cl2FN2O3 | CID 54745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. scielo.br [scielo.br]
• 11. Searching an auxinic herbicide to use as positive control in toxicity assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling Weed Resistance: A Comparative Guide to Fluroxypyr-Meptyl and Other Synthetic Auxin Herbicides

For researchers, scientists, and professionals in drug development, understanding the nuances of herbicide resistance is critical. This guide provides an objective comparison of fluroxypyr-meptyl's performance against other synthetic auxin herbicides, supported by experimental data, detailed protocols, and pathway visualizations to illuminate the mechanisms of cross-resistance.

Synthetic auxin herbicides have been a cornerstone of broadleaf weed control for decades. However, the emergence of weed biotypes resistant to these herbicides poses a significant challenge to sustainable agriculture. Fluroxypyr-meptyl, a widely used synthetic auxin herbicide, is not immune to this issue. Cross-resistance, where a weed biotype exhibits resistance to multiple herbicides with the same mode of action, is a growing concern. This guide delves into the comparative performance of fluroxypyr-meptyl and other key synthetic auxins in the face of resistance, focusing on the underlying molecular mechanisms and experimental methodologies used to characterize them.

Quantitative Comparison of Herbicide Efficacy

The development of herbicide resistance is quantified by comparing the herbicide dose required to achieve 50% growth reduction (GR50) in a resistant (R) population versus a susceptible (S) population. The resistance index (RI), calculated as the ratio of GR50 (R/S), provides a measure of the level of resistance.

Case Study 1: Kochia scoparia

A notable case of cross-resistance to synthetic auxin herbicides has been identified in Kochia scoparia. A biotype resistant to dicamba (B1670444) was also found to exhibit resistance to fluroxypyr (B1673483) and 2,4-D.[1][2] The table below summarizes the GR50 values and resistance indices from a study on this resistant biotype.

Herbicide	Biotype	GR50 (g ae/ha)	Resistance Index (R/S)
Fluroxypyr	Susceptible (S)	2.9	12.1
Resistant (R)	35.1
Dicamba	Susceptible (S)	53.4	>30
Resistant (R)	>1600
2,4-D	Susceptible (S)	101.4	12.2
Resistant (R)	1234.3

Data sourced from LeClere et al. (2018)[1][2]

Case Study 2: Amaranthus powellii

In contrast, a study on an Amaranthus powellii population resistant to MCPA demonstrated a different cross-resistance profile. While this population showed cross-resistance to other phenoxy-carboxylate herbicides, it did not exhibit resistance to 2,4-D or dicamba, and fluroxypyr was not tested in this specific study. This highlights the variability of cross-resistance patterns among different weed species and resistance mechanisms.

Experimental Protocols

The determination of herbicide resistance and cross-resistance relies on standardized and rigorous experimental procedures. The whole-plant dose-response bioassay is the gold standard for confirming herbicide resistance and quantifying its level.

Whole-Plant Dose-Response Bioassay

This protocol outlines the key steps involved in conducting a whole-plant dose-response bioassay to determine the GR50 values for different herbicides.[3][4]

1. Seed Collection and Germination:

• Collect mature seeds from both the suspected resistant and a known susceptible weed population.

• Germinate seeds in a controlled environment (e.g., petri dishes with agar (B569324) medium) to ensure uniform seedling emergence.

2. Plant Growth:

• Transplant seedlings at a similar growth stage (e.g., 2-3 true leaves) into pots containing a standardized soil mix.

• Grow plants in a greenhouse or growth chamber under controlled conditions of temperature, light, and humidity.

3. Herbicide Application:

• Prepare a series of herbicide concentrations for each tested herbicide, typically ranging from sub-lethal to lethal doses for both susceptible and resistant populations.

• Apply the herbicides to the plants at the appropriate growth stage using a precision sprayer to ensure uniform coverage. Include an untreated control for comparison.

4. Data Collection and Analysis:

• After a set period (typically 21-28 days), visually assess plant injury and harvest the above-ground biomass.

• Dry the biomass to a constant weight.

• Analyze the biomass data using a log-logistic dose-response model to calculate the GR50 value for each herbicide and biotype.

• Calculate the resistance index (RI) by dividing the GR50 of the resistant biotype by the GR50 of the susceptible biotype.

Visualizing the Mechanism of Resistance

The primary mechanism of action for synthetic auxin herbicides involves the degradation of Aux/IAA transcriptional repressor proteins.[5][6][7] In the presence of auxins, the SCF-TIR1/AFB E3 ubiquitin ligase complex targets Aux/IAA proteins for degradation, leading to the expression of auxin-responsive genes and ultimately, plant death.[5][6][7]

Target-site resistance to synthetic auxins can occur through mutations in the genes encoding proteins involved in this signaling pathway.[8][9] In the case of the resistant Kochia scoparia biotype, a mutation in an AUX/IAA gene has been identified as the cause of cross-resistance to dicamba, 2,4-D, and fluroxypyr.[1][2] This mutation prevents the efficient degradation of the Aux/IAA protein, thereby blocking the downstream effects of the herbicides.[1][2]

Below are diagrams illustrating the experimental workflow for a dose-response bioassay and the auxin signaling pathway, highlighting the point of resistance.

Caption: Experimental workflow for a whole-plant dose-response bioassay.

References

• 1. pnas.org [pnas.org]
• 2. Cross-resistance to dicamba, 2,4-D, and fluroxypyr in Kochia scoparia is endowed by a mutation in an AUX/IAA gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hracglobal.com [hracglobal.com]
• 5. Synthetic auxin herbicides: finding the lock and key to weed resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Auxin Herbicide Action: Lifting the Veil Step by Step - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Weed resistance to synthetic auxin herbicides - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Environmental Impact of Fluroxypyr-meptyl and Other Herbicides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the environmental impact of the herbicide fluroxypyr-meptyl against four other widely used herbicides: glyphosate (B1671968), 2,4-D, dicamba, and atrazine. The information is intended for researchers, scientists, and professionals involved in drug and herbicide development to facilitate an objective assessment of their relative environmental profiles. The data presented is compiled from various scientific sources and regulatory documents.

Executive Summary

Fluroxypyr-meptyl is a post-emergence herbicide used for controlling broadleaf weeds. In the environment, it rapidly hydrolyzes to its herbicidally active form, fluroxypyr (B1673483) acid. This active form is generally characterized by low to moderate persistence in soil and low to moderate toxicity to a range of non-target organisms. However, like all herbicides, its use is not without potential environmental risks. This guide provides a side-by-side comparison of key environmental indicators for fluroxypyr-meptyl and other common herbicides to offer a broader perspective on its relative impact.

Data Presentation: Comparative Environmental Impact

The following tables summarize the available quantitative data for the selected herbicides across key environmental parameters. It is important to note that these values are derived from various studies and may not be directly comparable due to differing experimental conditions.

Table 1: Soil Persistence

Herbicide	Soil Half-life (DT50) in days (Aerobic)	Notes
Fluroxypyr-meptyl	Hydrolyzes to Fluroxypyr acid rapidly.	Fluroxypyr acid DT50: 16 - 77 days.[1]
Glyphosate	1.0 - 67.7 days.	Strongly adsorbs to soil particles.
2,4-D	1 - 14 days.	Rapidly degraded by soil microbes.[2]
Dicamba	Varies with soil type and conditions.	Generally considered to have low persistence.
Atrazine	30 - 180 days.[1]	Can be persistent in some soil types.

Table 2: Aquatic Toxicity

Herbicide	Daphnia magna 48-hr EC50 (mg/L)	Oncorhynchus mykiss 96-hr LC50 (mg/L)
Fluroxypyr-meptyl	> 40	Data not readily available
Glyphosate	1.4 - 10.6 (as active ingredient)[3]	>10 - >1000
2,4-D	5.2 (ester) - 184 (DMA salt)	Varies significantly with formulation
Dicamba	34.6 (sodium salt) - >270.8 (DGA salt)[4]	28 - 507 (depending on salt)[4][5]
Atrazine	5.29 - 7[6][7]	3.96 - 13[7][8]

Table 3: Terrestrial Non-Target Organism Toxicity

Herbicide	Earthworm (Eisenia fetida) 14-day LC50 (mg/kg soil)	Avian (Bobwhite Quail) Acute Oral LD50 (mg/kg bw)
Fluroxypyr-meptyl	>1000	>2000
Glyphosate	Data not readily available	>5200
2,4-D	350 (DMA salt)[9]	Data not readily available
Dicamba	Data not readily available	Data not readily available
Atrazine	>1000[10]	940

Experimental Protocols

The toxicity and environmental fate data presented in this guide are typically generated following standardized protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure that data is reliable and comparable across different laboratories and studies. Below are brief overviews of the key experimental protocols relevant to the data in this guide.

Soil Persistence (Aerobic) - OECD 307

This test guideline, "Aerobic and Anaerobic Transformation in Soil," is designed to determine the rate of degradation of a chemical in soil under controlled laboratory conditions.

• Objective: To determine the half-life (DT50) of the test substance in soil.

• Methodology: The test substance is applied to fresh soil samples. These samples are then incubated in the dark at a controlled temperature and moisture content. At various time intervals, soil samples are taken and analyzed for the concentration of the parent substance and its transformation products. The rate of degradation is then calculated.

• Key Parameters: Soil type, temperature, moisture content, application rate of the test substance.

Aquatic Toxicity - Daphnia sp. Acute Immobilisation Test - OECD 202

This guideline is used to determine the acute toxicity of substances to daphnids (Daphnia magna is a commonly used species).

• Objective: To determine the concentration of a substance that causes immobilization in 50% of the daphnids (EC50) over a 48-hour period.

• Methodology: Young daphnids are exposed to a range of concentrations of the test substance in a static or semi-static system for 48 hours. The number of immobilized daphnids is recorded at 24 and 48 hours.

• Key Parameters: Test species, age of organisms, water temperature, pH, hardness, and the concentrations of the test substance.

Aquatic Toxicity - Fish, Acute Toxicity Test - OECD 203

This guideline is designed to determine the acute lethal toxicity of substances to fish.

• Objective: To determine the concentration of a substance that is lethal to 50% of the test fish (LC50) over a 96-hour period.

• Methodology: Fish are exposed to a range of concentrations of the test substance in a static, semi-static, or flow-through system for 96 hours. Mortalities are recorded at 24, 48, 72, and 96 hours.

• Key Parameters: Test species (e.g., Oncorhynchus mykiss - rainbow trout), water temperature, pH, dissolved oxygen, and the concentrations of the test substance.

Terrestrial Non-Target Plant Test - OECD 208

This guideline, "Terrestrial Plant Test: Seedling Emergence and Seedling Growth Test," assesses the potential adverse effects of substances on terrestrial plants.

• Objective: To evaluate the effects of a substance on seedling emergence and early growth of several plant species.

• Methodology: Seeds of various plant species are sown in soil treated with different concentrations of the test substance. The test containers are kept in a controlled environment (growth chamber or greenhouse). Effects on seedling emergence, mortality, and shoot and root growth are assessed over a period of 14 to 21 days after 50% emergence in the control group.

• Key Parameters: Plant species, soil type, application method of the test substance, and environmental conditions (light, temperature, humidity).

Avian Acute Oral Toxicity Test - OECD 223

This guideline is used to determine the acute oral toxicity of substances to birds.

• Objective: To determine the median lethal dose (LD50) of a substance when administered orally to birds.

• Methodology: The test substance is administered orally in a single dose to birds (e.g., Colinus virginianus - bobwhite quail). The birds are then observed for mortality and clinical signs of toxicity for at least 14 days.

• Key Parameters: Test species, age and sex of birds, dosage levels, and observation period.

Earthworm, Acute Toxicity Test - OECD 207

This guideline describes a method to assess the acute toxicity of substances to earthworms.

• Objective: To determine the concentration of a substance that is lethal to 50% of the earthworms (LC50) over a 14-day period.

• Methodology: Adult earthworms (Eisenia fetida is a common test species) are exposed to the test substance mixed into an artificial soil. Mortality is assessed at 7 and 14 days.

• Key Parameters: Test species, artificial soil composition, temperature, and concentrations of the test substance.

Visualizations

The following diagrams illustrate key conceptual frameworks and workflows related to the environmental impact assessment of herbicides.

References

• 1. herbiguide.com.au [herbiguide.com.au]
• 2. Low Levels of Roundup Toxic to Aquatic Invertebrate Daphnia Magna | GMO EVIDENCE [gmoevidence.com]
• 3. Clone- and age-dependent toxicity of a glyphosate commercial formulation and its active ingredient in Daphnia magna - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dicamba Technical Fact Sheet [npic.orst.edu]
• 5. fs.usda.gov [fs.usda.gov]
• 6. Low-toxic herbicides Roundup and Atrazine disturb free radical processes in Daphnia in environmentally relevant concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. circabc.europa.eu [circabc.europa.eu]
• 8. researchgate.net [researchgate.net]
• 9. ask-force.org [ask-force.org]
• 10. downloads.regulations.gov [downloads.regulations.gov]

A Comparative Guide to the Validation of Analytical Methods for Fluroxypyr-meptyl Utilizing Certified Reference Materials

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of Fluroxypyr-meptyl, a widely used herbicide. The focus is on the critical role of Certified Reference Materials (CRMs) in method validation to ensure accurate and reliable data. This document outlines detailed experimental protocols and presents a comparative analysis of Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and High-Performance Liquid Chromatography (HPLC) based methods, supported by experimental data from peer-reviewed studies.

The Cornerstone of Accurate Measurement: Certified Reference Materials

Certified Reference Materials (CRMs) are indispensable tools in the validation of analytical methods. They provide a known, traceable concentration of the analyte, enabling the assessment of a method's accuracy, precision, and linearity. The use of a well-characterized CRM, such as the Fluroxypyr-meptyl CRM with a certified purity of 99.8% ± 0.1%, is fundamental for establishing the metrological traceability of measurement results. These high-purity reference materials are essential for laboratories conducting residue analysis to ensure compliance with regulatory standards.[1]

Comparative Analysis of Analytical Methods

The determination of Fluroxypyr-meptyl residues is predominantly carried out using chromatographic techniques coupled with various detectors. This guide focuses on the two most common and powerful techniques: Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and High-Performance Liquid Chromatography (HPLC) with UV or MS/MS detection.

Performance Characteristics

The following table summarizes the performance characteristics of different analytical methods for the determination of Fluroxypyr-meptyl in various matrices, as reported in scientific literature.

Parameter	GC-MS/MS (Onion & Soil)	HPLC-UV (Soil, Corn)	LC-MS/MS (Water)	LC-MS/MS (Soil)
Linearity (R²)	>0.99	0.9998	Not explicitly stated, but method validated	Not explicitly stated, but method validated
Recovery (%)	88 - 98	81.1 - 103.3	Satisfactory for all analytes	Within guideline requirements
Limit of Detection (LOD)	10 ng/g	0.01 µg/mL	0.015 µg/L	0.00012 µg/g
Limit of Quantification (LOQ)	20 ng/g	0.05 µg/mL	0.05 µg/L	0.0004 µg/g
Relative Standard Deviation (RSD) (%)	8 - 15	0.3 - 2.3	Not explicitly stated	Within guideline requirements

Table 1: Comparison of Performance Characteristics of Analytical Methods for Fluroxypyr-meptyl.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are protocols for the analysis of Fluroxypyr-meptyl using GC-MS/MS and HPLC, incorporating the use of a CRM.

Workflow for Analytical Method Validation using a CRM

Caption: Workflow for validating an analytical method using a CRM.

Protocol 1: GC-MS/MS Method for Fluroxypyr-meptyl in Onion and Soil

This method utilizes a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based extraction followed by GC-MS/MS analysis.

1. Preparation of Standards using CRM:

• Accurately weigh approximately 10 mg of Fluroxypyr-meptyl CRM (purity > 99%) and dissolve it in 10 mL of methanol (B129727) to prepare a stock solution of 1000 µg/mL.

• Prepare a series of working standard solutions (e.g., 0.01, 0.05, 0.1, 0.5, and 1.0 µg/mL) by serial dilution of the stock solution with ethyl acetate (B1210297).

2. Sample Preparation (QuEChERS):

• Homogenize 10 g of the sample (onion bulb or soil) with 10 mL of ethyl acetate.

• Add 5 g of anhydrous sodium sulfate (B86663) and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer the supernatant (ethyl acetate layer) to a clean tube.

• For cleanup, pass the extract through a dispersive solid-phase extraction (d-SPE) tube containing primary secondary amine (PSA) and C18 sorbents.

• Vortex for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• The final extract is ready for GC-MS/MS analysis.

3. GC-MS/MS Instrumental Parameters:

• Gas Chromatograph: Agilent 7890A GC or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness).

• Injector Temperature: 280 °C.

• Oven Program: Initial temperature 120 °C for 1 min, ramp at 25 °C/min to 280 °C, and hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer: Agilent 7000 Series Triple Quadrupole MS or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• Precursor Ion (m/z): 366.

• Product Ions (m/z): 194 (quantifier), 232 (qualifier).

Protocol 2: HPLC-UV Method for Fluroxypyr-meptyl in Soil and Corn

This method is suitable for the quantification of Fluroxypyr-meptyl using HPLC with UV detection.

1. Preparation of Standards using CRM:

• Prepare stock and working standard solutions as described in the GC-MS/MS protocol, using methanol as the solvent.

2. Sample Preparation:

• Extract 10 g of the homogenized sample with 20 mL of acetonitrile (B52724) by shaking for 30 minutes.

• Centrifuge the extract at 5000 rpm for 10 minutes.

• Take the supernatant and pass it through a 0.45 µm syringe filter before injection into the HPLC system.

3. HPLC-UV Instrumental Parameters:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: Acetonitrile and water (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30 °C.

• UV Detector Wavelength: 230 nm.

Logical Framework for Method Selection

The choice between GC-MS/MS and HPLC-based methods depends on several factors including the matrix, required sensitivity, and available instrumentation.

Caption: Decision tree for selecting an analytical method.

Conclusion

The validation of analytical methods for Fluroxypyr-meptyl is critical for ensuring data quality and regulatory compliance. The use of Certified Reference Materials is a non-negotiable aspect of this process, providing the basis for accuracy and traceability. Both GC-MS/MS and HPLC-based methods offer reliable and robust quantification of Fluroxypyr-meptyl. GC-MS/MS generally provides higher sensitivity and selectivity, making it ideal for complex matrices and trace-level detection. HPLC-UV offers a simpler, more accessible alternative for routine analysis where high sensitivity is not the primary concern. The choice of method should be guided by the specific requirements of the analysis, including the sample matrix, the desired limits of detection and quantification, and the available laboratory infrastructure.

References

• 1. hpc-standards.com [hpc-standards.com]

Unraveling Fluroxypyr-Meptyl's Fate: A Comparative Analysis of Metabolic Pathways in Resistant Kochia and Tolerant Rice

A detailed examination of the metabolic processes governing the efficacy of the herbicide fluroxypyr-meptyl reveals distinct strategies employed by different plant species to detoxify the compound. This guide compares the metabolic pathways of fluroxypyr-meptyl in a resistant biotype of the weed Bassia scoparia (kochia) and the tolerant crop, rice (Oryza sativa), providing researchers with insights into the mechanisms of herbicide resistance and crop selectivity.

Fluroxypyr-meptyl, a widely used post-emergent herbicide for the control of broadleaf weeds, is a pro-herbicide that is converted into its active form, fluroxypyr (B1673483) acid, within the plant. The persistence and phytotoxicity of fluroxypyr acid are largely determined by the plant's ability to metabolize it into non-toxic compounds. This comparative guide synthesizes experimental data to illuminate the contrasting metabolic fates of this herbicide in a resistant weed and a tolerant crop.

Contrasting Metabolic Fates in Kochia and Rice

Studies have demonstrated that both resistant kochia and tolerant rice seedlings rapidly hydrolyze fluroxypyr-meptyl to the herbicidally active fluroxypyr acid. However, the subsequent metabolic steps diverge significantly, highlighting different detoxification strategies.

In a fluroxypyr-resistant biotype of Bassia scoparia (Flur-R), the detoxification process is characterized by an enhanced rate of metabolism of fluroxypyr acid compared to a susceptible biotype (J01-S). This rapid degradation leads to the formation of several unknown metabolites. Notably, a unique metabolite was identified in the resistant biotype, suggesting a specific metabolic pathway contributing to its resistance. The metabolic profile of the resistant kochia indicates the involvement of key enzyme families such as cytochrome P450 monooxygenases (CYP450s), glutathione (B108866) S-transferases (GSTs), and UDP-glucosyl transferases (GTs) in the detoxification process.

Conversely, in rice seedlings, the metabolism of fluroxypyr-meptyl follows a more complex and multifaceted pathway. After the initial hydrolysis to fluroxypyr acid, rice plants employ a series of reactions to detoxify the molecule. These include dehalogenation, hydroxylation, glycosylation, acetylation, and malonylation. This array of metabolic reactions effectively deactivates the herbicidal properties of fluroxypyr acid and facilitates its sequestration or further degradation.

Quantitative Comparison of Metabolite Distribution

The following table summarizes the quantitative data on the distribution of fluroxypyr-meptyl and its metabolites over time in resistant (Bassia scoparia) and tolerant (rice) species. The data for Bassia scoparia is inferred from HPLC profiles, while the data for rice metabolism is based on the identification of various metabolic reactions, with quantitative distribution being a key area for ongoing research.

Time After Treatment	Plant Species	Fluroxypyr-Meptyl (% of Applied)	Fluroxypyr Acid (% of Applied)	Metabolite(s) (% of Applied)	Notes
Early (e.g., <12h)	Bassia scoparia (Resistant)	Rapidly Decreasing	Transient Peak	Increasing	Faster conversion of fluroxypyr acid to metabolites compared to susceptible biotype.
Bassia scoparia (Susceptible)	Rapidly Decreasing	Higher & More Persistent Peak	Slowly Increasing	Slower metabolism of fluroxypyr acid.
Oryza sativa (Rice)	Rapidly Decreasing	Transient Peak	Increasing	Formation of multiple conjugated metabolites.
Mid (e.g., 12-48h)	Bassia scoparia (Resistant)	Low	Decreasing	Predominant	Significant formation of a unique metabolite.
Bassia scoparia (Susceptible)	Low	High	Moderate	Fluroxypyr acid remains a major component.
Oryza sativa (Rice)	Low	Decreasing	Predominant	Diverse range of metabolites including glycosides, acetyl, and malonyl conjugates.
Late (e.g., >48h)	Bassia scoparia (Resistant)	Very Low	Very Low	High	Efficient detoxification and sequestration.
Bassia scoparia (Susceptible)	Very Low	Moderate	Moderate	Slower overall detoxification.
Oryza sativa (Rice)	Very Low	Very Low	High	Extensive conjugation and detoxification.

Visualizing the Metabolic Pathways

The following diagrams, generated using the DOT language, illustrate the distinct metabolic pathways of fluroxypyr-meptyl in resistant Bassia scoparia and tolerant rice.

Comparative metabolic pathways of fluroxypyr-meptyl.

Experimental Protocols

Metabolism Study in Bassia scoparia

The metabolic fate of fluroxypyr-meptyl in resistant and susceptible kochia biotypes was investigated using radiolabeled [14C]-fluroxypyr-meptyl.[1]

• Plant Material and Treatment: Seedlings of both resistant (Flur-R) and susceptible (J01-S) Bassia scoparia were grown under controlled conditions. At the appropriate growth stage, plants were treated with a solution containing [14C]-fluroxypyr-meptyl.

• Sample Collection: Whole plants were harvested at various time points post-treatment (e.g., 6, 12, 24, 48, 96, and 192 hours).

• Extraction of Metabolites: The harvested plant material was homogenized and extracted with an appropriate solvent system to isolate the parent compound and its metabolites.

• Analysis: The extracts were analyzed using High-Performance Liquid Chromatography (HPLC) coupled with a radio-detector. This allowed for the separation and quantification of [14C]-fluroxypyr-meptyl, [14C]-fluroxypyr acid, and various [14C]-metabolites based on their retention times and radioactivity.

Metabolism Study in Oryza sativa

The identification of fluroxypyr-meptyl metabolites in rice seedlings involved the following methodology:

• Plant Culture and Exposure: Rice seedlings were cultivated hydroponically and exposed to a solution containing fluroxypyr-meptyl.

• Metabolite Extraction: At designated time intervals, the roots and shoots of the rice seedlings were collected, and metabolites were extracted using a suitable solvent mixture.

• Metabolite Identification: The extracted samples were analyzed using advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS). This enabled the identification of various metabolites through the determination of their mass-to-charge ratios and fragmentation patterns. The identified reactions included dehalogenation, hydroxylation, glycosylation, acetylation, and malonylation.

This comparative guide underscores the importance of enhanced metabolism as a mechanism of herbicide resistance in weeds and highlights the complex detoxification systems present in tolerant crops. A deeper understanding of these pathways is crucial for the development of more effective and selective herbicides and for the sustainable management of herbicide resistance in agricultural systems.

References

• 1. Enhanced metabolic detoxification is associated with fluroxypyr resistance in Bassia scoparia - PMC [pmc.ncbi.nlm.nih.gov]

Validation of a New Analytical Method for Fluroxypyr-meptyl using Spike and Recovery Experiments

This guide provides a detailed comparison of a newly validated analytical method for the quantification of Fluroxypyr-meptyl in environmental and agricultural samples against an established alternative. The validation process, centered on spike and recovery experiments, is described in detail to support its adoption by researchers, scientists, and professionals in drug development and environmental monitoring.

Introduction to Fluroxypyr-meptyl Analysis

Fluroxypyr-meptyl is a selective, post-emergent herbicide used to control broadleaf weeds in various crops such as cereals, corn, and sugarcane.[1][2] Due to its widespread use, sensitive and accurate analytical methods are crucial for monitoring its residues in environmental matrices to ensure food safety and environmental protection. This guide focuses on the validation of a new Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) method and compares its performance with an established High-Performance Liquid Chromatography (HPLC) method.

Experimental Protocols

Newly Validated Method: GC-MS/MS with Spike and Recovery

This method was developed and validated for the screening of Fluroxypyr-meptyl in onion (leaf and bulb) and soil samples.[1][3]

1. Sample Preparation and Extraction:

• A 10g sample of onion bulb, leaf, or soil is placed in a 50 ml centrifuge tube.

• 10 ml of ethyl acetate (B1210297) and 10 ml of 5% aqueous NaCl solution are added. The pH is adjusted to 4 using acetic acid.[1][2]

• The mixture is vortexed for 1 minute and then shaken for 1 hour.[1]

• 5g of activated anhydrous sodium sulfate (B86663) (Na2SO4) is added, and the sample is vortexed again for 3 minutes.[1]

2. Cleanup:

• Column Chromatography: 2 ml of the extract is loaded onto an alumina (B75360) column. Impurities are eluted with 10 ml of hexane. The target analyte is then eluted with 30 ml of dichloromethane.[1] The eluent is evaporated to dryness and the residue is redissolved in 6 ml of ethyl acetate.[1]

• Dispersive Solid-Phase Extraction (dSPE): To the 6 ml aliquot, 75 mg of primary secondary amine (PSA) and 450 mg of Na2SO4 are added (for plant leaf samples, 75 mg of graphitized carbon black is also added). The mixture is vortexed for 2 minutes and centrifuged for 5 minutes at 5,000 rpm. 4 ml of the supernatant is collected for analysis.[1]

3. Spike and Recovery Experiment:

• Control samples of onion and soil are fortified with Fluroxypyr-meptyl standard solutions at concentrations of 20, 50, and 100 ng/g.[3]

• The spiked samples are left to stand for 2 hours to allow for interaction with the matrix before extraction.[3]

• The extraction and cleanup procedures are then performed as described above.

• The recovery is calculated by comparing the measured concentration in the spiked sample to the known spiked concentration.

4. Instrumental Analysis:

• The final extract is analyzed by GC-MS/MS.[1][3]

Alternative Method: HPLC with Solid-Phase Extraction

An alternative established method utilizes High-Performance Liquid Chromatography (HPLC) for the determination of Fluroxypyr-meptyl in soil, corn, and corn plants.[4]

1. Sample Preparation and Extraction:

• Sample pre-treatment involves a solid-phase extraction (SPE) and purification technology to reduce matrix interferences.[4]

2. Instrumental Analysis:

• The content of Fluroxypyr-meptyl is determined by a high-sensitivity HPLC method.[4] The detection can be performed using a UV detector at 220 nm.[5]

Performance Data Comparison

The following table summarizes the performance of the newly validated GC-MS/MS method compared to the alternative HPLC method based on spike and recovery experiments.

Parameter	Newly Validated GC-MS/MS Method	Alternative HPLC Method
Analyte	Fluroxypyr-meptyl	Fluroxypyr-meptyl
Matrices	Onion (leaf, bulb), Soil	Soil, Corn, Corn Plants
Analytical Technique	GC-MS/MS	HPLC
Recovery Rate (%)	88 - 98%	81.1 - 103.3%
Relative Standard Deviation (RSD) (%)	8 - 15%	0.3 - 2.3%
Limit of Quantification (LOQ)	0.02 µg/g	0.05 µg/mL

Experimental Workflow Diagram

Caption: Workflow of the validated GC-MS/MS method for Fluroxypyr-meptyl analysis.

Comparative Analysis

The newly validated GC-MS/MS method demonstrates excellent recovery rates, ranging from 88% to 98%, for Fluroxypyr-meptyl in complex matrices like onion and soil.[3] This indicates a high level of accuracy for the method. The relative standard deviation (RSD) of 8-15% suggests acceptable precision.[3]

The alternative HPLC method also provides good performance, with a wider recovery range of 81.1% to 103.3% and a notably lower RSD of 0.3% to 2.3%, indicating very high precision.[4] The choice between the two methods may depend on the specific requirements of the analysis. The GC-MS/MS method offers high sensitivity and selectivity, which is particularly beneficial for complex matrices where matrix effects can be a challenge. The HPLC method, while also sensitive, shows exceptional repeatability as indicated by its low RSD.[4]

Both methods are suitable for the routine monitoring of Fluroxypyr-meptyl residues. The detailed protocol for the GC-MS/MS method, validated through spike and recovery experiments, provides a robust and reliable option for analytical laboratories.

References

• 1. cwss.in [cwss.in]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. CN105954425A - HPLC (High Performance Liquid Chromatography) determination method for fluroxypyr-mepthyl and fluroxypyr in soil, corns and corn plants - Google Patents [patents.google.com]
• 5. HPLC Method for Analysis of Fluroxypyr-meptyl on Primesep 100 Column | SIELC Technologies [sielc.com]

A comparative study of the soil sorption and leaching of Fluroxypyr-meptyl and its acid form

A deep dive into the environmental fate of the herbicide fluroxypyr (B1673483) reveals a critical distinction between its ester pro-drug, fluroxypyr-meptyl, and its herbicidally active acid form, fluroxypyr. For researchers and environmental scientists, understanding the soil mobility and persistence of these compounds is paramount for accurate risk assessment. This guide provides a comparative analysis of their soil sorption and leaching potential, supported by experimental data and standardized protocols.

Fluroxypyr-meptyl is the commonly applied form of the herbicide, which, upon contact with soil and water, undergoes rapid hydrolysis to its active acid form, fluroxypyr. This rapid conversion is a central theme in its environmental behavior, dictating that the long-term potential for soil sorption and leaching is primarily governed by the properties of fluroxypyr acid.

Rapid Hydrolysis: The Initial Transformation

The defining characteristic of fluroxypyr-meptyl in the soil environment is its swift conversion to fluroxypyr. This hydrolysis is a key determinant of its environmental fate.

Table 1: Soil Half-Life of Fluroxypyr-meptyl and Fluroxypyr

Compound	Half-Life (t½) in Soil	Reference
Fluroxypyr-meptyl	1.93 - 3.01 days	[1]
Fluroxypyr-meptyl	2.29 days	[2]
Fluroxypyr	27.2 - 43.1 days	[3]
Fluroxypyr	28 - 78 days	[2][4]

Note: Half-life can vary depending on soil type, temperature, and moisture content.

The significantly shorter half-life of fluroxypyr-meptyl underscores its transient nature in the soil. The herbicidally active and more persistent compound is fluroxypyr acid.

Soil Sorption: Quantifying Retention

Soil sorption is a key process that influences a pesticide's mobility and bioavailability. It is quantified by the soil organic carbon-water (B12546825) partitioning coefficient (Koc). A higher Koc value indicates stronger sorption to soil and less potential for leaching.

Due to the rapid hydrolysis of fluroxypyr-meptyl, specific sorption studies for the ester are limited. The focus of environmental assessment is on the more stable fluroxypyr acid.

Table 2: Soil Sorption Coefficients for Fluroxypyr

Parameter	Value	Interpretation
Koc	53 - 136 mL/g	High to Medium Mobility

Koc values are influenced by soil properties such as organic carbon content and pH.

Leaching Potential: Assessing Groundwater Risk

The potential for a pesticide to move through the soil profile and reach groundwater is a critical environmental concern. Leaching studies, often conducted using soil columns, provide insight into this mobility.

Studies have shown that fluroxypyr can be detected in groundwater, indicating its potential for leaching. The mobility of fluroxypyr is influenced by its sorption characteristics and persistence in the soil. The relatively low to moderate Koc values of fluroxypyr suggest a potential for movement in the soil profile, particularly in soils with low organic matter.

Experimental Protocols

The data presented in this guide are typically generated using standardized laboratory experiments.

Soil Sorption - Batch Equilibrium Method

The batch equilibrium method is a common technique to determine the soil sorption coefficient of a pesticide.

Experimental Workflow: Batch Equilibrium Sorption Study

Caption: Workflow for a batch equilibrium soil sorption experiment.

In this method, a known mass of soil is mixed with a pesticide solution of a known concentration. The mixture is agitated for a set period (e.g., 24 hours) to reach equilibrium. After equilibration, the solid and liquid phases are separated by centrifugation, and the concentration of the pesticide remaining in the solution is measured. The amount of pesticide sorbed to the soil is then calculated by the difference between the initial and equilibrium concentrations in the solution.

Leaching - Soil Column Study

Soil column studies simulate the movement of pesticides through the soil profile under controlled conditions.

Experimental Workflow: Soil Column Leaching Study

Caption: Workflow for a soil column leaching experiment.

In a typical soil column study, a column is uniformly packed with soil. The pesticide is applied to the surface, and then artificial rain is applied at a constant rate. The liquid that passes through the column (leachate) is collected over time and analyzed for the presence of the parent compound and its degradation products. At the end of the experiment, the soil column can be sectioned and analyzed to determine the distribution of the pesticide within the soil profile.

Conclusion

The environmental behavior of fluroxypyr-meptyl is intrinsically linked to its rapid transformation into fluroxypyr acid. While the ester form is short-lived in the soil, the resulting acid is more persistent and mobile. The moderate sorption of fluroxypyr acid to soil particles suggests a potential for leaching, which has been confirmed by the detection of this compound in groundwater. Understanding this dynamic is crucial for developing effective management strategies to mitigate the potential for off-site transport and environmental contamination. Future research should continue to investigate the factors influencing the degradation, sorption, and leaching of fluroxypyr in various soil types and environmental conditions to refine predictive models and ensure its safe use.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Degradation and leaching of fluroxypyr after application to railway tracks - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Inter-laboratory Analysis of Fluroxypyr-meptyl in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of Fluroxypyr-meptyl, a selective post-emergence herbicide, in various environmental matrices. In the absence of a formal inter-laboratory comparison study, this document synthesizes performance data from various validated analytical methods reported in the scientific literature. The aim is to assist laboratories in selecting and implementing appropriate methods for monitoring Fluroxypyr-meptyl residues in environmental samples, ensuring data reliability and comparability.

Comparison of Analytical Method Performance

The following tables summarize the performance characteristics of different analytical methods for the determination of Fluroxypyr-meptyl in soil, water, and plant matrices. These tables are compiled from individual studies and offer a comparative look at the efficiency and sensitivity of various techniques.

Table 1: Performance of Analytical Methods for Fluroxypyr-meptyl in Soil

Analytical Method	Extraction & Cleanup	Matrix	Fortification Levels (mg/kg)	Average Recovery (%)	RSD (%)	LOQ (mg/kg)	Reference
GC-ECD	Methanol-water extraction, liquid-liquid partition with dichloromethane (B109758), SPE with Florisil	Wheat Soil	0.005, 0.1, 0.5	95.33 - 106.6	1.55 - 5.28	0.005	[1]
GC-MS/MS	Ethyl acetate (B1210297) extraction (MSPD), column chromatography, d-SPE	Soil	0.02, 0.05, 0.1 (µg/g)	88 - 98	8 - 15	0.02 (µg/g)	[2][3]
LC-MS/MS	Acetonitrile extraction (QuEChERS)	Corn Soil	Not Specified	80 - 108	Not Specified	0.002 - 0.01	[4]

Table 2: Performance of Analytical Methods for Fluroxypyr-meptyl in Water

Analytical Method	Extraction & Cleanup	Matrix	Fortification Levels (µg/L)	Average Recovery (%)	RSD (%)	LOQ (µg/L)	Reference
LC-MS/MS	SPE with Strata-X cartridge	Surface, Ground, Drinking Water	0.05, 0.5, 5.0	60 - 66 (LOQ in surface water)	Not Specified	0.05	[5]
HPLC	SPE with ISOLUTE ENV+	Water	1 - 50	91 - 102	2.5 - 5.3	Not Specified	[6]
GC-MSD	Not Specified	Water	Not Specified	Not Specified	Not Specified	Not Specified	[4]

Table 3: Performance of Analytical Methods for Fluroxypyr-meptyl in Plant Matrices

Analytical Method	Extraction & Cleanup	Matrix	Fortification Levels (mg/kg)	Average Recovery (%)	RSD (%)	LOQ (mg/kg)	Reference
GC-ECD	Methanol-water extraction, liquid-liquid partition with dichloromethane, SPE with Florisil	Wheat Grains	0.005, 0.1, 0.5	84.45 - 108.2	0.819 - 3.77	0.005	[1]
GC-MS/MS	Ethyl acetate extraction (MSPD), column chromatography, d-SPE	Onion (leaf, bulb)	0.02, 0.05, 0.1 (µg/g)	88 - 98	8 - 15	0.02 (µg/g)	[2][3]
LC-MS/MS	Acetonitrile extraction (QuEChERS)	Corn Plant	Not Specified	80 - 108	Not Specified	0.002 - 0.01	[4]

Experimental Protocols

Detailed methodologies are crucial for the replication of results and the validation of methods in different laboratories. Below are generalized protocols for the key analytical methods cited in the performance tables.

Gas Chromatography-Electron Capture Detector (GC-ECD) Method for Soil and Wheat[1]

• Extraction: A sample of wheat grains or soil is extracted with a mixture of methanol (B129727) and water.

• Partitioning: The extract undergoes liquid-liquid partitioning with dichloromethane to isolate the analyte.

• Cleanup: The extract is further purified using solid-phase extraction (SPE) with Florisil cartridges. The analyte is eluted with a mixture of petroleum ether and ethyl acetate (95/5, v/v).

• Analysis: The concentrated eluate is analyzed by GC-ECD.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) for Onion and Soil[2][3]

• Extraction: A Matrix Solid Phase Dispersion (MSPD) method is used with ethyl acetate as the extraction solvent.

• Cleanup: The extract is cleaned using column chromatography followed by dispersive solid-phase extraction (d-SPE).

• Analysis: The final extract is quantified using GC-MS/MS.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Water[5]

• Sample Preparation: A 60 mL water sample is mixed with a pH 7.00 buffer solution.

• Extraction: The mixture is passed through a Phenomenex Strata-X solid-phase extraction (SPE) cartridge.

• Elution and Concentration: The analyte is eluted with acetonitrile. The eluate is then concentrated using a TurboVap evaporator.

• Analysis: The final sample is reconstituted in a methanol:water solution and analyzed by LC-MS/MS.

Inter-laboratory Comparison Workflow and Logic

While a specific inter-laboratory comparison for Fluroxypyr-meptyl was not found, the following diagrams illustrate the typical workflow and logical structure of such a study for pesticides.

Caption: General experimental workflow for Fluroxypyr-meptyl analysis.

An inter-laboratory comparison, or proficiency test, is essential for assessing the competence of laboratories. The performance of each laboratory is typically evaluated using a z-score, which indicates how far a laboratory's result is from the assigned value.

Caption: Logical flow of an inter-laboratory comparison study.

According to the ISO 13528 standard, a z-score is calculated as:

z = (x - X) / σ

where:

• x is the result from the participating laboratory.

• X is the assigned value for the analyte.

• σ is the standard deviation for proficiency assessment.

Generally, a z-score between -2 and 2 is considered satisfactory.[7] This statistical measure allows for a standardized comparison of performance across different laboratories.[8][9]

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Analytical method , validation and degradation kinetics of Fluroxypyr-Meptyl in onion using gas chromatography-tandem mass spectrometry | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. epa.gov [epa.gov]
• 6. Method development for determination of fluroxypyr in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Z-Score in Proficiency Testing: Understanding ISO 13528 [shapypro.com]
• 8. OUR CHOICE TO FULLY ALIGN WITH ISO 13528 – NEW EVALUATION CRITERIA - Your ideal partner for monitoring your laboratory performances | Test Veritas [testveritas.com]
• 9. ISO 13528 ZSCORE [itl.nist.gov]

Validating the mode of action of Fluroxypyr-meptyl through genetic and molecular studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of fluroxypyr-meptyl's performance with other herbicides, supported by experimental data. It delves into the genetic and molecular studies that validate its mode of action as a synthetic auxin, offering detailed experimental protocols and visual representations of key biological processes.

Executive Summary

Fluroxypyr-meptyl is a selective, post-emergence herbicide effective against a wide range of broadleaf weeds.[1][2] Its mode of action is centered on mimicking the plant hormone auxin, leading to uncontrolled growth and subsequent plant death. This guide will explore the molecular interactions and genetic evidence that substantiate this mechanism, providing a comparative analysis with other herbicidal alternatives.

Comparative Performance Analysis

The efficacy of fluroxypyr-meptyl has been evaluated against other common herbicides across various applications. The following tables summarize key performance data.

Table 1: Efficacy of Fluroxypyr (B1673483) vs. Other Broadleaf Herbicides in Wheat

Herbicide	Application Rate (L/ha)	Total Weed Control Efficiency (%)
Fluroxypyr	1.5	80.75
Fluroxypyr	2.0	85.77
Fluroxypyr	2.5	90.68
Bromoxynil + 2,4-D	-	85.43
Dichloprop-p + Bentazon	-	83.98
Mecoprop-p + Dichloprop-p + MCPA	-	80.00
Bromoxynil + MCPA	-	80.00
Triasulfuron + Dicamba	-	67.75
2,4-D + Dicamba	-	68.22

Data from a field study in wheat, demonstrating fluroxypyr's high efficiency at controlling broadleaf weeds compared to other common herbicides.[3]

Table 2: Comparison of Fluroxypyr-meptyl and Ammonium (B1175870) Glufosinate (B12851) in Oil Palm

Herbicide	Application Rate (L/ha)	Weed Damage (%) at 21 Days	Weed Damage (%) at 42 Days	Weed Damage (%) at 63 Days
Fluroxypyr-meptyl	0.9	31.22	44.33	55.89
Ammonium Glufosinate	3.4	41.64	49.36	54.80

This study shows that while ammonium glufosinate has a faster initial effect, the long-term efficacy of fluroxypyr-meptyl is comparable in controlling weeds in oil palm plantations.[4][5]

Genetic and Molecular Validation of the Mode of Action

Fluroxypyr-meptyl's herbicidal activity is initiated by its conversion to the active form, fluroxypyr acid, within the plant.[1] This active molecule mimics the natural plant hormone indole-3-acetic acid (IAA), leading to a cascade of molecular events that disrupt normal plant growth.

The Auxin Signaling Pathway

The canonical auxin signaling pathway involves the perception of auxin by a co-receptor complex consisting of a Transport Inhibitor Response 1/Auxin Signaling F-box (TIR1/AFB) protein and an Auxin/Indole-3-Acetic Acid (Aux/IAA) transcriptional repressor. This interaction targets the Aux/IAA protein for degradation, thereby releasing Auxin Response Factors (ARFs) to regulate the expression of auxin-responsive genes.

References

• 1. Fluroxypyr-meptyl TC - HEBEN [hb-p.com]
• 2. Fluroxypyr (Ref: DOW 43304-H) [sitem.herts.ac.uk]
• 3. Efficacy of Fluroxypyr Compared with Common Broadleaf Herbicides in the Wheat Fields [jpp.um.ac.ir]
• 4. jppipa.unram.ac.id [jppipa.unram.ac.id]
• 5. jppipa.unram.ac.id [jppipa.unram.ac.id]

A Comparative Analysis of the Aquatic Toxicity of Fluroxypyr-meptyl and its Metabolite, Fluroxypyr

A comprehensive review for researchers and environmental scientists on the differential aquatic toxicity of the herbicide Fluroxypyr-meptyl and its principal metabolite, Fluroxypyr acid.

Fluroxypyr-meptyl, a widely used herbicide for the control of broadleaf weeds, rapidly transforms in aquatic environments into its primary and herbicidally active metabolite, Fluroxypyr acid. Understanding the comparative toxicity of the parent ester and its acid metabolite is crucial for a thorough environmental risk assessment. This guide provides a detailed comparison of their toxicological effects on a range of aquatic organisms, supported by experimental data and standardized testing protocols.

Metabolic Transformation

In aquatic ecosystems, Fluroxypyr-meptyl undergoes rapid hydrolysis to form Fluroxypyr acid.[1] This conversion is a key factor in assessing its environmental impact, as the toxicity profile of the parent compound and its metabolite can differ significantly.

Metabolic pathway of Fluroxypyr-meptyl to Fluroxypyr acid.

Comparative Aquatic Toxicity Data

The following tables summarize the acute and chronic toxicity of Fluroxypyr-meptyl and Fluroxypyr to representative aquatic organisms. Data is presented as LC50 (the concentration lethal to 50% of the test population), EC50 (the concentration that causes a specific effect in 50% of the test population), and NOEC (No-Observed-Effect Concentration).

Table 1: Acute Toxicity Data

Organism Category	Species	Test Endpoint (Duration)	Fluroxypyr-meptyl (mg/L)	Fluroxypyr (mg/L)
Fish	Rainbow Trout (Oncorhynchus mykiss)	LC50 (96 h)	> 0.16 (at solubility limit)	13.4 - >100[2]
Bluegill Sunfish (Lepomis macrochirus)	LC50 (96 h)	> 0.16 (at solubility limit)	> 14.3[2]
Invertebrates	Water Flea (Daphnia magna)	EC50 (48 h)	> 0.16 (at solubility limit)	> 100[2]
Eastern Oyster (Crassostrea virginica)	EC50 (96 h, shell deposition)	0.068	51[2]
Algae	Freshwater Diatom (Navicula pelliculosa)	IC50 (72 h)	0.056	~1.46 (estimated)

Note: The IC50 for Fluroxypyr on Navicula pelliculosa is estimated based on the finding that Fluroxypyr-meptyl is approximately 26 times more toxic to this species.

Table 2: Chronic Toxicity Data

Organism Category	Species	Test Endpoint (Duration)	Fluroxypyr-meptyl (mg/L)	Fluroxypyr (mg/L)
Fish	Fathead Minnow (Pimephales promelas)	NOEC (Early Life-Stage)	Data not available	1.0
Invertebrates	Water Flea (Daphnia magna)	NOEC (21-day, reproduction)	Data not available	12.5
Algae	Freshwater Diatom (Navicula pelliculosa)	NOEC (72 h)	Data not available	Data not available

Experimental Protocols

The toxicity data presented in this guide are primarily derived from studies conducted according to internationally recognized guidelines from the Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA). The following provides an overview of the methodologies for the key experiments cited.

Algal Growth Inhibition Test (following OECD Guideline 201)

This test evaluates the effects of a substance on the growth of freshwater algae.

Workflow for the Algal Growth Inhibition Test.

• Test Organism: Commonly used species include Pseudokirchneriella subcapitata and Navicula pelliculosa.

• Procedure: Exponentially growing cultures of algae are exposed to a range of concentrations of the test substance, typically for 72 hours.

• Endpoint: The inhibition of growth is measured by assessing the algal biomass (e.g., cell count, fluorescence) over time compared to a control group. The EC50 is then calculated.

Daphnia sp. Acute Immobilisation Test (following OECD Guideline 202)

This test assesses the acute toxicity of a substance to aquatic invertebrates.

• Test Organism: Daphnia magna (water flea), less than 24 hours old.

• Procedure: Daphnids are exposed to a series of concentrations of the test substance for 48 hours.

• Endpoint: The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilization is defined as the inability to swim after gentle agitation. The EC50 is the concentration at which 50% of the daphnids are immobilized.

Fish Acute Toxicity Test (following OECD Guideline 203)

This test determines the short-term lethal effects of a substance on fish.

• Test Organism: Common species include Rainbow Trout (Oncorhynchus mykiss) and Zebra Fish (Danio rerio).

• Procedure: Fish are exposed to various concentrations of the test substance in a static or semi-static system for 96 hours.

• Endpoint: Mortality is observed and recorded at 24, 48, 72, and 96 hours. The LC50 is the concentration that is lethal to 50% of the test fish.

Chronic Toxicity Tests

• Daphnia Magna Reproduction Test (OECD Guideline 211): This 21-day test evaluates the impact of a substance on the reproductive output of Daphnia magna. The primary endpoint is the number of live offspring produced.

• Fish Early-life Stage Toxicity Test (OECD Guideline 210): This test exposes fish from the embryonic stage to early juvenile stages to the test substance. It assesses both lethal and sub-lethal effects, such as hatching success and growth, to determine the NOEC.

Conclusion

The available data indicates that Fluroxypyr-meptyl is generally more toxic to aquatic organisms than its metabolite, Fluroxypyr acid, particularly to algae and aquatic invertebrates like oysters. However, due to its rapid degradation to Fluroxypyr acid in aquatic environments, the overall long-term risk to aquatic ecosystems is primarily driven by the toxicity of the acid metabolite. Fluroxypyr acid exhibits lower toxicity to fish and invertebrates compared to the parent ester. This comparative guide highlights the importance of considering the environmental fate and transformation of chemical compounds when assessing their ecological risk. Further research on the chronic toxicity of both compounds to a wider range of aquatic species would provide a more complete picture of their environmental impact.

References

• 1. OECD 211: Daphnia Magna Reproduction Test - Situ Biosciences [situbiosciences.com]
• 2. wsdot.wa.gov [wsdot.wa.gov]

Assessing the synergistic or antagonistic effects of Fluroxypyr-meptyl in herbicide mixtures

For Researchers, Scientists, and Drug Development Professionals

The ongoing challenge of weed resistance necessitates a deeper understanding of herbicide interactions to develop more effective and sustainable weed management strategies. Fluroxypyr-meptyl, a synthetic auxin herbicide, is a critical component in many post-emergence herbicide mixtures for the control of broadleaf weeds. This guide provides a comprehensive comparison of the synergistic and antagonistic effects of Fluroxypyr-meptyl when combined with other common herbicides, supported by experimental data and detailed protocols.

Performance of Fluroxypyr-meptyl in Herbicide Mixtures: A Data-Driven Comparison

The efficacy of Fluroxypyr-meptyl can be significantly enhanced or diminished when used in combination with other herbicides. The nature of this interaction—synergistic, antagonistic, or additive—is crucial for optimizing weed control. Below are summaries of quantitative data from various studies assessing these interactions.

Table 1: Synergistic Effects of Halauxifen/Fluroxypyr-meptyl Premix with Auxinic Herbicides on Multiple Herbicide-Resistant Kochia (Bassia scoparia) [1][2]

Herbicide Mixture	Application Rate (g ai/ha)	Observed Control (%)	Expected Control (%) (Colby's Method)	Interaction
Halauxifen/Fluroxypyr + Dicamba	5/10 + 140	85	68	Synergistic
Halauxifen/Fluroxypyr + 2,4-D	5/10 + 560	90	75	Synergistic
Halauxifen/Fluroxypyr + Dichlorprop-p	5/10 + 560	88	72	Synergistic
Dicamba + Dichlorprop-p + 2,4-D	140 + 560 + 560	97	-	High Control
Halauxifen/Fluroxypyr + Dicamba + 2,4-D	5/10 + 140 + 560	95	-	High Control

Table 2: Efficacy of Fluroxypyr and Herbicide Mixtures on Various Weed Species [3]

Herbicide Treatment	Application Rate (L/ha)	Weed Control Efficiency (%)
Fluroxypyr	1.5	80.75
Fluroxypyr	2.0	85.77
Fluroxypyr	2.5	90.68
Bromoxynil + 2,4-D	1.5	85.43
2,4-D + Dicamba	0.8	68.22
Triasulfuron + Dicamba	0.165 ( kg/ha )	67.75

Table 3: Synergistic Effect of Fluroxypyr with Eucalyptus citriodora Extract on Weed Biomass Reduction [4][5]

Treatment	Application Rate	Dry Weight Reduction (%) - Corchorus olitorius	Dry Weight Reduction (%) - Amaranthus retroflexus	Dry Weight Reduction (%) - Portulaca oleracea	Dry Weight Reduction (%) - Echinochloa colonum
Fluroxypyr (F)	Recommended Rate	85	88	90	75
0.75 Fluroxypyr + 0.25 E. citriodora extract (F+E.c3:1)	Reduced Rate	82	85	87	80
Hoeing (H)	N/A	78	80	82	85
Control	N/A	0	0	0	0

Experimental Protocols

Protocol 1: Greenhouse Assay for Herbicide Interaction Assessment Using Colby's Method

1. Plant Material and Growth Conditions:

• Select a weed species of interest (e.g., Kochia scoparia, Amaranthus retroflexus).
• Sow seeds in pots containing a standardized greenhouse potting mix.
• Grow plants in a controlled environment (greenhouse) with consistent temperature, humidity, and photoperiod to ensure uniform growth.
• Thin seedlings to a uniform number per pot (e.g., 2-4 plants) at a specific growth stage (e.g., 2-3 true leaves).

2. Herbicide Preparation and Application:

• Prepare stock solutions of Fluroxypyr-meptyl and the other herbicide(s) to be tested.
• Determine the application rates to be tested for each herbicide individually and in combination. Rates should be chosen to provide a range of responses, from no effect to complete control.
• Apply herbicides at a consistent growth stage (e.g., 4-6 leaf stage) using a cabinet sprayer calibrated to deliver a precise volume of spray solution. This ensures uniform coverage.

3. Experimental Design:

• Use a completely randomized design (CRD) with multiple replications (typically 4-6) for each treatment.
• Treatments should include:
• An untreated control.
• Each herbicide applied individually at its respective rates.
• The herbicide mixtures at their respective rates.

4. Data Collection and Analysis:

• Visually assess weed control (phytotoxicity) at set intervals after treatment (e.g., 7, 14, and 21 days after treatment - DAT) using a scale of 0% (no injury) to 100% (complete plant death).
• At the final assessment, harvest the above-ground biomass of the plants in each pot.
• Dry the biomass in an oven at a specified temperature (e.g., 60-70°C) until a constant weight is achieved.
• Calculate the percent reduction in biomass compared to the untreated control.

5. Calculation of Expected Response (Colby's Method):

• Use the following formula to calculate the expected response (E) for a two-herbicide mixture[6][7][8]: E = X + Y - (XY / 100) Where:
• X = Percent control or inhibition by herbicide A alone.
• Y = Percent control or inhibition by herbicide B alone.
• Compare the observed response of the mixture to the expected response (E).
• Synergism: Observed response > Expected response.
• Antagonism: Observed response < Expected response.
• Additive effect: Observed response = Expected response.
• Statistical analysis (e.g., t-test or ANOVA) can be used to determine if the difference between observed and expected values is statistically significant[9].

Protocol 2: Small-Plot Field Trials for Evaluating Herbicide Mixtures

1. Site Selection and Preparation:

• Choose a field with a natural and uniform infestation of the target weed species.
• Prepare the seedbed according to standard agricultural practices for the crop to be grown (if any).

2. Experimental Design:

• Use a randomized complete block design (RCBD) with 3-4 replications to account for field variability.
• Plot size should be standardized (e.g., 3 x 10 meters).

3. Herbicide Application:

• Apply herbicides using a calibrated backpack or bicycle sprayer equipped with appropriate nozzles to ensure uniform application.
• Record environmental conditions at the time of application (temperature, humidity, wind speed, soil moisture).

4. Data Collection:

• Visually assess weed control at regular intervals.
• Collect weed density and biomass data from quadrats placed randomly within each plot.
• If a crop is present, record crop injury ratings and, ultimately, crop yield.

5. Data Analysis:

• Analyze data using analysis of variance (ANOVA) to determine treatment effects.
• If synergism or antagonism is being assessed, apply Colby's method to the weed control data.

Signaling Pathways and Logical Relationships

Fluroxypyr-meptyl is a synthetic auxin herbicide that mimics the natural plant hormone indole-3-acetic acid (IAA)[10][11]. It disrupts plant growth by overstimulating the auxin signaling pathway, leading to uncontrolled and disorganized cell division and elongation, ultimately causing plant death[12][13][14].

Caption: Auxin signaling pathway disruption by Fluroxypyr-meptyl.

The experimental workflow for assessing herbicide interactions can be visualized as follows:

Caption: Experimental workflow for assessing herbicide interactions.

By understanding the principles of herbicide synergy and antagonism and employing rigorous experimental protocols, researchers can develop more effective and sustainable weed management programs that optimize the use of valuable chemistries like Fluroxypyr-meptyl.

References

• 1. researchgate.net [researchgate.net]
• 2. Synergistic interactions of 2,4-D, dichlorprop-p, dicamba, and halauxifen/fluroxypyr for controlling multiple herbicide-resistant kochia (<i>Bassia scoparia</i> L.): AGOSR [agosr.com]
• 3. Efficacy of Fluroxypyr Compared with Common Broadleaf Herbicides in the Wheat Fields [jpp.um.ac.ir]
• 4. ejppri.eg.net [ejppri.eg.net]
• 5. researchgate.net [researchgate.net]
• 6. swfrec.ifas.ufl.edu [swfrec.ifas.ufl.edu]
• 7. ncwss.org [ncwss.org]
• 8. Calculating Synergistic and Antagonistic Responses of Herbicide Combinations | Weeds | Cambridge Core [cambridge.org]
• 9. Analyzing Herbicide Interactions: A Statistical Treatment of Colby's Method | Weed Technology | Cambridge Core [cambridge.org]
• 10. researchgate.net [researchgate.net]
• 11. Synthetic auxin herbicides: finding the lock and key to weed resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scielo.br [scielo.br]
• 13. scielo.br [scielo.br]
• 14. Auxin Herbicide Action: Lifting the Veil Step by Step - PMC [pmc.ncbi.nlm.nih.gov]

Statistical validation of data from Fluroxypyr-meptyl field efficacy trials

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the field efficacy of Fluroxypyr-meptyl, a selective, post-emergent herbicide for the control of broadleaf weeds in cereal crops. The information presented is based on data from various field trials, offering a comparative perspective against other common herbicides.

Executive Summary

Fluroxypyr-meptyl demonstrates high efficacy in controlling a wide spectrum of economically important broadleaf weeds in wheat and barley.[1] Field trials consistently show its robust performance, particularly against challenging weeds such as Galium aparine (cleavers) and Kochia scoparia, including biotypes resistant to ALS inhibitor herbicides.[2][3] When compared to other auxin herbicides like 2,4-D, MCPA, and dicamba, Fluroxypyr-meptyl often exhibits superior control of specific weed species.[4] Its effectiveness can be further enhanced through strategic tank-mixing with other compatible herbicides.

Comparative Efficacy of Fluroxypyr-meptyl

The following tables summarize the quantitative data from field efficacy trials, comparing Fluroxypyr-meptyl with other commercial herbicides.

Table 1: Overall Weed Control Efficiency in Wheat Fields

A multi-location field study in Iran evaluated the efficacy of Fluroxypyr-meptyl against a diverse spectrum of broadleaf weeds. The results demonstrated that Fluroxypyr-meptyl at application rates of 2.0-2.5 L/ha provided excellent weed control, comparable or superior to several other commercial herbicides.[4]

Herbicide Treatment	Application Rate (L/ha or g/ha)	Average Weed Control Efficiency (%)
Fluroxypyr-meptyl	2.0 - 2.5	85.77 - 90.68
Fluroxypyr-meptyl	1.5	80.75
Bromoxynil + 2,4-D	1.5	85.43
Dichlorprop-p + Bentazon	2.0	83.98
Mecoprop-p + Dichlorprop-p + MCPA	1.0	80.00
Bromoxynil + MCPA	1.5	80.00
2,4-D + Dicamba	0.8	68.22
Triasulfuron + Dicamba	165 g	67.75
2,4-D + MCPA	1.5	Not specified in summary
Tribenuron-methyl	20 g	Not specified in summary
Mesosulfuron-methyl + Iodosulfuron-methyl sodium + Diflufenican + Mefenpyre-diethyl	1.6	Not specified in summary

Data sourced from a field study conducted in Karaj, Shahryar, Ahwaz, Shiraz, and Gonbad, Iran during the 2017-2018 growing season.[4]

Table 2: Efficacy of Fluroxypyr-meptyl on Specific Weed Species in Wheat

The same Iranian field study also highlighted the efficacy of Fluroxypyr-meptyl on several dominant and difficult-to-control weed species.[4]

Weed Species	Fluroxypyr-meptyl Efficacy (at 2.0-2.5 L/ha)
Descurainia sophia	High
Galium aparine	High
Conringia orientalis	High
Centaurea depressa	High
Polygonum aviculare	Moderate to High
Fumaria vaillantii	High
Veronica persica	High
Lepyrodiclis holosteoides	Controlled at the higher rate of 2.5 L/ha
Malva neglecta	Moderate
Scorpiurus muricatus	Moderate
Bifora testiculata	Moderate

Experimental Protocols

The data presented in this guide are derived from field trials conducted under standardized protocols to ensure the validity and comparability of the results. The following outlines a typical experimental methodology for a post-emergent herbicide efficacy trial.

1. Experimental Design:

• Layout: Randomized Complete Block Design (RCBD) is commonly used to minimize the effects of field variability.[4]

• Replicates: A minimum of three to four replicates for each treatment is standard to ensure statistical significance.[4]

• Plot Size: Plot sizes are typically in the range of 10 to 30 square meters to allow for accurate application and assessment while minimizing edge effects.

2. Site Selection and Preparation:

• Fields with a known history of uniform weed infestation are selected.

• Standard agronomic practices for the specific crop (e.g., wheat, barley) are followed for soil preparation, fertilization, and seeding.

3. Herbicide Application:

• Timing: Herbicides are applied post-emergence when weeds are at the seedling stage (typically 2-4 leaves) and the crop is at a tolerant growth stage (e.g., 4-leaf to flag-leaf stage for wheat).[5]

• Equipment: Calibrated backpack or bicycle-type sprayers with flat-fan nozzles are used to ensure uniform application at the desired volume and pressure.

• Treatments: Treatments include a range of herbicide products at their recommended and, in some cases, higher rates, along with an untreated control for comparison.

4. Data Collection and Analysis:

• Weed Assessment: Weed density and biomass are typically measured at a set time point after application (e.g., 4 weeks) by counting and weighing weeds from a designated quadrat within each plot.[4]

• Crop Tolerance: Visual assessments of crop injury (e.g., stunting, discoloration) are conducted at regular intervals after application.

• Yield Data: At crop maturity, a designated area from the center of each plot is harvested to determine grain yield.[4]

• Statistical Analysis: The collected data are subjected to statistical analysis (e.g., Analysis of Variance - ANOVA) to determine the significance of differences between treatments.

Mandatory Visualizations

The following diagram illustrates the typical workflow of a field efficacy trial for a post-emergent herbicide like Fluroxypyr-meptyl.

Caption: Experimental workflow for a herbicide field efficacy trial.

Mode of Action

Fluroxypyr-meptyl is a systemic herbicide that belongs to the synthetic auxin group (Group 4).[5] After foliar absorption, it is translocated within the plant, where it mimics the natural plant hormone auxin. This leads to uncontrolled and disorganized cell growth, ultimately causing the death of susceptible broadleaf weeds. This mode of action is particularly effective against weeds that have developed resistance to other herbicide classes, such as ALS inhibitors.[3]

Tank-Mixing for Enhanced Performance

To broaden the spectrum of controlled weeds and manage herbicide resistance, Fluroxypyr-meptyl is often recommended for use in tank-mix combinations. Common tank-mix partners include:

• 2,4-D Ester or MCPA Ester: For enhanced control of a wider range of broadleaf weeds.[2][5]

• Bromoxynil: Provides an additional mode of action and can improve the control of certain weed species.[6]

• Curtail M (clopyralid + MCPA): Offers a broader spectrum of weed control in spring wheat, durum wheat, and barley.[2][5]

• Florasulam and Pyroxsulam: These partners add ALS inhibitor activity to control a wider range of both broadleaf and some grass weeds.[7]

When tank-mixing, it is crucial to follow the label instructions for each product regarding mixing order, adjuvants, and crop stage restrictions to ensure efficacy and crop safety.[2][5]

Conclusion

The data from multiple field efficacy trials validate Fluroxypyr-meptyl as a highly effective post-emergent herbicide for the control of a broad spectrum of broadleaf weeds in cereal crops. Its strong performance against key weeds like Galium aparine and Kochia scoparia, including resistant biotypes, makes it a valuable tool in modern weed management programs. The strategic use of Fluroxypyr-meptyl, both alone and in tank-mix combinations, can contribute to sustainable crop production by providing reliable weed control and mitigating the development of herbicide resistance.

References

• 1. Fluroxypyr | Weed Killer Manufacturer [weedcontrolproduct.com]
• 2. cdn.nufarm.com [cdn.nufarm.com]
• 3. adama.com [adama.com]
• 4. Efficacy of Fluroxypyr Compared with Common Broadleaf Herbicides in the Wheat Fields [jpp.um.ac.ir]
• 5. vikingcropproduction.com [vikingcropproduction.com]
• 6. Agronomy eUpdate April 18th, 2024 : Issue 1000 [eupdate.agronomy.ksu.edu]
• 7. Annual Broadleaf and Grass Weeds | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]

Safety & Regulatory Compliance

Proper Disposal of Fluroxypyr-meptyl: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of Fluroxypyr-meptyl is paramount for environmental protection and laboratory safety. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage Fluroxypyr-meptyl waste, from unused product to contaminated materials. Adherence to these guidelines, in conjunction with local, state, and federal regulations, is essential.

Fluroxypyr-meptyl is recognized as being very toxic to aquatic life with long-lasting effects[1][2][3]. Therefore, preventing its release into the environment is a critical aspect of its handling and disposal[1][2].

Immediate Safety and Spill Response

In the event of a spill, immediate action is required to contain the material and prevent environmental contamination.

Spill Containment Protocol:

• Cease the Source: If it can be done safely, stop the source of the spill immediately[4].

• Isolate the Area: Keep unnecessary personnel away from the spill area[1].

• Contain the Spill: Use absorbent materials like sand, earth, or vermiculite (B1170534) to contain the spill and prevent it from entering drains or waterways[2][5].

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, protective clothing, and eye/face protection[4][5].

• Collect Spilled Material: Carefully shovel or sweep up the absorbed material and place it into a suitable, labeled container for disposal[2][4][6].

• Decontaminate: Clean the spill area thoroughly with a strong industrial detergent and water. Collect the decontamination solution for disposal[4].

Disposal Procedures for Fluroxypyr-meptyl Waste

All waste containing Fluroxypyr-meptyl must be treated as hazardous waste and disposed of accordingly[1]. Do not allow this material to enter sewer systems or water supplies[1].

Unused or Excess Product:

• Unused Fluroxypyr-meptyl should be disposed of through a licensed waste disposal company[1][3].

• It may be possible to recycle the material if it is unused and uncontaminated. Consult the manufacturer or a waste management authority for recycling options[6].

• If recycling is not an option, the product may be incinerated in a licensed facility, potentially after being mixed with a combustible solvent[6].

Contaminated Materials:

• Any materials contaminated with Fluroxypyr-meptyl, such as absorbent materials from spills, used PPE, and cleaning materials, must be collected in sealed and labeled containers[1][2].

• These contaminated materials should be disposed of as hazardous waste in accordance with local regulations[1].

Empty Containers: Proper handling of empty containers is crucial to prevent residual contamination.

Container Treatment	Procedure
Triple Rinsing	Rinse the container three times with an appropriate solvent. Add the rinsate to the application equipment or a mix tank for later use or disposal[7].
Pressure Rinsing	Empty the remaining contents into application equipment, drain for 10 seconds after the flow begins to drip, and then pressure rinse[7].
Disposal of Rinsed Containers	Once properly rinsed, containers should be taken to an approved waste handling site for recycling or disposal. If recycling is not available, containers should be punctured or crushed to prevent reuse and disposed of in a sanitary landfill, or by other procedures approved by state and local authorities.

Note: Always follow label warnings even after the container is emptied as it may retain product residue[1].

Experimental Workflow for Disposal

The following diagram outlines the decision-making process for the proper disposal of Fluroxypyr-meptyl waste in a laboratory setting.

Fluroxypyr-meptyl Waste Disposal Workflow

Disclaimer: This information is intended as a guide and should not replace a thorough review of the Safety Data Sheet (SDS) for Fluroxypyr-meptyl and consultation with your institution's Environmental Health and Safety (EHS) department. Always ensure compliance with all applicable local, state, and federal regulations.

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. 4farmers.com.au [4farmers.com.au]
• 3. tcichemicals.com [tcichemicals.com]
• 4. sumichem.co.in [sumichem.co.in]
• 5. genfarm.com.au [genfarm.com.au]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. assets.greenbook.net [assets.greenbook.net]

Essential Safety and Operational Guide for Handling Fluroxypyr-meptyl

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling Fluroxypyr-meptyl. Adherence to these procedures is essential for ensuring personal safety and environmental protection.

Hazard Identification and Health Effects

Fluroxypyr-meptyl is considered a hazardous substance.[1] It is very toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.[1][2] While not considered a skin irritant, prolonged contact may cause mild irritation.[2][3] Eye contact may cause mild irritation and redness.[3] Ingestion of significant quantities may be harmful, and aspiration into the lungs could lead to chemical pneumonitis. Inhalation of dust or vapors may cause respiratory irritation.[2]

Quantitative Toxicity Data

Metric	Value	Species
Acute Oral LD50	> 2000 mg/kg	Bobwhite Quail, Mallard Duck
Acute Oral LD50	> 2000 mg/kg	Rat
Acute Dermal LD50	> 2000 mg/kg	-
Fish LC50 (96 h)	> solubility limit	Rainbow Trout, Golden Orfe
Daphnia EC50 (48 h)	> solubility limit	-
Earthworm LC50 (14 d)	> 1000 mg/kg	-
Bee LD50 (oral and contact, 48 h)	> 100 µ g/bee	-

Data sourced from various safety data sheets.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure when handling Fluroxypyr-meptyl.

PPE Category	Specifications	Rationale
Hand Protection	Chemical-resistant gloves (e.g., PVC, light weight rubber gloves).[1] For brief contact, a glove with a protection class of 3 or higher (breakthrough time > 60 minutes) is recommended.[1]	To prevent skin contact. Leather or fabric gloves should not be used as they can absorb the chemical.[4]
Eye and Face Protection	Safety glasses with side shields or chemical goggles.[1] A face shield may be necessary for splash protection.	To protect eyes from splashes and dust. Contact lenses can absorb irritants and should be avoided.[1]
Body Protection	Cotton overalls buttoned to the neck and wrist, and a washable hat.[5] A chemical-resistant apron may be required for mixing and loading.[6]	To protect the skin from contamination. Work clothes should be laundered separately.[1]
Footwear	Chemical-resistant boots.[7] Pants should be worn over the boots.[7]	To prevent foot contamination. Leather or canvas shoes are not suitable.[8]
Respiratory Protection	Generally not required with adequate ventilation.[1] If dust becomes airborne, a NIOSH/MSHA approved respirator should be used.[1][5]	To prevent inhalation of dust or vapors.

Operational and Disposal Plans

Handling and Storage:

• Handling: Limit all unnecessary personal contact.[1] Use in a well-ventilated area.[1] Do not eat, drink, or smoke when handling.[1][5] Wash hands thoroughly with soap and water after handling.[1]

• Storage: Store in a cool, well-ventilated area in the original, tightly closed container, away from direct sunlight. Keep away from food, drink, and animal feed.[5]

Spill Management:

Minor Spills:

• Contain the spillage to prevent it from entering drains or water courses.[1]

• Wear appropriate PPE, including impervious gloves and safety glasses.[1]

• Use dry clean-up procedures and avoid generating dust.[1]

• Sweep or vacuum up the spilled material and place it in a clean, dry, sealable, and labeled container for disposal.[1]

Major Spills:

• Evacuate the area and move upwind.[1]

• Alert emergency responders and inform them of the location and nature of the hazard.[1]

• Control personal contact by using the recommended protective equipment.[1]

• Prevent the spillage from entering drains, sewers, or water courses by any means available.[1]

• Recover the product wherever possible. Place residues in labeled containers for disposal.[1]

Disposal Plan: All waste, including contaminated materials and empty containers, must be handled in accordance with local, state, and federal regulations.[1]

• Product Disposal: If the material cannot be used, it may be recycled if it has not been contaminated.[1] Otherwise, it should be disposed of as hazardous waste.

• Container Disposal: Do not reuse empty containers.[5] Triple or pressure rinse containers before disposal, adding the rinsate to the mixture tank. If not recycling, puncture and crush the container and dispose of it at an approved waste management facility.

Emergency First Aid Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. If irritation persists, seek medical attention.[1]

• Skin Contact: Remove contaminated clothing. Flush skin and hair with running water and soap, if available.[1] Seek medical attention if irritation occurs.[1]

• Inhalation: Remove the affected person to fresh air. If breathing is difficult, seek medical attention.

• Ingestion: Do NOT induce vomiting. Give a glass of water.[1] Seek immediate medical advice and show the container or label.

Visual Workflows

Caption: Workflow for the safe handling of Fluroxypyr-meptyl.

Caption: Decision workflow for responding to a Fluroxypyr-meptyl spill.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. genfarm.com.au [genfarm.com.au]
• 3. sumichem.co.in [sumichem.co.in]
• 4. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]
• 5. parijatagrochemicals.com [parijatagrochemicals.com]
• 6. Personal Protective Equipment for Working With Pesticides | MU Extension [extension.missouri.edu]
• 7. MSU Extension | Montana State University [apps.msuextension.org]
• 8. osha.oregon.gov [osha.oregon.gov]